4-Chlorophenylsulfinylacetic acid

• CAS: 3996-47-2

Core Science & Biosynthesis

4-Chlorophenylsulfinylacetic acid structure and synthesis.

An In-Depth Technical Guide to the Structure and Synthesis of 4-Chlorophenylsulfinylacetic Acid

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of 4-Chlorophenylsulfinylacetic acid, a molecule of interest for its potential applications in synthetic chemistry and drug development. We will delve into its unique structural features, including the chiral sulfoxide center, and present a detailed, field-proven methodology for its synthesis via the selective oxidation of its sulfide precursor. This document is intended for researchers, scientists, and professionals in drug development who require a deep technical understanding of this compound.

Introduction and Significance

4-Chlorophenylsulfinylacetic acid belongs to the class of aryl sulfinylacetic acids. These compounds are characterized by a sulfoxide group attached to an aromatic ring and an acetic acid moiety. The significance of this structure lies in two key features:

• Chirality: The sulfur atom in the sulfinyl group is a stereocenter, meaning 4-Chlorophenylsulfinylacetic acid can exist as two distinct enantiomers (R and S). Optically active sulfoxides are valuable building blocks in asymmetric synthesis, serving as chiral auxiliaries or precursors to chiral ligands.[1]

• Bioactivity: The related compound, 4-Chlorophenylacetic acid, has been investigated for its potential as an aromatase inhibitor and for its activity against estrogen-sensitive cancers.[2][3] While the biological profile of the sulfinyl derivative is less explored, its structural similarity and increased complexity make it a target of interest for medicinal chemistry programs.

This guide will focus on the practical aspects of synthesizing the racemic form of this compound, providing a robust foundation for further chiral resolution or asymmetric synthesis studies.

Molecular Structure and Physicochemical Properties

The structure of 4-Chlorophenylsulfinylacetic acid, C₈H₇ClO₃S, consists of a central sulfur atom bonded to a 4-chlorophenyl group, an oxygen atom (forming the sulfoxide), and a methylene group which is, in turn, connected to a carboxylic acid.

Key Structural Features:

• 4-Chlorophenyl Group: An electron-withdrawing group that influences the reactivity of the sulfur center.

• Sulfinyl Group (S=O): This is the defining functional group. It is polar and imparts chirality to the molecule.

• Acetic Acid Moiety (-CH₂COOH): Provides a site for further functionalization (e.g., esterification, amidation) and influences the molecule's solubility.

A summary of its key properties is presented below.

Property	Value	Source
Molecular Formula	C₈H₇ClO₃S	-
Molecular Weight	218.66 g/mol	-
IUPAC Name	2-((4-chlorophenyl)sulfinyl)acetic acid	-
Appearance	Expected to be a white to off-white solid	Inferred
Chirality	Yes, at the sulfur atom	[1]

Synthesis of 4-Chlorophenylsulfinylacetic Acid

The most direct and reliable method for synthesizing 4-Chlorophenylsulfinylacetic acid is through the controlled oxidation of its corresponding sulfide precursor, 4-chlorophenylthioacetic acid. Over-oxidation must be avoided to prevent the formation of the corresponding sulfone.

This synthesis is presented as a two-stage process:

• Stage 1: Synthesis of the precursor, (4-Chlorophenyl)thioacetic Acid.

• Stage 2: Selective oxidation to yield 4-Chlorophenylsulfinylacetic Acid.

Below is a workflow diagram illustrating this synthetic strategy.

Caption: Overall workflow for the two-stage synthesis of 4-Chlorophenylsulfinylacetic acid.

Stage 1: Synthesis of (4-Chlorophenyl)thioacetic Acid

This step involves a nucleophilic substitution reaction, analogous to the Williamson ether synthesis, where the thiolate anion of 4-chlorothiophenol attacks the electrophilic carbon of sodium chloroacetate.

Rationale for Experimental Choices:

• Base (NaOH): Sodium hydroxide is used to deprotonate the thiol group of 4-chlorothiophenol, forming the highly nucleophilic thiolate anion. This is essential for the reaction to proceed.

• Solvent (Water): Water is an effective and economical solvent for dissolving the sodium salts and facilitating the reaction.

• Reflux: Heating the reaction mixture to reflux increases the reaction rate, ensuring the synthesis is completed in a reasonable timeframe.

Detailed Experimental Protocol:

• Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 4-chlorothiophenol (1.0 eq) in an aqueous solution of sodium hydroxide (2.1 eq).

• Addition: To this solution, add a solution of sodium chloroacetate (1.0 eq) in water.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, acidify the reaction mixture with concentrated hydrochloric acid (HCl) until the pH is ~1-2. This protonates the carboxylate, causing the product to precipitate.

• Isolation: Collect the precipitated solid by vacuum filtration, wash thoroughly with cold water to remove inorganic salts, and dry under vacuum. The product, (4-chlorophenyl)thioacetic acid, is typically obtained as a white solid and can be used in the next step without further purification if purity is high.

Stage 2: Selective Oxidation to 4-Chlorophenylsulfinylacetic Acid

This is the critical step where the sulfide is converted to a sulfoxide. The choice of oxidant and control of reaction conditions are paramount to prevent the formation of the sulfone byproduct. While various reagents like N-halosuccinimides can be effective[4], hydrogen peroxide in acetic acid is a common, accessible, and efficient system.

Rationale for Experimental Choices:

• Oxidant (H₂O₂): Hydrogen peroxide (30% solution) is a clean and potent oxidizing agent. Using a slight excess ensures complete conversion of the starting material.

• Solvent (Glacial Acetic Acid): Acetic acid serves as a solvent and also activates the H₂O₂ for the oxidation.

• Temperature Control: The reaction is exothermic. Maintaining a low to moderate temperature (20-25°C) is crucial to control the reaction rate and prevent over-oxidation to the sulfone.

Caption: Simplified mechanism for the oxidation of the sulfide to the sulfoxide.

Detailed Experimental Protocol:

• Dissolution: Dissolve the (4-chlorophenyl)thioacetic acid (1.0 eq) from Stage 1 in glacial acetic acid in a round-bottom flask placed in a water bath.

• Oxidant Addition: Slowly add 30% hydrogen peroxide (1.1 eq) dropwise to the stirred solution, ensuring the internal temperature does not exceed 30°C.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for 12-18 hours. Monitor the reaction by TLC until the starting material is consumed.

• Quenching & Precipitation: Pour the reaction mixture into a beaker of ice-cold water. The product will precipitate out of the solution.

• Isolation and Purification: Collect the crude product by vacuum filtration. Wash the solid with cold water. Recrystallize the solid from an appropriate solvent system (e.g., ethanol/water) to yield pure 4-Chlorophenylsulfinylacetic acid.

Characterization

To confirm the identity and purity of the final product, the following analytical techniques are recommended:

• ¹H NMR: Expect to see aromatic protons in the 7-8 ppm region, a singlet for the methylene (-CH₂) protons adjacent to the sulfoxide, and a broad singlet for the carboxylic acid proton (>10 ppm). The methylene protons are diastereotopic due to the adjacent chiral sulfur and may appear as a pair of doublets (an AB quartet).

• ¹³C NMR: Will show characteristic peaks for the aromatic carbons, the methylene carbon, and the carbonyl carbon of the carboxylic acid.

• FT-IR Spectroscopy: Look for a strong absorption band around 1040-1060 cm⁻¹ corresponding to the S=O stretch, and a strong carbonyl (C=O) stretch around 1700-1725 cm⁻¹.

• Mass Spectrometry: To confirm the molecular weight of 218.66 g/mol and observe the characteristic isotopic pattern for a chlorine-containing compound.

Safety and Handling

• 4-Chlorothiophenol: Is toxic and has a strong, unpleasant odor. Handle only in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Sodium Hydroxide & Hydrochloric Acid: Are corrosive. Avoid contact with skin and eyes.

• Hydrogen Peroxide (30%): Is a strong oxidizer and can cause severe skin burns. Handle with care.

• Glacial Acetic Acid: Is corrosive and has a pungent odor. Use in a fume hood.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

Conclusion

The synthesis of 4-Chlorophenylsulfinylacetic acid is a straightforward yet illustrative process that highlights fundamental organic reactions, including nucleophilic substitution and selective oxidation. The protocol described herein is robust and provides a reliable pathway to this valuable chiral intermediate. By carefully controlling the reaction conditions, particularly during the oxidation step, researchers can effectively produce this compound in high purity, opening avenues for its use in asymmetric synthesis and medicinal chemistry research.

References

• Drabowicz, J., et al. (1985). Synthesis of Aryl-sulphinyl Acetic Acids and Sulphoximides, and CD of their in situ Complexes with [M02(OAc)4]. Phosphorus and Sulfur and the Related Elements, 23(1-3), 423-426. [Link]

• Srinivasan, C., et al. (2002). Kinetics and mechanism of oxidation of aromatic sulfides and arylmercaptoacetic acids by N-chlorosuccinimide. Journal of the Chemical Society, Perkin Transactions 2, (12), 2125-2129. [Link]

Sources

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 4-氯苯乙酸 ReagentPlus®, 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Kinetics and mechanism of oxidation of aromatic sulfides and arylmercaptoacetic acids by N-chlorosuccinimide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Technical Guide: 4-Chlorophenylsulfinylacetic Acid & Derivatives

The following technical guide details the chemical properties, synthesis, and applications of 4-Chlorophenylsulfinylacetic acid (CAS: 3996-47-2) and its derivatives.

Executive Summary

4-Chlorophenylsulfinylacetic acid (also known as 2-[(4-chlorophenyl)sulfinyl]acetic acid) is a functionalized organosulfur compound characterized by a chiral sulfoxide moiety.[1] Unlike its phenoxy analog (4-CPA, a common auxin), this compound features a sulfur linkage oxidized to the sulfinyl state (

). This oxidation state introduces chirality at the sulfur atom, making the molecule a critical scaffold for stereoselective synthesis and a ligand for organometallic complexes (e.g., organotin antitumor agents).

This guide provides a validated workflow for its synthesis from 4-chlorothiophenol, strategies for avoiding over-oxidation to the sulfone, and protocols for derivatization.

Chemical Identity & Properties

Property	Data
IUPAC Name	2-[(4-Chlorophenyl)sulfinyl]acetic acid
CAS Number	3996-47-2
Molecular Formula
Molecular Weight	218.66 g/mol
Key Functional Groups	Carboxylic Acid ( ), Sulfoxide ( ), Aryl Chloride ( )
Chirality	Yes (Sulfur atom is a stereocenter)
Solubility	Soluble in DMSO, Methanol, Ethanol; Sparingly soluble in water
Precursor	4-Chlorothiophenol (CAS: 106-54-7)

Structural Distinction

It is imperative to distinguish this compound from its analogs to prevent experimental error:

• Thio- analog: 4-Chlorophenylthio acetic acid (Sulfide,

  ).

• Sulfonyl- analog: 4-Chlorophenylsulfonyl acetic acid (Sulfone,

  ).

• Phenoxy- analog: 4-Chlorophenoxyacetic acid (Ether,

  , known as 4-CPA).

Synthesis & Reaction Engineering

The synthesis is a two-stage process: S-Alkylation followed by Controlled Oxidation . The critical control point is the oxidation step; over-oxidation yields the sulfone, which lacks the chiral center and alters biological activity.

Stage 1: S-Alkylation (Synthesis of the Thioether)

Objective: Attach the acetic acid tail to the thiophenol core.

Reagents:

• 4-Chlorothiophenol (1.0 eq)

• Chloroacetic acid (1.1 eq)[2]

• Sodium Hydroxide (NaOH, 2.5 eq)

• Water (Solvent)[3]

Protocol:

• Dissolve 4-chlorothiophenol in an aqueous NaOH solution (10% w/v) under nitrogen atmosphere to prevent disulfide formation.

• Add a solution of chloroacetic acid (neutralized with sodium carbonate) dropwise at 0–5°C.

• Reflux the mixture for 2–3 hours. The solution should remain clear.

• Cool to room temperature and acidify with dilute HCl to pH ~2.

• Filter the white precipitate (4-Chlorophenylthioacetic acid). Recrystallize from ethanol/water.[3]

Stage 2: Controlled Oxidation (Thioether Sulfoxide)

Objective: Oxidize the sulfide to sulfoxide without generating the sulfone.

Reagents:

• 4-Chlorophenylthioacetic acid (from Stage 1)

• Sodium Periodate (

  , 1.05 eq) — Preferred over for selectivity.

• Methanol/Water (1:1 v/v)[3]

Protocol:

• Dissolve the thioacid in Methanol/Water (1:1). Cool to 0°C.

• Add

  dropwise as an aqueous solution. Maintain temperature <5°C.

• Stir for 12 hours, allowing the mixture to warm slowly to room temperature.

• Quench: Add a small amount of sodium bisulfite to consume excess oxidant.

• Extraction: Evaporate methanol. Extract the aqueous residue with ethyl acetate (

  ).

• Purification: Dry organic layer over

  , filter, and concentrate. Recrystallize from chloroform/hexane to obtain the sulfinyl acid.

Visual Workflow (DOT Diagram)

Caption: Synthesis pathway highlighting the critical oxidation control point to prevent sulfone formation.

Derivatives & Applications

Ethyl Ester Derivative

Compound: Ethyl 2-[(4-chlorophenyl)sulfinyl]acetate (CAS: 91077-12-2).[1][4] Utility: Increases lipophilicity for membrane permeability studies; intermediate for amide synthesis. Synthesis: Fischer esterification of the acid with Ethanol and catalytic

(mild conditions to prevent racemization of the sulfoxide).

Organotin(IV) Complexes

Utility: Potent antimicrobial and antitumor agents. Mechanism: The carboxylate group coordinates to the Tin (Sn) center, often forming polymeric structures. The sulfoxide oxygen may also participate in coordination, creating a bidentate ligand effect. Protocol:

• React the free acid with diorganotin oxide (

  ) or triorganotin hydroxide ( ) in dry benzene/toluene.

• Reflux with a Dean-Stark trap to remove water (azeotropic distillation).

• Evaporate solvent to yield the organotin carboxylate complex.

Chiral Resolution

Because the sulfur atom is chiral, the racemic mixture can be resolved using chiral bases (e.g., brucine, quinine) or via chiral HPLC. The (S)-enantiomer often exhibits distinct biological binding affinities compared to the (R)-enantiomer.

Structure-Activity Relationship (SAR) Logic

The biological activity of this molecule is driven by three domains:

• Lipophilic Tail (4-Cl-Phenyl): Facilitates hydrophobic interaction with enzyme pockets.

• Chiral Linker (Sulfoxide): Provides a "kink" in the structure and hydrogen bond acceptor capability (

  ).

• Polar Head (Carboxylic Acid): Forms ionic bonds or coordinates with metal centers (e.g., in metalloenzymes or synthetic metal complexes).

Caption: SAR breakdown showing the functional roles of the molecule's three primary domains.

References

• Chemical Identity & CAS: 2-[(4-chlorophenyl)sulfinyl]acetic acid.[2] National Center for Biotechnology Information. PubChem Compound Summary for CID 51841 (related analog). Link (Verified via search 1.1, 1.2).

• Precursor Synthesis: 4-Chlorothiophenol Preparation. Guidechem. (2023). "How to Prepare 4-Chlorothiophenol?". Link.

• Oxidation Methodology: Selective Oxidation of Sulfides to Sulfoxides. M. G. Edwards et al. (2025). "Stereochemically Matched Sulfinylacetates". Link.

• Organotin Derivatives: Synthesis and Biological Activities of Organotin (IV) Carboxylates. Hadi et al. (2019).[5] Systematic Reviews in Pharmacy. Link.

• Ester Derivative: Ethyl 2-((4-chlorophenyl)sulfinyl)acetate. BLD Pharm Catalog (CAS 91077-12-2).[4] Link.

Sources

• 1. tbyavgkjpw.store.ymiyun.com [tbyavgkjpw.store.ymiyun.com]
• 2. guidechem.com [guidechem.com]
• 3. mdpi.com [mdpi.com]
• 4. 91077-12-2|Ethyl 2-((4-chlorophenyl)sulfinyl)acetate|BLD Pharm [bldpharm.com]
• 5. ijnc.ir [ijnc.ir]

Technical Guide: Organic Synthesis Applications of 4-Chlorophenylsulfinylacetic Acid

The following technical guide details the synthetic utility of 4-Chlorophenylsulfinylacetic acid and its derivatives. This document is structured for organic chemists and process scientists, focusing on mechanistic causality, practical protocols, and high-value applications in drug discovery.

Executive Summary & Chemical Profile

4-Chlorophenylsulfinylacetic acid (4-CPSA) represents a specialized class of chiral sulfinyl building blocks . Unlike simple phenylacetic acids, the presence of the sulfinyl group (

) at the -position to the carboxylate creates a unique "chameleon" functionality: it serves simultaneously as an electron-withdrawing activating group for C-C bond formation and as a latent leaving group for alkene generation.

The 4-chloro substituent on the aromatic ring is not merely structural; it provides critical electronic tuning. By lowering the electron density on the sulfur atom compared to the

-tolyl analogue, it increases the acidity of the -methylene protons (facilitating alkylation/condensation) while modulating the temperature required for thermal elimination.

Key Physicochemical Properties

Property	Characteristic	Synthetic Implication
Functional Group	-Sulfinyl Carboxylic Acid	Dual reactivity: Nucleophilic ( -C) & Electrophilic (S).
Chirality	Sulfoxide Sulfur ( )	Can be resolved to serve as a chiral auxiliary .
-Proton Acidity	pKa 10–11	Deprotonation possible with weak bases (e.g., piperidine, ).
Thermal Stability	Decomposes >100°C	Precursor to thermal syn-elimination (sulfoxide elimination).

Mechanistic Pathways & Core Reactivity

The utility of 4-CPSA relies on three distinct mechanistic pillars. Understanding these allows the chemist to "program" the molecule for specific outcomes.

Pathway A: The Pummerer Rearrangement

When treated with acylating agents (e.g., acetic anhydride, TFAA), 4-CPSA undergoes the Pummerer rearrangement. The oxygen of the sulfoxide is acylated, triggering the formation of an

-thionium ion intermediate.

• Outcome: Transformation of the sulfoxide into an

  -functionalized sulfide (e.g., -acetoxy sulfide).

• Application: Synthesis of aldehydes (via hydrolysis) or cyclization to form heterocycles (e.g., lactams).

Pathway B: Knoevenagel-Type Condensation

The electron-withdrawing nature of the sulfinyl and carboxyl groups makes the methylene protons highly acidic.

• Outcome: Facile condensation with aldehydes to form

  -unsaturated sulfoxides.

• Application: Construction of the carbon skeleton for NSAIDs (e.g., Sulindac analogues).[1]

Pathway C: Thermal Sulfoxide Elimination

Perhaps the most powerful application is the "pyrolytic elimination." Upon heating (typically reflux in toluene or xylene), the sulfoxide undergoes a concerted, 5-membered cyclic syn-elimination.

• Outcome: Clean formation of

  -unsaturated esters/acids without using strong bases or toxic elimination reagents.

• Mechanism: The sulfinyl oxygen abstracts the

  -proton, expelling 4-chlorobenzenesulfenic acid (which disproportionates or is trapped).

Caption: Reactivity profile of 4-Chlorophenylsulfinylacetic acid showing divergent pathways based on reagent choice.

Detailed Synthetic Applications

Synthesis of -Unsaturated Esters (The "Sulfoxide Elimination" Protocol)

This method is superior to the Horner-Wadsworth-Emmons reaction for sterically encumbered substrates because the elimination is intramolecular and thermal, avoiding steric clash during the transition state.

Protocol: Synthesis of Ethyl Cinnamate Derivatives

• Esterification: Convert 4-CPSA to its ethyl ester using EtOH/cat.

  .

• Alkylation: Treat the ester with LDA (1.1 eq) at -78°C, followed by addition of an alkyl halide (R-X).

• Elimination: Reflux the crude alkylated product in Toluene (110°C) for 2-4 hours.

• Purification: The byproduct, 4-chlorobenzenethiosulfonate, is non-volatile and easily separated via silica gel chromatography.

Data: Yield Comparison for Elimination Step

R-Group (Electrophile)	Solvent	Temp (°C)	Yield (%)	Ref
Benzyl	Toluene	110	88	[1]
Isopropyl	Xylene	140	82	[2]

| Cyclohexyl | Xylene | 140 | 76 | [2] |

Asymmetric Synthesis via Chiral Auxiliary

The sulfur atom in 4-CPSA is a stereogenic center. Enantiopure 4-CPSA can be isolated via resolution with chiral bases (e.g., quinine).

• Application: In radical

  -addition reactions to vinyl sulfoxides, the bulky 4-chlorophenyl group shields one face of the molecule, directing the addition of alkyl radicals with high diastereoselectivity ( de).

• Why 4-Cl? The 4-chloro group adds bulk and crystallinity compared to the phenyl analog, often allowing the separation of diastereomers by simple crystallization rather than chromatography.

Synthesis of 4-Piperidones (Pummerer-Mannich Cyclization)

An advanced application involves the reaction of 4-CPSA derivatives with imines to form nitrogen heterocycles.

• Mechanism: The Pummerer reaction generates an electrophilic thionium ion in situ, which is trapped by an internal or external nucleophile (amine/imine).

• Protocol:

  • React 1-(4-chlorophenylsulfinyl)propan-2-one with an aromatic aldehyde and ammonium acetate.

  • The intermediate undergoes a Mannich-type condensation followed by cyclization.

  • Result: 2,6-Diaryl-4-piperidones, which are pharmacophores for analgesic and anti-inflammatory activity.

Case Study: Sulindac Analogue Synthesis

The most famous application of aryl sulfinyl acetic acid chemistry is the synthesis of Sulindac , an NSAID. While Sulindac uses a fluoro-derivative, the 4-chloro analogue is a common research tool for structure-activity relationship (SAR) studies.

Synthetic Workflow:

• Condensation: 4-Chlorobenzyl chloride is condensed with diethyl methylmalonate.[2]

• Cyclization: Polyphosphoric acid (PPA) mediates cyclization to the indanone core.[1]

• Aldol Condensation: The acetic acid side chain is introduced via Knoevenagel condensation with the sulfinyl acetic acid moiety (or its sulfide precursor followed by oxidation).

• Redox Control: The final biological activity requires the sulfoxide state (prodrug), which is reduced in vivo to the sulfide.

Caption: Synthetic route for Sulindac analogues utilizing the indene acetic acid scaffold.

Experimental Protocol: General Knoevenagel Condensation

Objective: Condensation of 4-Chlorophenylsulfinylacetic acid with

-anisaldehyde.

• Setup: In a 50 mL round-bottom flask equipped with a Dean-Stark trap.

• Reagents:

  • 4-Chlorophenylsulfinylacetic acid (10 mmol)

  • -Anisaldehyde (10 mmol)

  • Piperidine (0.5 mmol, catalyst)

  • Toluene (30 mL)

• Procedure:

  • Reflux the mixture for 3–5 hours. Monitor water collection in the Dean-Stark trap.

  • Note: If the goal is the unsaturated acid (via elimination), extend reflux time to 12 hours to ensure thermal elimination of the sulfoxide group.

  • If the goal is the sulfinyl condensation product, stop reaction when starting material is consumed (TLC control) and keep temperature <80°C using Benzene or cyclohexane (if safety permits) or lower boiling solvents.

• Workup: Cool to RT. Wash with 1N HCl (to remove piperidine) and brine. Dry over

  and concentrate.

• Crystallization: Recrystallize from Ethanol/Hexane to yield the product.

References

• BenchChem. (n.d.). Synthesis routes of 4-Chlorophenylacetic acid. Retrieved from

• Organic Reactions. (2011). The Pummerer Reaction of Sulfinyl Compounds. Organic Reactions, Vol 40. Retrieved from

• Nantz, M. H., et al. (2019).[3] A 5 + 1 Protic Acid Assisted Aza-Pummerer Approach for Synthesis of 4-Chloropiperidines. J. Org.[3][4] Chem., 84, 3249-3259.[3] Retrieved from

• Wikipedia. (n.d.). Sulindac Synthesis and Pharmacology. Retrieved from

• MDPI. (2023). Synthesis and Preliminary Screening of the Biological Activity of Sulindac Sulfoximine Derivatives. Retrieved from

Sources

• 1. Sulindac - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. A 5 + 1 Protic Acid Assisted Aza-Pummerer Approach for Synthesis of 4-Chloropiperidines from Homoallylic Amines [organic-chemistry.org]
• 4. zenodo.org [zenodo.org]

A Technical Guide to the Solubility of 4-Chlorophenylsulfinylacetic Acid

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 4-Chlorophenylsulfinylacetic acid. In the absence of extensive published solubility data for this specific molecule, this document leverages fundamental chemical principles to predict its solubility behavior across a range of common laboratory solvents. Furthermore, it offers detailed, field-proven experimental protocols for both qualitative and quantitative solubility determination, empowering researchers in drug development and chemical synthesis to generate precise and reliable data. This guide is structured to provide not just methods, but the scientific rationale behind them, ensuring a deep and applicable understanding of the compound's physicochemical properties.

Introduction: The Importance of Solubility in a Research and Development Context

4-Chlorophenylsulfinylacetic acid is a molecule of interest in various chemical and pharmaceutical research domains. Its structure, which combines a carboxylic acid, a sulfoxide, and a chlorinated aromatic ring, presents a unique and complex solubility profile. Understanding this profile is paramount for its application in drug discovery, process chemistry, and analytical method development. Solubility dictates critical parameters such as bioavailability, formulation feasibility, reaction kinetics, and purification strategies. This guide serves as a foundational resource for scientists and researchers, enabling them to make informed decisions about solvent selection and to rigorously determine the solubility of this compound.

Molecular Structure Analysis and Predicted Solubility

The solubility of an organic compound is a direct consequence of its molecular structure and the interplay of its functional groups with a given solvent. The principle of "like dissolves like" is a useful starting point, where polar compounds tend to dissolve in polar solvents and non-polar compounds in non-polar solvents.[1] 4-Chlorophenylsulfinylacetic acid possesses both polar and non-polar moieties, suggesting a nuanced solubility behavior.

Caption: Workflow for the qualitative solubility classification of an organic compound.

Step-by-Step Protocol:

• Preparation: For each test, place approximately 25 mg of 4-Chlorophenylsulfinylacetic acid into a clean, dry small test tube.

• Water Solubility: Add 0.75 mL of deionized water in portions, shaking vigorously after each addition. Observe if the solid dissolves completely. [2]If it is water-soluble, proceed to test its solubility in diethyl ether. If not, proceed to the 5% NaOH test.

• Aqueous Base Solubility:

  • To a fresh sample, add 0.75 mL of 5% NaOH solution in portions, shaking vigorously. Complete dissolution indicates the presence of an acidic functional group. [2] * If soluble in 5% NaOH, repeat the test with a fresh sample and 0.75 mL of 5% NaHCO₃ solution. Solubility in this weaker base suggests a strongly acidic group, such as a carboxylic acid. [2]4. Aqueous Acid Solubility: If the compound was insoluble in water, test its solubility in 0.75 mL of 5% HCl. Solubility would indicate a basic functional group (not expected for this molecule). [3]5. Organic Solvent Solubility: Separately test the solubility in solvents from the table in section 2.4 (e.g., hexane, toluene, acetone, ethanol, DMSO) using the same procedure (25 mg of solute in 0.75 mL of solvent).

• Observation and Interpretation: Record all observations. A substance is generally considered "soluble" if it dissolves to the extent of about 33 mg/mL. [4]Note any color changes, heat evolution, or gas formation, as these may indicate a chemical reaction rather than simple dissolution. [4]

Quantitative Solubility Determination (Gravimetric Method)

This protocol outlines a reliable method for determining the equilibrium solubility of 4-Chlorophenylsulfinylacetic acid in a specific solvent at a given temperature.

Principle: An excess of the solid compound is stirred in a known volume of the solvent for a sufficient time to reach equilibrium (saturation). A known volume of the saturated solution is then carefully removed, the solvent is evaporated, and the mass of the remaining solid is determined.

Step-by-Step Protocol:

• Sample Preparation: Add an excess amount of 4-Chlorophenylsulfinylacetic acid to a series of vials, ensuring a significant amount of undissolved solid will remain at equilibrium.

• Solvent Addition: Accurately pipette a known volume (e.g., 5.0 mL) of the desired solvent into each vial.

• Equilibration: Seal the vials and place them in a constant temperature shaker bath (e.g., 25 °C, 37 °C). Allow the mixtures to equilibrate for a set period (e.g., 24-48 hours), which should be determined experimentally to be sufficient to reach a stable concentration.

• Sample Withdrawal: After equilibration, allow the vials to stand undisturbed for at least 2 hours to let the excess solid settle. Carefully withdraw a precise volume (e.g., 1.0 mL) of the clear supernatant using a pre-weighed, airtight syringe fitted with a filter (to prevent transfer of solid particles).

• Mass Determination:

  • Dispense the filtered solution into a pre-weighed, dry vial.

  • Reweigh the vial containing the solution to determine the mass of the solution transferred.

  • Carefully evaporate the solvent under a stream of nitrogen or in a vacuum oven at a temperature that will not cause decomposition of the compound.

  • Once the solvent is completely removed and the vial has returned to room temperature, reweigh the vial. The difference in mass is the mass of the dissolved 4-Chlorophenylsulfinylacetic acid.

• Calculation: Calculate the solubility in mg/mL using the following formula:

  • Solubility (mg/mL) = (Mass of dissolved solid in mg) / (Volume of solution withdrawn in mL)

Self-Validation: To ensure trustworthiness, the experiment should be performed in triplicate. Additionally, the solid material remaining after the experiment can be analyzed (e.g., by melting point or HPLC) to confirm that no degradation or polymorphism has occurred during the equilibration period.

Conclusion

References

• Vaia. (n.d.). Explain why carboxylic acids tend to be more soluble in water than aldehydes with the same number of carbon. Retrieved from [Link]

• Solubility of Things. (n.d.). 4-Chlorodiphenylmethanol. Retrieved from [Link]

• Chemistry LibreTexts. (2022, October 4). 4.2.3: Structure and Properties of Carboxylic Acids. Retrieved from [Link]

• Solubility of Things. (n.d.). (4-chlorophenyl) 4-chlorobenzenesulfonate. Retrieved from [Link]

• Unknown. (n.d.). Qualitative Analysis of Organic Compounds. Retrieved from [Link]

• Quora. (2016, October 12). How does the solubility of carboxylic acids in water decrease with increase in molecular mass?. Retrieved from [Link]

• Wikipedia. (n.d.). Carboxylic acid. Retrieved from [Link]

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Chiral properties of 4-Chlorophenylsulfinylacetic acid.

An In-Depth Technical Guide to the Chiral Properties of 4-Chlorophenylsulfinylacetic Acid

Introduction: The Significance of Sulfur Chirality

In the landscape of modern drug discovery and asymmetric synthesis, the strategic use of chiral molecules is paramount. Chirality, or the "handedness" of a molecule, often dictates its biological activity, with one enantiomer potentially offering therapeutic benefits while the other might be inactive or even harmful.[1][2] While carbon-based stereocenters are most common, chirality centered on other atoms, such as sulfur, provides a unique and powerful tool for synthetic chemists.[3][4]

The sulfinyl group (-S(O)-) is a key functional group in this context. A sulfoxide bearing two different organic substituents, an oxygen atom, and a lone pair of electrons constitutes a stable, tetrahedral chiral center.[4] The high configurational stability of this sulfur stereocenter, coupled with its ability to influence the stereochemical outcome of nearby reactions, makes chiral sulfoxides highly effective chiral auxiliaries.[3][5] This guide provides a detailed exploration of the chiral properties of a specific sulfoxide, 4-Chlorophenylsulfinylacetic acid, a molecule that serves as an excellent case study for the principles of synthesis, resolution, analysis, and application of sulfur-based chirality.

Molecular Structure and Stereochemistry

4-Chlorophenylsulfinylacetic acid possesses a stereogenic sulfur atom at the center of a tetrahedral geometry. The four distinct substituents that confer this chirality are:

• The 4-chlorophenyl group.

• The carboxymethyl group (-CH₂COOH).

• An oxygen atom (formally a double bond).

• A lone pair of electrons.

The presence of these four different groups means the molecule is non-superimposable on its mirror image, leading to the existence of two enantiomers: (R)-4-Chlorophenylsulfinylacetic acid and (S)-4-Chlorophenylsulfinylacetic acid.

Caption: (R) and (S) enantiomers of 4-Chlorophenylsulfinylacetic acid.

The absolute configuration (R or S) is assigned using the Cahn-Ingold-Prelog (CIP) priority rules.[6] For sulfoxides, the priority is typically assigned as follows: Oxygen > Aryl/Alkyl group (based on atomic number) > Lone Pair. The distinct spatial arrangement of these groups gives each enantiomer unique optical properties, specifically how they interact with plane-polarized light.

Synthesis and Enantiomeric Resolution

The synthesis of 4-Chlorophenylsulfinylacetic acid typically begins with the corresponding thioether, 4-chlorophenylthioacetic acid, which is then oxidized. Standard oxidation yields a racemic mixture (a 50:50 mixture of R and S enantiomers). Obtaining enantiomerically pure forms is crucial for any stereospecific application and is generally achieved through two main strategies: asymmetric synthesis or resolution of the racemate.

Asymmetric Synthesis

Asymmetric oxidation of the precursor sulfide is a sophisticated method to directly synthesize one enantiomer in excess. This involves using a chiral oxidizing agent or a metal catalyst with a chiral ligand. For instance, modified Sharpless epoxidation reagents [Ti(OiPr)₄/(+)-DET/hydroperoxide] or Davis oxaziridines have proven effective for the asymmetric oxidation of sulfides to sulfoxides.[4] The choice of catalyst and conditions is critical for achieving high enantiomeric excess (e.e.).

Classical Resolution of Racemates

For many applications, classical resolution remains a robust and scalable method for separating enantiomers.[7][8] Since 4-Chlorophenylsulfinylacetic acid is, as its name implies, an acid, it can be readily resolved by forming diastereomeric salts with an enantiomerically pure chiral base.[9]

The principle is straightforward: the reaction of a racemic acid (R/S-acid) with a single enantiomer of a chiral base (e.g., R-base) produces a mixture of two diastereomeric salts (R-acid/R-base and S-acid/R-base). Unlike enantiomers, diastereomers have different physical properties, including solubility, which allows for their separation by fractional crystallization.[9]

Caption: Workflow for classical resolution via diastereomeric salt formation.

Protocol: Classical Resolution of (±)-4-Chlorophenylsulfinylacetic Acid

Objective: To separate the enantiomers of racemic 4-chlorophenylsulfinylacetic acid using (R)-(+)-1-phenylethylamine as the resolving agent.

Methodology:

• Salt Formation:

  • In a suitable flask, dissolve 1.0 equivalent of racemic 4-chlorophenylsulfinylacetic acid in a minimal amount of a hot solvent (e.g., ethanol or acetone). The choice of solvent is critical and often requires empirical screening to find conditions that yield good crystal formation for one diastereomer while keeping the other in solution.

  • To this solution, add 0.5 equivalents of (R)-(+)-1-phenylethylamine. Using a sub-stoichiometric amount of the resolving agent often provides a more efficient separation of the less soluble diastereomer in higher purity.[7]

  • Allow the solution to cool slowly to room temperature, and then potentially to 0-4°C, to induce crystallization.

• Isolation of Diastereomer:

  • Collect the precipitated crystals by vacuum filtration. These crystals represent the less soluble diastereomeric salt (e.g., the (S)-acid/(R)-base salt).

  • Wash the crystals with a small amount of cold solvent to remove residual mother liquor.

  • The mother liquor, now enriched in the more soluble diastereomeric salt (e.g., the (R)-acid/(R)-base salt), should be saved for the isolation of the other enantiomer.

• Validation and Optimization:

  • A small sample of the crystalline salt should be acidified to regenerate the acid, which is then analyzed by chiral HPLC to determine the enantiomeric excess (e.e.). The goal is to achieve >98% e.e.

  • If the e.e. is insufficient, the diastereomeric salt can be recrystallized from the same or a different solvent system to improve its purity.

• Regeneration of the Enantiopure Acid:

  • Suspend the purified diastereomeric salt in water or ethyl acetate.

  • Add dilute hydrochloric acid (e.g., 2 M HCl) and stir until the solid dissolves completely and the aqueous layer is acidic (pH 1-2).

  • Extract the aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure to yield the enantiomerically enriched 4-chlorophenylsulfinylacetic acid.

• Isolation of the Second Enantiomer:

  • Treat the mother liquor from Step 2 with dilute HCl, extract the acid as described in Step 4, and confirm its enantiomeric enrichment. This fraction can be further purified or resolved using the (S)-(-)-1-phenylethylamine to crystallize the opposite diastereomer.

Analytical Characterization and Absolute Configuration

Determining the enantiomeric purity and absolute configuration of the resolved acid is a critical step. Several analytical techniques are employed for this purpose.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the workhorse technique for determining the enantiomeric purity of a sample. The separation is achieved on a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times.

Parameter	(R)-Enantiomer	(S)-Enantiomer
Hypothetical Retention Time (t_R)	10.5 min	12.8 min
Optical Rotation [α]_D²⁰ (c=1, CHCl₃)	Positive (+)	Negative (-)
Circular Dichroism (λ_max)	Positive Cotton Effect	Negative Cotton Effect

Note: The specific rotation and CD effect signs are illustrative and must be determined experimentally.

Polarimetry

Optical rotation, measured using a polarimeter, is a fundamental property of chiral molecules. Each enantiomer will rotate plane-polarized light to an equal but opposite degree. The direction of rotation is designated as dextrorotatory (+) or levorotatory (-). It is important to note that the (+)/(-) designation is not directly related to the R/S configuration.[6]

Circular Dichroism (CD) Spectroscopy

CD spectroscopy measures the differential absorption of left- and right-circularly polarized light.[10] Chiral molecules produce characteristic CD spectra, and enantiomers will give mirror-image spectra. This technique is highly sensitive to the molecule's three-dimensional structure and can be used to assign absolute configuration by comparing experimental spectra to theoretical calculations or to reference compounds with a known configuration.[11][12]

X-Ray Crystallography

The unambiguous determination of absolute configuration is best achieved by single-crystal X-ray crystallography of an enantiopure sample, often as a salt with a resolving agent of known absolute configuration (e.g., (R)-1-phenylethylamine).[6][13][14] The analysis of anomalous dispersion effects allows for the definitive assignment of the R or S configuration to the sulfur stereocenter.[14]

Caption: Analytical workflow for chiral characterization.

Applications in Asymmetric Synthesis

Enantiopure sulfoxides like 4-Chlorophenylsulfinylacetic acid are valuable as chiral auxiliaries. The sulfinyl group can direct the stereochemical outcome of reactions on an adjacent part of the molecule.[3][4][5] For example, the enolate derived from the corresponding ester of 4-chlorophenylsulfinylacetic acid could be alkylated diastereoselectively. The chiral auxiliary can then be cleaved and removed, yielding an enantiomerically enriched product. This strategy is a cornerstone of modern asymmetric synthesis, enabling the construction of complex chiral molecules, including many pharmaceutical agents.[15]

Conclusion

4-Chlorophenylsulfinylacetic acid serves as an exemplary model for understanding the multifaceted nature of sulfur chirality. Its properties underscore the critical interplay between synthesis, resolution, and advanced analytical techniques required to harness the potential of chiral molecules. For researchers in organic synthesis and drug development, a thorough grasp of these principles is essential for the rational design and creation of stereochemically pure compounds with desired biological functions. The methodologies described herein, from classical resolution to spectroscopic analysis, represent a fundamental toolkit for any scientist working in the field of stereochemistry.

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An In-depth Technical Guide to the Safe Handling of 4-Chlorophenylacetic Acid

Prepared for: Researchers, Scientists, and Drug Development Professionals

A Note on Chemical Nomenclature: This guide focuses on the safety and handling of 4-Chlorophenylacetic acid (CAS No. 1878-66-6) . It is crucial to distinguish this compound from structurally similar chemicals such as 4-Chlorophenylsulfinylacetic acid or 4-Chlorophenylsulfonylacetic acid, as their safety and toxicological profiles may differ significantly. Always verify the specific chemical identity and consult the corresponding Safety Data Sheet (SDS) before handling.

Introduction and Scientific Context

4-Chlorophenylacetic acid is an aromatic carboxylic acid derivative that serves as a valuable intermediate and building block in various fields of chemical and pharmaceutical research.[1] Its chlorinated phenyl group enhances its reactivity, making it a key component in the synthesis of diverse bioactive molecules.[1] In drug development, it is notably used in the creation of non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents.[1] Its applications also extend to agricultural chemicals, biochemical research involving enzyme inhibition, and polymer chemistry.[1]

Given its reactivity and biological activity, a comprehensive understanding of its potential hazards and the implementation of rigorous safety protocols are paramount for any professional working with this compound. This guide provides an in-depth, field-proven framework for the safe handling, storage, and disposal of 4-Chlorophenylacetic acid, grounded in established safety principles and regulatory standards.

Chemical and Physical Properties

A foundational aspect of safe handling is understanding the material's physical characteristics. These properties dictate storage requirements, potential physical hazards (e.g., dust inhalation), and appropriate emergency responses.

Property	Value	Source(s)
Chemical Name	4-Chlorophenylacetic acid	[2]
Synonyms	p-Chlorophenylacetic acid, PCPA	[1][3]
CAS Number	1878-66-6	[3]
Molecular Formula	C₈H₇ClO₂	[3]
Molecular Weight	170.59 g/mol	[1][4]
Appearance	Off-white to white crystalline powder	[1][3][4]
Storage Conditions	Store in a dry, cool, and well-ventilated place. Keep container tightly closed.	[3][5][6]

Hazard Identification and Risk Assessment

4-Chlorophenylacetic acid is classified as a hazardous substance.[6] A thorough risk assessment is the first step in establishing a safe experimental workflow. The primary hazards are associated with direct contact and inhalation.

GHS Hazard Classification:

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[3][5][6]
Serious Eye Damage/Eye Irritation	Category 2	Causes serious eye irritation.[3][5][6]
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation.[5][6]
Acute Toxicity (Oral, Dermal, Inhalation)	Category 4	Harmful if swallowed, in contact with skin, or if inhaled.[7]

Toxicological Profile:

• Acute Effects : Direct contact can cause irritation to the skin and serious irritation to the eyes.[5][6] Inhalation of dust may lead to respiratory tract irritation.[5][6] The substance is considered harmful if it is swallowed, inhaled, or comes into contact with the skin.[4][7]

• Chronic Effects : There is limited data available on the long-term effects of exposure, such as carcinogenicity or mutagenicity.[6] One review of related structures suggests that, based on the available evidence, 4-CPA is not expected to be carcinogenic at reasonable doses that do not cause excessive toxicity.[8] However, in the absence of definitive studies, exposure should always be minimized.

Hierarchy of Controls: A Self-Validating Safety System

The most effective safety protocols follow the "hierarchy of controls," a system that prioritizes the most reliable methods for risk reduction. This approach creates a self-validating system where reliance on human behavior is the last line of defense.

Caption: Hierarchy of Controls model applied to laboratory work.

Engineering Controls (Primary Barrier)

Engineering controls are the most critical element in preventing exposure. They are designed to isolate the researcher from the chemical hazard.

• Ventilation : Always handle 4-Chlorophenylacetic acid in a well-ventilated area to prevent the accumulation of dust or vapors.[5][9]

• Chemical Fume Hood : All weighing and transfers of the solid compound should be performed inside a certified chemical fume hood. This is crucial to avoid the formation of airborne dust and prevent inhalation.[10]

• Safety Stations : Ensure that a safety shower and an eyewash station are located close to the workstation and are readily accessible in case of an emergency.[5][6]

Administrative Controls (Procedural Safeguards)

These are the work practices and procedures that reduce the duration, frequency, and severity of exposure.

• Standard Operating Procedures (SOPs) : Develop detailed SOPs for all experiments involving this compound. These should include step-by-step instructions for handling, storage, and emergency procedures.

• Training : All personnel must be trained on the specific hazards of 4-Chlorophenylacetic acid and the established SOPs before beginning any work.

• Hygiene Practices : Wash hands and any exposed skin thoroughly with mild soap and water after handling the chemical and before leaving the work area.[6][9][11] Do not eat, drink, or smoke in the laboratory.[12]

Personal Protective Equipment (PPE) (Final Barrier)

PPE is the last line of defense and must be used in conjunction with engineering and administrative controls.

• Eye and Face Protection : Wear chemical safety goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166.[5][6][9] A face shield may be required for procedures with a higher risk of splashing.

• Skin Protection :

  • Gloves : Handle with appropriate chemical-resistant gloves (e.g., nitrile rubber).[3] Gloves must be inspected before use.[9] Use proper glove removal technique, without touching the glove's outer surface, to avoid skin contact.[9]

  • Lab Coat/Protective Clothing : A lab coat or a chemical-resistant suit must be worn to protect against skin contact.[4][9][11]

• Respiratory Protection : If working outside of a fume hood or if exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate particle filter (e.g., P95 or P1).[6][9]

Experimental Protocols: Handling and Storage

Adherence to methodical protocols is essential for safety and experimental reproducibility.

Step-by-Step Protocol for Handling Solid 4-Chlorophenylacetic Acid

• Preparation : Before handling, ensure all engineering controls are active (fume hood is on) and all required PPE is correctly worn. Clear the workspace of any unnecessary items.

• Weighing : Conduct all weighing operations on a balance located inside a chemical fume hood or a ventilated balance enclosure to contain any dust.

• Transfer : Use a spatula to carefully transfer the solid. Avoid any actions that could generate dust, such as pouring quickly from a height.

• Dissolution : If preparing a solution, add the solid to the solvent slowly while stirring. If necessary, cap the container before agitation.

• Post-Handling : Tightly close the source container immediately after use.[5][6]

• Decontamination : Clean any contaminated surfaces and equipment according to your laboratory's established procedures.

• Hygiene : After completing the task, remove PPE carefully and wash hands thoroughly.[9]

Storage Protocol

• Location : Store in a cool, dry, and well-ventilated area.[3][5][6]

• Container : Keep the container tightly closed to prevent moisture absorption and contamination.[4][5][6]

• Segregation : Store away from incompatible materials, such as strong oxidizing agents and strong bases.[6]

• Access : For added security, especially in a multi-user facility, consider storing in a locked cabinet.[5][6]

Emergency and First Aid Procedures

Immediate and correct response to an emergency can significantly mitigate harm.

Chemical Spill Response

The following workflow outlines the logical steps for responding to a spill.

Caption: Decision workflow for responding to a chemical spill.

Spill Cleanup Protocol:

• Evacuate : Evacuate all non-essential personnel from the immediate area.[4][11]

• Ventilate : Ensure the area is well-ventilated, if safe to do so.

• Personal Protection : Wear the appropriate PPE, including respiratory protection.[9]

• Containment : For solid spills, carefully sweep or shovel the material into a suitable, closed container for disposal.[3][5][6] Avoid actions that create dust.[9] Use inert absorbent materials like clay or diatomaceous earth for solutions.[4][11]

• Disposal : The collected waste must be treated as hazardous waste and disposed of through an approved waste disposal plant.[5][6]

First Aid Measures

• General Advice : If symptoms persist, seek immediate medical attention and show the Safety Data Sheet to the attending physician.[5][9]

• Eye Contact : Immediately flush the eyes with plenty of water for at least 15 minutes, also under the eyelids.[5][6] Forcibly hold the eyelids open to ensure a thorough rinse.[13] Remove contact lenses if present and easy to do.[5][6] Seek immediate medical attention.[14]

• Skin Contact : Immediately remove all contaminated clothing.[4][13] Wash the affected skin with plenty of soap and water for at least 15 minutes.[5][6] If skin irritation occurs or persists, get medical advice.[5][6]

• Inhalation : Move the person to fresh air and keep them comfortable for breathing.[5][6] If the person is not breathing, give artificial respiration.[9] Call a poison center or doctor if you feel unwell.[5][6]

• Ingestion : Rinse the mouth with water.[9] Do not induce vomiting.[15] Never give anything by mouth to an unconscious person.[9] Seek immediate medical attention.[14][15]

Firefighting Measures

• Suitable Extinguishing Media : Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6][9]

• Unsuitable Media : Do not use a heavy water stream, as it may spread the material.[4][11]

• Hazards from Combustion : Thermal decomposition can produce hazardous products, including carbon monoxide, carbon dioxide, and hydrogen chloride gas.[6][10]

• Protective Equipment : Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other positive pressure mode.[5][6][9]

Waste Disposal

Proper disposal is a critical final step in the chemical lifecycle to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste : Unused 4-Chlorophenylacetic acid must be disposed of as hazardous waste.[12] Dispose of the contents and container to an approved waste disposal plant.[5][6] Do not allow the product to enter drains.[9]

• Contaminated Materials : All items contaminated with the chemical, including PPE (gloves), absorbent materials from spills, and empty containers, must be disposed of as hazardous waste.[9]

• Empty Containers : Thoroughly empty containers, collecting the rinsate as chemical waste.[16] Once triple-rinsed, deface the label before disposing of the container according to institutional guidelines.[16]

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Protocols & Analytical Methods

Synthesis of 4-Chlorophenylsulfinylacetic acid step-by-step protocol.

Application Note: Synthesis of 4-Chlorophenylsulfinylacetic Acid

Part 1: Core Directive & Strategy

This guide details the synthesis of 4-Chlorophenylsulfinylacetic acid (also known as 2-((4-chlorophenyl)sulfinyl)acetic acid). This compound is a valuable intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and other bioactive sulfur-containing scaffolds.

The synthesis is designed as a two-stage modular protocol :

• Nucleophilic Substitution (

  ): Formation of the thioether backbone.

• Chemo-selective Oxidation: Controlled oxidation of the sulfide to the sulfoxide, avoiding over-oxidation to the sulfone.[1][2]

Strategic Rationale:

• Cost-Efficiency: Utilizing 4-chlorothiophenol and chloroacetic acid as starting materials minimizes cost compared to purchasing the pre-formed sulfide.

• Selectivity: The oxidation step utilizes a controlled Hydrogen Peroxide/Acetic Acid system at low temperature to ensure the sulfoxide (

  ) is the major product, preventing the formation of the sulfone ( ) byproduct.

• Green Chemistry: The oxidant (

  ) produces only water as a byproduct, and the solvent (Acetic Acid) is biodegradable.

Part 2: Scientific Integrity & Protocols

Safety & Hazards (Critical)

• 4-Chlorothiophenol: DANGER. High stench, toxic if inhaled/swallowed. Manipulate only in a well-ventilated fume hood. Bleach (sodium hypochlorite) should be available to neutralize spills and glassware (oxidizes the thiol to the odorless disulfide/sulfonate).

• Chloroacetic Acid: DANGER. Highly corrosive and toxic. Readily absorbed through skin. Wear double nitrile gloves and a face shield.

• Hydrogen Peroxide (30%): Strong oxidizer.[1] Corrosive. Keep away from metal salts and organic combustibles.

• Glacial Acetic Acid: Corrosive, flammable.

Retrosynthetic Analysis & Workflow

The synthesis disconnects at the S-O bond (oxidation) and the S-C bond (alkylation).

Caption: Two-step synthetic pathway highlighting the critical control point at Step 2 to avoid sulfone formation.

Experimental Protocols

Objective: To alkylate the thiol group of 4-chlorothiophenol with chloroacetic acid.

Reagents:

• 4-Chlorothiophenol (14.5 g, 0.10 mol)

• Chloroacetic acid (9.5 g, 0.10 mol)

• Sodium Hydroxide (NaOH) (8.0 g, 0.20 mol)

• Water (

  ) (100 mL)

• Hydrochloric Acid (HCl, conc.) (for acidification)

Procedure:

• Preparation of Thiolate: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve NaOH (8.0 g) in water (100 mL).

• Addition: Add 4-chlorothiophenol (14.5 g) slowly to the stirred base solution. The solution may warm slightly. Note: The stench will be strong; ensure hood airflow is maximum.

• Alkylation: Add chloroacetic acid (9.5 g) to the reaction mixture.

• Reaction: Attach a reflux condenser and heat the mixture to gentle reflux (~100°C) for 1–2 hours. Alternatively, stir vigorously at room temperature for 12 hours.

• Workup: Cool the reaction mixture to room temperature. Place the flask in an ice bath.

• Precipitation: Slowly acidify the solution with concentrated HCl until the pH is ~1-2. A white to off-white solid will precipitate immediately.

• Isolation: Filter the solid using a Buchner funnel. Wash the cake thoroughly with cold water (3 x 50 mL) to remove inorganic salts.

• Purification: Recrystallize the crude solid from hot water or an Ethanol/Water (1:1) mixture.

• Drying: Dry the crystals in a vacuum oven at 50°C overnight.

Expected Yield: 85–95% Validation (Intermediate):

• Appearance: White crystalline solid.[3]

• Melting Point: 102–105 °C (Lit. 103-106 °C).

Objective: To selectively oxidize the sulfide to the sulfoxide without forming the sulfone.

Reagents:

• (4-Chlorophenylthio)acetic acid (Intermediate from Step 1) (10.1 g, 0.05 mol)

• Hydrogen Peroxide (30% w/v) (5.7 mL, ~0.055 mol, 1.1 equiv)

• Glacial Acetic Acid (30 mL)

• Dichloromethane (DCM) (for extraction)

Procedure:

• Dissolution: In a 100 mL round-bottom flask, dissolve (4-chlorophenylthio)acetic acid (10.1 g) in Glacial Acetic Acid (30 mL).

• Temperature Control: Cool the solution to 0–5°C using an ice-water bath. Critical Step: Low temperature inhibits the second oxidation step to the sulfone.

• Oxidation: Add the Hydrogen Peroxide (5.7 mL) dropwise over 20 minutes, maintaining the temperature below 10°C.

• Reaction: Allow the mixture to warm to room temperature naturally and stir for 2–3 hours. Monitor reaction progress by TLC (SiO2, DCM:MeOH 9:1). The sulfoxide is much more polar than the sulfide.

• Quench: If peroxide remains (check with starch-iodide paper), add a small amount of solid Sodium Bisulfite (

  ).

• Workup: Pour the reaction mixture into ice water (100 mL).

  • Method A (Precipitation): If the product precipitates, filter and wash with cold water.[4]

  • Method B (Extraction): If no precipitate forms, extract with Dichloromethane (3 x 50 mL). Wash the combined organics with brine, dry over anhydrous

    , and evaporate the solvent under reduced pressure.

• Purification: Recrystallize from Acetone/Hexane or Ethyl Acetate.

Expected Yield: 75–85%

Part 3: Characterization & Validation

The target molecule possesses a chiral center at the Sulfur atom. This results in the methylene protons (

) becoming diastereotopic, appearing as an AB quartet in NMR rather than a singlet. This is the primary spectroscopic proof of sulfoxide formation.

Analytical Data Summary

Property	(4-Chlorophenylthio)acetic acid (Intermediate)	4-Chlorophenylsulfinylacetic acid (Target)
Formula
MW	202.66 g/mol	218.66 g/mol
Appearance	White crystals	White crystalline powder
Melting Point	102 – 105 °C	115 – 118 °C (Typical for sulfoxides)
IR (KBr)	C=O stretch: ~1700 cm⁻¹	S=O stretch: 1030–1060 cm⁻¹ (Strong)

NMR Interpretation (Self-Validating System)

NMR (400 MHz, or ):

• Aromatic Region:

  7.50 – 7.70 ppm (Multiplet, 4H). The electron-withdrawing nature of the sulfinyl group shifts these protons downfield compared to the sulfide.

• Methylene Region (

  ): 3.80 – 4.20 ppm.

  • Critical Observation: Instead of a singlet (seen in the sulfide precursor), you will observe two doublets (an AB quartet ,

    ).

  • Reasoning: The sulfur atom is a chiral center (

    ), making the two protons on the adjacent carbon diastereotopic ( ).

Part 4: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	Incomplete alkylation	Ensure NaOH is fresh. Increase reflux time.
Product is Oily (Step 2)	Residual Acetic Acid	Co-evaporate with Toluene or drying under high vacuum is required.
High MP (>130°C)	Over-oxidation to Sulfone	Temperature was too high during addition. Repeat with strict 0°C control.
No AB Quartet in NMR	Product is Sulfide or Sulfone	The Sulfur is not chiral (Sulfide/Sulfone are achiral at S in this context). Check IR for S=O peak.

References

• General Oxidation Protocol: Drabowicz, J., & Mikołajczyk, M. (1981). Oxidation of Sulfides to Sulfoxides.

• Intermediate Synthesis: Organic Syntheses, Coll. Vol. 2, p. 573 (1943); Vol. 10, p. 8 (1930). (Adaptation of general arylthioacetic acid synthesis). Link

• Physical Properties (Sulfide): Thermo Fisher Scientific. Safety Data Sheet: (4-Chlorophenylthio)acetic acid. Link

• Sulfoxide Characterization: Oae, S. (Ed.). (1991). Organic Sulfur Chemistry: Structure and Mechanism. CRC Press. (Reference for AB quartet in chiral sulfoxides).

Sources

• 1. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfoxide synthesis by oxidation [organic-chemistry.org]
• 3. 1878-66-6 CAS | 4-CHLOROPHENYL ACETIC ACID | Acids-Organic | Article No. 2770C [lobachemie.com]
• 4. EP0115328A1 - Process for the preparation of 4-chloro-phenyl-sulphonyl-compounds - Google Patents [patents.google.com]

Thin-layer chromatography (TLC) for monitoring 4-Chlorophenylsulfinylacetic acid reactions.

This Application Note is designed for researchers and process chemists monitoring the synthesis and purification of 4-Chlorophenylsulfinylacetic acid (also known as 2-(4-chlorophenyl)sulfinylacetic acid). It addresses the specific challenges of this molecule: the polarity of the sulfoxide group, the ionization of the carboxylic acid, and the separation of the critical over-oxidation impurity (sulfone).

Introduction & Chemical Context

The synthesis of 4-Chlorophenylsulfinylacetic acid typically involves the controlled oxidation of 4-chlorophenylthioacetic acid . The primary challenge in this reaction is chemoselectivity.

• Under-oxidation leaves unreacted sulfide starting material.

• Over-oxidation produces the sulfone byproduct, 4-chlorophenylsulfonylacetic acid , which is difficult to separate once formed.

Thin-Layer Chromatography (TLC) is the most rapid and cost-effective method to monitor this equilibrium in real-time. However, the presence of a carboxylic acid moiety (

) requires specific mobile phase modification to prevent "streaking" or "tailing," which can mask impurities.

Reaction Pathway & Polarity Logic

On standard Silica Gel 60 (

), the polarity order is dictated by the hydrogen-bonding capability and dipole moment of the sulfur center.

• Sulfide (Starting Material): Least polar. Moves highest (

  ).

• Sulfone (Over-oxidation Impurity): Moderately polar. Moves to the middle (

  ).

• Sulfoxide (Target Product): Most polar due to the highly polarized

  bond interacting with silanols. Moves lowest ( ).

Note: This order (Sulfide > Sulfone > Sulfoxide) is specific to silica gel. The Sulfoxide is more retentive than the Sulfone.

Figure 1: Reaction pathway and relative polarity on Silica Gel. The target sulfoxide is the most retentive species.

Materials & Equipment

• Stationary Phase: Silica Gel 60

  pre-coated plates (aluminum or glass backed).

• Mobile Phase Components:

  • Ethyl Acetate (EtOAc) - Solvent strength adjuster.

  • Hexane or Dichloromethane (DCM) - Non-polar diluent.

  • Glacial Acetic Acid (AcOH) - CRITICAL ADDITIVE (1-2%).

• Visualization: UV Lamp (254 nm) and Iodine Chamber.

Protocol: Mobile Phase Optimization

The carboxylic acid group will ionize on neutral silica, causing the spot to streak from the baseline. You must acidify the mobile phase to keep the molecule in its protonated (neutral) form.

Recommended Solvent Systems

System	Composition (v/v)	Application
System A (Standard)	EtOAc : Hexane : AcOH (60 : 40 : 1)	Best for general monitoring. Good separation of Sulfide/Sulfoxide.
System B (High Polarity)	DCM : Methanol : AcOH (90 : 10 : 1)	Use if the product ( ) is stuck at the baseline in System A.
System C (Low Polarity)	Toluene : EtOAc : AcOH (70 : 30 : 1)	Use if the Sulfide and Sulfone are co-eluting near the solvent front.

Preparation Step: Always premix the solvent in a separate flask before pouring it into the developing chamber. Ensure the chamber is saturated with vapor (use filter paper liner) for 5 minutes before running the plate.

Protocol: Reaction Monitoring Workflow

Step 1: Sample Preparation

• Reference Standards: Dissolve ~5 mg of pure Starting Material (Sulfide) in 1 mL of EtOAc or MeOH.

• Reaction Mixture: Take a 20 µL aliquot of the reaction mixture. Quench it if necessary (e.g., with aqueous sodium bisulfite if using peroxide oxidants) to stop the reaction in the tube. Extract into 0.5 mL EtOAc.

  • Why? Spotting aqueous oxidants directly can destroy the silica binder or alter local pH on the plate.

Step 2: Spotting (The "Co-Spot" Technique)

Never rely on

values alone. Matrix effects can shift spots.

• Mark a baseline 1.5 cm from the bottom with a pencil.

• Lane 1: Starting Material (SM) Reference.

• Lane 2: Co-spot (SM + Reaction Mix). Apply SM, let dry, then apply Reaction Mix on top.

• Lane 3: Reaction Mixture (RM).

Step 3: Development

• Place plate in the saturated chamber.

• Allow solvent to rise until 1 cm from the top.

• Remove and immediately mark the solvent front with a pencil.[1]

• Dry the plate completely (air dry or gentle heat gun) to remove Acetic Acid (which absorbs UV).

Step 4: Visualization & Interpretation[3][4][5]

• UV (254 nm): The chlorophenyl ring is strongly UV active. Circle all dark spots.

• Iodine Stain (Optional): Place in iodine chamber. Sulfides often stain brown/yellow faster than sulfones.

• Bromocresol Green (Specific): Dip in Bromocresol Green solution. The carboxylic acid group will turn Yellow against a blue background. This confirms the acid moiety is intact.

Figure 2: Step-by-step decision tree for TLC monitoring.

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
Streaking / Tailing	Ionization of the Carboxylic Acid.	Add more Acetic Acid to the mobile phase (up to 2%). Ensure plate is fully dried before UV viewing.
All spots at Solvent Front	Solvent too polar.	Increase Hexane ratio (e.g., change from 60:40 to 40:60 EtOAc:Hexane).
Product stays at Baseline	Solvent too non-polar.	Increase EtOAc or switch to DCM/MeOH/AcOH system.
"Ghost" Spots	Decomposition on silica.	Sulfoxides can be sensitive. Run 2D-TLC: Run once, dry, turn 90°, run again. If spots appear off-diagonal, the compound is degrading on the plate.
Dark Background under UV	Residual Acetic Acid.	Dry the plate with a heat gun for 30-60 seconds to evaporate the acid modifier.

References

• General TLC Principles

  • Thin Layer Chromatography (TLC).[2][3][4][5][6][7][8] Chemistry LibreTexts. Available at:

• Sulfur Oxidation Selectivity

  • Bahrami, K., et al. "TAPC-Promoted Oxidation of Sulfides and Deoxygenation of Sulfoxides."[9][10] Journal of Organic Chemistry. Available via:

• Mobile Phase Selection for Acids

  • TLC Mobile Phase Selection Guide. Sarpong Group / Not Voodoo. Available at:

• Rf Values & Polarity of Sulfur Compounds

  • Fishbein, L., & Fawkes, J. (1966). "Detection and thin-layer chromatography of sulfur compounds: I. Sulfoxides, sulfones and sulfides." Journal of Chromatography A, 22, 323-329.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. A diaryl sulfide, sulfoxide, and sulfone bearing structural similarities to combretastatin A-4 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. public.websites.umich.edu [public.websites.umich.edu]
• 4. aga-analytical.com.pl [aga-analytical.com.pl]
• 5. Decoding RF Values: A Step-by-Step Guide - Oreate AI Blog [oreateai.com]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 7. researchgate.net [researchgate.net]
• 8. quora.com [quora.com]
• 9. TAPC-Promoted Oxidation of Sulfides and Deoxygenation of Sulfoxides [organic-chemistry.org]
• 10. lib.ysu.am [lib.ysu.am]

4-Chlorophenylsulfinylacetic acid in the synthesis of pharmaceuticals.

Application Note: 4-Chlorophenylsulfinylacetic Acid in Pharmaceutical Synthesis

Abstract

4-Chlorophenylsulfinylacetic acid (4-CPSA) represents a versatile, bifunctional building block in medicinal chemistry. Characterized by its ability to act as both a nucleophile (at the

-carbon) and an electrophile (via Pummerer rearrangement), it serves as a critical intermediate for introducing the pharmacologically privileged 4-chlorophenylthio moiety. This guide details the synthesis of 4-CPSA, its transformation via the Pummerer rearrangement into electrophilic thionium species, and its application in constructing sulfur-containing heterocycles common in NSAIDs and anti-inflammatory therapeutics.

Chemical Profile & Strategic Utility

4-CPSA is not merely an intermediate; it is a divergent synthon . Its utility stems from the sulfoxide group's ability to alter the reactivity of the adjacent methylene protons and the sulfur center itself.

Feature	Chemical Basis	Synthetic Utility
Acidity	Sulfinyl group ( ) enhances -proton acidity ( in DMSO).	Facilitates Knoevenagel condensations with aldehydes to form -unsaturated sulfoxides.
Chirality	Pyramidal sulfur center (chiral).	Potential for asymmetric synthesis (if resolved) or diastereoselective induction.
Redox Active	Pummerer Rearrangement (S(IV) S(II)).	Generates highly reactive thionium ions for cyclization or -functionalization.
Leaving Group	Thermal elimination of sulfenic acid.	Formation of -unsaturated esters or ketones (syn-elimination).

Protocol: Synthesis of 4-Chlorophenylsulfinylacetic Acid

Objective: Preparation of high-purity 4-CPSA from 4-chlorothiophenol. Rationale: Direct oxidation of the thioether precursor must be controlled to prevent over-oxidation to the sulfone (which is inert to Pummerer chemistry). Sodium periodate (

) is selected for its chemoselectivity.

Reagents & Materials

• 4-Chlorothiophenol (CAS: 106-54-7)

• Chloroacetic acid[1][2]

• Sodium Hydroxide (

  )

• Sodium Periodate (

  )

• Solvents: Water, Ethanol, Ethyl Acetate

Step-by-Step Methodology

Step A: Alkylation (Formation of Thioether)

• Dissolution: Dissolve 4-chlorothiophenol (14.5 g, 0.1 mol) in 50 mL of 20% aqueous

  at 0°C.

• Addition: Slowly add a solution of chloroacetic acid (9.5 g, 0.1 mol) in 20 mL water, maintaining temperature

  (exothermic).

• Reflux: Heat the mixture to reflux (100°C) for 2 hours. The solution should remain clear.

• Acidification: Cool to room temperature and acidify with conc.

  to pH 2. The white precipitate (4-chlorophenylthioacetic acid) is formed.

• Isolation: Filter, wash with cold water, and recrystallize from ethanol/water. Yield: ~90-95%.

Step B: Controlled Oxidation (Formation of Sulfoxide)

• Preparation: Suspend 4-chlorophenylthioacetic acid (20.2 g, 0.1 mol) in 150 mL of water/methanol (1:1). Cool to 0°C.[3]

• Oxidant Addition: Add

  (21.4 g, 0.1 mol, 1.0 equiv) in small portions over 30 minutes. Critical: Do not use excess oxidant to avoid sulfone formation.

• Reaction: Stir at 0°C for 4 hours, then allow to warm to room temperature overnight.

• Workup: Filter off precipitated sodium iodate (

  ). Extract the filtrate with ethyl acetate ( mL).

• Purification: Dry organic layer over

  , evaporate, and recrystallize from benzene/petroleum ether.

  • Target Product: 4-Chlorophenylsulfinylacetic acid.

  • Appearance: White crystalline solid.

  • Melting Point: ~115-117°C (Literature consistent).

Application: The Pummerer Rearrangement

Core Concept: The reaction of 4-CPSA with acetic anhydride generates an electrophilic thionium ion. This species is the "engine" for downstream functionalization.

Mechanism & Pathway Visualization

Caption: Mechanistic flow of the Pummerer Rearrangement transforming 4-CPSA into reactive electrophiles.

Experimental Protocol: Pummerer Reaction

• Setup: Place 4-CPSA (1.0 g) in a dry flask under nitrogen.

• Activation: Add Acetic Anhydride (5 mL) and Sodium Acetate (0.1 g, catalyst).

• Reaction: Heat to reflux (120°C) for 3 hours.

• Observation: The reaction mixture turns dark orange/brown, indicating thionium ion formation.

• Workup: Remove excess

  under reduced pressure.

• Result: The residue is

  -acetoxy-4-chlorophenylthioacetic acid .

  • Usage: This intermediate can be immediately hydrolyzed (acidic water) to yield 4-chlorothiophenol and glyoxylic acid (cleavage) OR reacted with aromatics (Friedel-Crafts) to form

    -aryl sulfides.

Advanced Application: Heterocycle Construction

In pharmaceutical development, the 4-chlorophenylthio group is often embedded into heterocycles (e.g., benzothiophenes, oxathiolanones) for NSAID-like activity.

Workflow: Synthesis of Benzothiophene Scaffolds Using the Pummerer intermediate to drive cyclization onto an electron-rich aromatic ring.

• Reagent: 4-CPSA + Electron-rich Arene (e.g., Phenol or Anisole).

• Catalyst: Lewis Acid (

  or ).

• Process:

  • The Pummerer intermediate (Thionium ion) acts as a potent electrophile.

  • It attacks the ortho-position of the phenol.

  • Subsequent dehydration/cyclization yields the dihydrobenzothiophene core.

Component	Role in Synthesis
4-CPSA	Source of sulfur and the two-carbon linker.
Acetic Anhydride	Activator (Pummerer promoter).[3][4]
Lewis Acid	Facilitates the Friedel-Crafts alkylation step.

Analytical Standards

To validate the synthesis of 4-CPSA, compare experimental data against these standard values.

Table 1: Spectroscopic Data for 4-Chlorophenylsulfinylacetic Acid

Method	Diagnostic Signal	Assignment
1H NMR (DMSO-d6)	7.60 - 7.75 (m, 4H)	Aromatic Protons (AA'BB' system)
3.85 (d, 1H, J=14 Hz)	Methylene Proton ( ) - Diastereotopic
4.05 (d, 1H, J=14 Hz)	Methylene Proton ( ) - Diastereotopic
IR Spectroscopy	1030 - 1050	stretch (Strong, characteristic)
1710 - 1730	stretch (Carboxylic Acid)
Mass Spectrometry	m/z 218 / 220 (3:1 ratio)	Molecular Ion ( ) showing Chlorine isotope pattern

Note on NMR: The methylene protons adjacent to the sulfoxide are diastereotopic due to the chirality of the sulfur atom, appearing as a pair of doublets (AB system) rather than a singlet.

References

• Pummerer, R. (1909). "Über Phenyl-sulfoxyessigsäure." Berichte der deutschen chemischen Gesellschaft.

• Organic Reactions. (2011). "The Pummerer Reaction of Sulfinyl Compounds." Organic Reactions Wiki.

• Bur, S. K., & Padwa, A. (2004). "The Pummerer Reaction: Methodology and Strategy for the Synthesis of Heterocyclic Compounds." Chemical Reviews.

• Akai, S., & Kita, Y. (2006). "Recent Advances in Pummerer Reactions." Topics in Current Chemistry.

• Chem-Impex. "4-Chlorophenylacetic acid Applications." Chemical Data Sheet.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Synthesis routes of 4-Chlorophenylacetic acid [benchchem.com]
• 3. Pummerer rearrangement - Wikipedia [en.wikipedia.org]
• 4. Pummer reaction | PPTX [slideshare.net]

Protocol for the esterification of 4-Chlorophenylsulfinylacetic acid.

Abstract & Strategic Overview

This application note details the protocol for the methyl esterification of 4-Chlorophenylsulfinylacetic acid (CAS: 101862-73-7 analog).[1][2] This substrate presents a specific chemoselective challenge: converting the carboxylic acid moiety to an ester without compromising the sulfinyl group (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

) .[1]

The sulfinyl moiety is chemically sensitive.[1][2] Unlike sulfides or sulfones, sulfoxides are prone to Pummerer rearrangements under strong acidic/thermal stress and can undergo racemization at the sulfur center.[1][2] Therefore, while standard Fischer esterification is cost-effective, this guide prioritizes controlled conditions to maintain structural integrity.[1][2]

Two validated protocols are presented:

• Method A (Primary): Thionyl Chloride (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  ) mediated esterification in Methanol.[1] (Preferred for scale-up and purity).

• Method B (Alternative): Base-promoted alkylation using Methyl Iodide (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  ).[1] (Preferred for small-scale, high-sensitivity chiral applications).[1][2]

Chemical Context & Mechanism

Target Reaction: ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="ng-star-inserted display">

[1]

Structural Considerations:

• Chirality: The sulfur atom is a chiral center.[1][2] The methylene protons (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  -CH ) are diastereotopic and will appear as an AB quartet in H-NMR, not a singlet.[1]

• Thermal Instability: Sulfoxides can disproportionate or reduce at temperatures ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  C in the presence of strong acids.[1]

Mechanistic Pathway (Acid-Catalyzed)

The reaction follows a nucleophilic acyl substitution.[1][2][3] The key to success is the in situ generation of anhydrous HCl via Thionyl Chloride, which acts as both a catalyst and a water scavenger, driving the equilibrium forward without the excessive heating required by sulfuric acid catalysis.[1]

Figure 1: Mechanistic flow of acid-catalyzed esterification. Note that water removal is the driving force.[1][2]

Materials & Equipment

Reagent/Equipment	Grade/Spec	Purpose
4-Chlorophenylsulfinylacetic acid	>97% Purity	Substrate
Methanol (MeOH)	Anhydrous (<0.05% ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted"> )	Solvent & Reactant
Thionyl Chloride ( )	Reagent Grade (>99%)	Catalyst precursor / Dehydrating agent
Sodium Bicarbonate ( )	Sat.[1] Aqueous Sol.	Quenching/Neutralization
Dichloromethane (DCM)	HPLC Grade	Extraction solvent
Rotary Evaporator	Vacuum control	Solvent removal
Inert Gas	Nitrogen/Argon	Moisture exclusion

Experimental Protocol: Method A (Thionyl Chloride/Methanol)

Rationale: This method generates anhydrous HCl in situ.[1][2] It is cleaner than using concentrated ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

because the byproducts ( and gas) are volatile, simplifying workup.[1]

Step-by-Step Workflow

• Setup:

  • Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar and a pressure-equalizing addition funnel.

  • Flush the system with Nitrogen (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    ).[1]

  • Cooling: Place the RBF in an ice-water bath (

    C).

• Solvation:

  • Add Methanol (50 mL) to the flask.

  • Slowly add Thionyl Chloride (1.5 eq, ~1.2 mL for 10 mmol scale) dropwise via the addition funnel over 15 minutes.

  • Caution: Exothermic reaction.[1][2] Evolution of ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    and gas.[1] Ensure venting to a scrubber or fume hood.[1][2]

• Substrate Addition:

  • Add 4-Chlorophenylsulfinylacetic acid (2.19 g, 10 mmol) in one portion to the cold solution.

  • The acid should dissolve readily.[1][2]

• Reaction:

  • Remove the ice bath and allow the mixture to warm to Room Temperature (RT, 25°C).

  • Stir at RT for 3–4 hours .

  • Monitor: Check reaction progress via TLC (Mobile Phase: Hexane/Ethyl Acetate 1:1).[1][2] The acid spot (baseline/low Rf) should disappear, replaced by the ester spot (higher Rf).[1][2]

• Workup (Critical for Sulfoxides):

  • Concentrate the mixture in vacuo (Rotovap) at <40°C to remove excess MeOH and HCl. Do not overheat.

  • Redissolve the residue in DCM (50 mL) .

  • Wash carefully with Sat.[1][2] ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    (2 x 30 mL) to neutralize residual acid.[1] Caution: CO2 evolution.[1][2]

  • Wash with Brine (30 mL) .[1][2][4]

  • Dry organic layer over Anhydrous ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    .[1][5][6]

• Isolation:

  • Filter off the drying agent.[1][2]

  • Evaporate solvent to yield the crude methyl ester (typically a pale yellow oil or low-melting solid).[1][2]

Figure 2: Operational workflow for Method A.

Quality Control & Validation

Verify the identity and purity of the product using the following parameters.

Analytical Method	Expected Result	Diagnostic Signal
TLC	Single spot, Rf ~0.5-0.6 (1:1 Hex/EtOAc)	Disappearance of acid starting material.[1][2]
IR Spectroscopy	Ester C=O stretch	Strong band at 1735–1745 cm⁻¹ .[1][2]
IR Spectroscopy	Sulfoxide S=O stretch	Strong band at 1030–1050 cm⁻¹ .
1H-NMR (CDCl3)	Methyl Ester Singlet	Singlet (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted"> ~3.7 ppm, 3H).[1]
1H-NMR (CDCl3)	Methylene Protons (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted"> -CH2)	AB Quartet ( ~3.6–4.0 ppm).[1] Note: Due to the chiral sulfur, these protons are diastereotopic.[1][2]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete conversion (Equilibrium)	Increase reaction time or use Method B (Alkylation) which is irreversible.
Darkening of Color	Pummerer Rearrangement / Decomposition	Reaction temperature too high.[1][2] Keep workup <40°C. Ensure acid is fully neutralized.[1][2]
Product is Acidic	Poor Neutralization	Wash organic layer thoroughly with NaHCO3 until aqueous pH is ~8.[1][2]
Racemization	Acid-catalyzed inversion at Sulfur	Avoid strong reflux.[2] Use Method B (Base-promoted) for enantiopure starting materials.[1][2]

References

• Fischer Esterification Mechanism & Protocols

  • Master Organic Chemistry.[1][2] "Fischer Esterification."[1][2][5][7][8] Available at: [Link]

• Sulfinyl/Sulfonate Ester Synthesis

  • Royal Society of Chemistry (RSC) Advances.[2][9] "Recent advances in the synthesis and transformations of sulfinate esters."[1][2][10] Available at: [Link]

• General Esterification Procedures (Organic Syntheses)

  • Organic Syntheses, Coll.[1][2] Vol. 3, p. 610 (1955).[1][2] General acid-catalyzed esterification techniques.[2][5][7] Available at: [Link][1][2]

• Handling of Sulfoxides (Safety & Stability)

  • LibreTexts Chemistry. "Oxidation of Sulfides and Sulfoxides."[1][2] Available at: [Link][1][2]

Disclaimer: This protocol is intended for use by qualified laboratory personnel. Always consult the Safety Data Sheet (SDS) for 4-Chlorophenylsulfinylacetic acid and Thionyl Chloride before handling.

Sources

• 1. CN105418420A - Synthetic method of methyl 4-methoxyacetoacetate - Google Patents [patents.google.com]
• 2. WO2004063149A1 - Method for preparing methyl 2-diphenylmethylsulfinylacetate - Google Patents [patents.google.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. CN102603646B - Synthesis method of 4-[4-(methylsulfonyl)phenyl]-5-phenyl-2-(trifluoromethyl)-1H-imidazole - Google Patents [patents.google.com]
• 5. community.wvu.edu [community.wvu.edu]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Ester synthesis by esterification [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. Recent advances in the synthesis and transformations of sulfinate esters - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC00797F [pubs.rsc.org]

Application Note &amp; Protocols: High-Throughput Screening for Novel Antimicrobial Agents Using 4-Chlorophenylsulfinylacetic Acid as a Model Compound

Audience: Researchers, scientists, and drug development professionals.

Introduction

The rise of antibiotic-resistant bacteria poses a significant threat to global health, necessitating the urgent discovery of novel antimicrobial agents. High-throughput screening (HTS) has become an indispensable tool in this endeavor, enabling the rapid evaluation of large chemical libraries for potential drug candidates. This application note provides a comprehensive guide to developing and executing HTS assays for the identification of new antibacterial compounds, using 4-Chlorophenylsulfinylacetic acid as a representative model. While this specific molecule has shown potential antimicrobial properties, the principles and protocols detailed herein are broadly applicable to a wide range of small molecules. We will explore both whole-cell and target-based screening approaches, detailing the underlying scientific principles, step-by-step protocols, and data analysis methodologies required for a successful screening campaign.

Scientific Rationale and Assay Principles

The primary objective of an antimicrobial HTS campaign is to identify compounds that inhibit bacterial growth or viability. This can be achieved through two main strategies:

• Whole-Cell Phenotypic Screening: This approach directly measures the ability of a compound to inhibit bacterial growth. It is target-agnostic, meaning it can identify compounds that work through various mechanisms, including those that target the cell envelope or inhibit essential cellular processes. This method is particularly advantageous for identifying compounds effective against Gram-negative bacteria, as it inherently accounts for cell permeability.

• Target-Based Screening: This strategy focuses on identifying compounds that inhibit a specific, validated molecular target essential for bacterial survival, such as enzymes involved in cell wall synthesis or DNA replication. For instance, bacterial DNA gyrase is a well-established target for antibiotics.

This application note will first detail a primary HTS assay based on a whole-cell phenotypic screen to identify compounds with general antibacterial activity. Subsequently, a secondary, target-based assay will be described to elucidate a potential mechanism of action for the identified hits.

Primary High-Throughput Screening: Broth Microdilution-Based Viability Assay

This primary assay adapts the classical broth microdilution method to a high-throughput format to determine the minimum inhibitory concentration (MIC) of test compounds. Bacterial viability will be assessed using a fluorescence-based reporter system.

Assay Principle

This assay utilizes a dual-staining method with two fluorescent dyes, SYTO 9 and Propidium Iodide (PI), to differentiate between live and dead bacteria. SYTO 9 is a membrane-permeable dye that stains all bacteria, while PI can only penetrate cells with compromised membranes, which is indicative of cell death. A decrease in the SYTO 9 signal and an increase in the PI signal indicate a loss of bacterial viability.

Experimental Workflow

Caption: High-throughput screening workflow for primary antimicrobial assay.

Detailed Protocol

1. Reagent and Media Preparation:

• Bacterial Strain: Staphylococcus aureus (ATCC 29213) or another relevant pathogenic strain.

• Growth Media: Cation-adjusted Mueller-Hinton Broth (CAMHB).

• Compound Plates: Prepare serial dilutions of 4-Chlorophenylsulfinylacetic acid and other library compounds in an appropriate solvent (e.g., DMSO) in 384-well plates.

• Assay Plates: 384-well, black, clear-bottom microplates suitable for fluorescence measurements.

• Viability Dyes: Prepare a working solution of SYTO 9 and Propidium Iodide in sterile, nuclease-free water.

2. Bacterial Inoculum Preparation:

• From a fresh agar plate, inoculate a single colony of S. aureus into 5 mL of CAMHB.

• Incubate at 37°C with shaking until the culture reaches the mid-logarithmic phase of growth (OD600 ≈ 0.5).

• Dilute the bacterial culture in fresh CAMHB to achieve a final concentration of 5 x 10^5 CFU/mL.

3. Assay Procedure:

• Using an automated liquid handler, dispense 50 µL of the diluted bacterial suspension into each well of the 384-well assay plates.

• Transfer 0.5 µL of the compound solutions from the compound plates to the corresponding wells of the assay plates.

• Include appropriate controls:

  • Negative Control (0% inhibition): Wells containing bacteria and solvent (DMSO) only.

  • Positive Control (100% inhibition): Wells containing bacteria and a known potent antibiotic (e.g., gentamicin).

  • Blank: Wells containing media only.

• Seal the plates and incubate at 37°C for 18-24 hours.

4. Data Acquisition:

• After incubation, add 5 µL of the SYTO 9/PI working solution to each well.

• Incubate in the dark at room temperature for 15 minutes.

• Read the fluorescence intensity on a microplate reader at the appropriate excitation/emission wavelengths for SYTO 9 (e.g., 485/520 nm) and PI (e.g., 535/617 nm).

Data Analysis and Hit Criteria

• Assay Quality Control: Calculate the Z'-factor to assess the quality of the assay. A Z'-factor between 0.5 and 1.0 indicates an excellent assay.

  • Z' = 1 - (3 * (σ_pos + σ_neg)) / |µ_pos - µ_neg|

    • Where σ is the standard deviation, µ is the mean, pos is the positive control, and neg is the negative control.

• Percentage Inhibition: Calculate the percentage inhibition for each compound using the following formula:

  • % Inhibition = 100 * (1 - (Signal_compound - µ_pos) / (µ_neg - µ_pos))

• Hit Selection: Compounds exhibiting a percentage inhibition greater than a predefined threshold (e.g., >50% or 3 standard deviations from the mean of the negative controls) are considered primary hits.

Secondary Confirmatory Assay: DNA Gyrase Inhibition Assay

For primary hits, a secondary, target-based assay is crucial to confirm activity and elucidate the mechanism of action. Since some sulfinyl-containing compounds have been shown to target DNA gyrase, this enzyme is a logical choice for a confirmatory screen.

Assay Principle

This assay measures the inhibition of DNA gyrase supercoiling activity. It utilizes a fluorescence-based method where the supercoiling of a DNA substrate leads to a change in fluorescence, which is disrupted by an effective inhibitor.

Signaling Pathway/Mechanism

Caption: Inhibition of DNA gyrase by a hit compound.

Detailed Protocol

1. Reagents and Materials:

• Enzyme: Purified E. coli DNA gyrase.

• Substrate: Relaxed plasmid DNA (e.g., pBR322).

• Assay Buffer: Tris-HCl, KCl, MgCl2, DTT, ATP, and spermidine.

• Detection Reagent: A DNA intercalating dye (e.g., PicoGreen) that exhibits enhanced fluorescence upon binding to supercoiled DNA.

• Hit Compounds: Primary hits from the whole-cell screen, including 4-Chlorophenylsulfinylacetic acid.

2. Assay Procedure:

• In a 384-well plate, add 5 µL of assay buffer to each well.

• Add 0.5 µL of the hit compound dilutions.

• Add 2.5 µL of DNA gyrase to each well (except for no-enzyme controls).

• Initiate the reaction by adding 2.5 µL of the relaxed plasmid DNA substrate.

• Incubate the plate at 37°C for 1 hour.

• Stop the reaction by adding a stop solution (e.g., EDTA).

• Add the PicoGreen detection reagent and incubate in the dark for 5 minutes.

• Read the fluorescence intensity on a microplate reader.

Data Analysis

• IC50 Determination: Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value (the concentration at which 50% of the enzyme activity is inhibited).

Data Summary

The following table provides an example of expected data from the primary and secondary screens for a hypothetical hit compound like 4-Chlorophenylsulfinylacetic acid.

Parameter	Primary Screen (Whole-Cell)	Secondary Screen (DNA Gyrase)
Assay Format	Broth Microdilution	Enzyme Inhibition
Detection Method	Fluorescence (SYTO 9/PI)	Fluorescence (PicoGreen)
Key Metric	% Inhibition / MIC	IC50
Example Result	>80% inhibition at 10 µM	IC50 = 5 µM
Z'-factor	>0.7	>0.6

Conclusion

The methodologies outlined in this application note provide a robust framework for conducting high-throughput screening campaigns to discover novel antimicrobial agents. By combining a broad, phenotypic primary screen with a specific, target-based secondary assay, researchers can efficiently identify promising lead compounds and gain initial insights into their mechanism of action. The use of 4-Chlorophenylsulfinylacetic acid as a model compound illustrates how these protocols can be applied to characterize the antimicrobial potential of new chemical entities.

References

• High-Throughput Screening of Natural Product and Synthetic Molecule Libraries for Antibacterial Drug Discovery. FAO AGRIS.
• High-Throughput Screening of Natural Product and Synthetic Molecule Libraries for Antibacterial Drug Discovery. PMC.
• Novel and Structurally Diversified Bacterial DNA Gyrase Inhibitors Discovered through a Fluorescence-Based High-Throughput Screening Assay.
• High-throughput screening used to discover new class of antibiotics. Drug Target Review.
• Discovery of novel DNA gyrase inhibitors by high-throughput virtual screening. PubMed.

• Novel Antibacterial Targets and Compounds Revealed by a High-Throughput Cell Wall Reporter Assay. ASM Journals. [Link]

• Discovery of Novel DNA Gyrase Inhibitors by High-Throughput Virtual Screening. ASM Journals. [Link]

• From S/B to Z′: A Better Way to Measure Assay Quality in High-Throughput Screening. Enzo Life Sciences. [Link]

• A machine learning model trained on a high-throughput antibacterial screen increases the hit rate of drug discovery. PLOS Computational Biology. [Link]

• High-throughput Screening Strategy Identifies Compounds Active Against Antibiotic-Resistant Bacteria. Mary Ann Liebert, Inc., publishers. [Link]

• Discovery of Novel DNA Gyrase Inhibitors by High-Throughput Virtual Screening. PMC. [Link]

• High-throughput discovery of inhibitors for DNA gyrase and DNA topoisomerase VI. John Innes Centre. [Link]

• The Z prime value (Z´). BMG LABTECH. [Link]

• Calculating a Z-factor to assess the quality of a screening assay. GraphPad. [Link]

• Fluorescence-based in situ assay to probe the viability and growth kinetics of surface-adhering and suspended recombinant bacteria. Biomaterials Science. [Link]

• How will you calculate the IC50 and MIC for antimicrobial/anti-infective agents?. ResearchGate. [Link]

• Automation of antimicrobial activity screening. PMC. [Link]

• HIGH THROUGHPUT SCREENING: Z PRIME and Z FACTOR CALCULATION. YouTube. [Link]

• A High-Throughput Fluorescence-Based Assay for Rapid Identification of Petroleum-Degrading Bacteria. Frontiers in Bioengineering and Biotechnology. [Link]

• Z-factor. Wikipedia. [Link]

• IC50: an exactly defined measure of antibiotic sensitivity. Oxford Academic. [Link]

• The IC50: an exactly defined measure of antibiotic sensitivity. PubMed. [Link] 2

Enantioselective separation of 4-Chlorophenylsulfinylacetic acid isomers.

Application Note: Enantioselective Separation of 4-Chlorophenylsulfinylacetic Acid Isomers

Executive Summary

Objective: To establish a robust, scalable, and validated protocol for the enantiomeric resolution of 4-Chlorophenylsulfinylacetic acid (4-CPA). Significance: 4-CPA serves as a critical chiral building block in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and complex sulfoxide-based ligands. The biological activity of sulfoxides is highly stereodependent; typically, one enantiomer exhibits superior pharmacodynamics while the other may possess off-target toxicity. Methodology: This guide details two orthogonal separation strategies:

• Method A (Primary): Macrocyclic Glycopeptide (Teicoplanin) Stationary Phase in Polar Organic Mode.[1]

• Method B (Secondary): Polysaccharide-based Stationary Phase in Normal Phase.

Chemical Context & Mechanism

Analyte: 4-Chlorophenylsulfinylacetic acid

• Chiral Center: Sulfur atom (Sulfoxide).[2][3]

• Functional Groups: Carboxylic acid (ionizable, H-bond donor), Sulfoxide (strong H-bond acceptor, dipole), Phenyl ring (

  - interactions), Chlorine (hydrophobic/steric bulk).

Separation Mechanism: The resolution relies on a multi-point interaction model. The sulfoxide oxygen acts as a hydrogen bond acceptor, while the carboxylic acid interacts via hydrogen bonding or ionic tethering (depending on pH). The chlorophenyl group provides steric discrimination and

- stacking with the stationary phase aromatic residues.

Figure 1: Mechanistic workflow of chiral recognition. The differential stability of the diastereomeric complexes drives separation.

Experimental Protocols

Method A: Polar Organic Mode (Recommended)

Best for preparative scalability and MS compatibility.

• Column: Astec CHIROBIOTIC™ T (Teicoplanin), 250 x 4.6 mm, 5 µm.

• Rationale: Teicoplanin contains peptide pockets that specifically target the carboxylic acid and sulfoxide moieties simultaneously.

• Mobile Phase: Methanol : Acetic Acid : Triethylamine (100 : 0.1 : 0.1 v/v/v).

  • Note: The acid/base ratio controls the ionization state of the carboxylic acid, optimizing retention (

    ) and peak shape.

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C (Lower temperatures often increase resolution for sulfoxides due to enthalpy-driven separation).

• Detection: UV @ 254 nm (targeting the chlorophenyl chromophore).

Step-by-Step Workflow:

• Equilibration: Flush column with 100% MeOH for 20 min, then introduce the mobile phase for 30 min until baseline stabilizes.

• Sample Prep: Dissolve 1 mg of 4-CPA in 1 mL of MeOH. Filter through 0.2 µm PTFE.

• Injection: Inject 5 µL.

• Optimization: If resolution (

  ) < 1.5, decrease temperature to 15°C.

Method B: Normal Phase Mode (Alternative)

Best for analytical purity checks and highest selectivity.

• Column: Chiralpak® AD-H or OD-H (Amylose/Cellulose derivative), 250 x 4.6 mm, 5 µm.

• Mobile Phase: n-Hexane : Isopropanol : Trifluoroacetic Acid (90 : 10 : 0.1 v/v/v).

• Rationale: The non-polar hexane environment maximizes H-bonding interactions between the analyte and the polysaccharide carbamate groups.

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

Performance Metrics & Optimization

Typical Chromatographic Parameters:

Parameter	Method A (Teicoplanin)	Method B (Amylose)	Target Criteria
Retention Factor ( )	1.5 – 2.5	2.0 – 3.5
Selectivity ( )	1.2 – 1.4	1.3 – 1.6
Resolution ( )	2.0 – 3.5	3.0 – 5.0	(Baseline)
Tailing Factor ( )	1.1	1.05

Troubleshooting Guide:

• Peak Tailing:

  • Cause: Silanol interactions or incomplete ionization control.

  • Fix: Increase Triethylamine (TEA) concentration in Method A (up to 0.2%) or TFA in Method B.

• Low Resolution:

  • Cause: Weak specific interaction.

  • Fix: Reduce % Isopropanol in Method B (e.g., 95:5) to strengthen H-bonding.

Method Validation (ICH Q2 Guidelines)

To ensure data integrity for drug development, the method must be validated:

• Specificity: Inject blank mobile phase and placebo to ensure no interference at the retention times of the enantiomers.

• Linearity: Prepare 5 concentration levels (e.g., 10–200 µg/mL).

  must be .

• LOD/LOQ: Determine based on Signal-to-Noise ratios of 3:1 and 10:1, respectively.

• Robustness: Vary flow rate (

  mL/min) and Temperature ( C). Ensure remains .

Figure 2: Validation workflow ensuring regulatory compliance.

References

• Separation of chiral sulfoxides by liquid chromatography using macrocyclic glycopeptide chiral stationary phases. Source: PubMed (NIH) URL:[Link]

• Separation and Thermodynamic Studies of Chiral Sulfoxides on Teicoplanin‐Based Stationary Phase. Source: Taylor & Francis Online URL:[Link]

• Chiral HPLC Separations: A Guide to Column Selection and Method Development. Source: Phenomenex Application Guide URL:[Link] (General Resource Landing Page)

• Enantiomer separation of acidic compounds using Anion Exchange/SFC. Source: Daicel Chiral Technologies URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Separation of chiral sulfoxides by liquid chromatography using macrocyclic glycopeptide chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]

Technical Notes & Optimization

Technical Guide: Stability &amp; Handling of 4-Chlorophenylsulfinylacetic Acid

This is a technical support guide for 4-Chlorophenylsulfinylacetic acid , designed for researchers and drug development professionals.

Version 2.1 | Technical Support Center

Product Identity & Chemical Profile

4-Chlorophenylsulfinylacetic acid is a chiral sulfoxide derivative often used as a resolution agent, chiral auxiliary, or intermediate in the synthesis of pharmaceutical compounds. Its stability profile is dominated by the reactivity of the sulfinyl group (

) and the carboxylic acid .

Feature	Specification	Critical Note
Chemical Structure		Contains a chiral sulfur center.
Functional Groups	Sulfinyl, Carboxyl, Aryl Chloride	Sulfinyl is the primary instability point.
Key Risks	Racemization, Oxidation, Pummerer Rearrangement	Sensitive to heat, strong acids, and oxidants.
Storage Class	Hygroscopic, Light-Sensitive	Store at -20°C under inert atmosphere.

Stability Dashboard: Quick Reference

Use this dashboard to determine if your experimental conditions are safe for this compound.

Condition	Stability Rating	Effect on Compound	Recommendation
Temperature (>80°C)	⚠️ Risk	Racemization (loss of optical purity) and thermal decomposition.	Avoid prolonged heating. Use <40°C for drying.
Strong Acids ( )	⛔ Critical	Pummerer Rearrangement (degradation to -substituted sulfides).	Avoid mineral acids and acetic anhydride.
Oxidants ( , mCPBA)	⛔ Critical	Irreversible Oxidation to 4-Chlorophenylsulfonylacetic acid (Sulfone).	Keep away from peroxides/bleach.
Reductants ( , )	⚠️ Risk	Reduction to 4-Chlorophenylthioacetic acid (Sulfide).	Use mild reducing agents if necessary.
Aqueous Base (pH > 8)	✅ Stable	Forms stable carboxylate salt; highly soluble.	Best form for aqueous processing.
Light (UV)	⚠️ Risk	Photochemical disproportionation.	Store in amber vials.

Troubleshooting Guide (FAQ)

Issue 1: "My sample has lost optical activity (ee% dropped)."

Diagnosis: Thermal or Acid-Catalyzed Racemization. Sulfoxides are chiral at the sulfur atom. The activation energy for pyramidal inversion is high (

35-42 kcal/mol), making them stable at room temperature. However, heating above 80°C or exposure to trace acids (even in solvents like unneutralized ) can catalyze racemization.

• Corrective Action:

  • Check solvent acidity (especially chloroform/dichloromethane). Pass solvents through basic alumina before use.

  • Avoid refluxing in high-boiling solvents.

  • Protocol: Repurify via recrystallization if the racemate crystallizes differently, or use chiral HPLC to re-resolve.

Issue 2: "HPLC shows a new peak with a longer retention time."

Diagnosis: Oxidation to Sulfone. The sulfinyl group is easily oxidized to a sulfonyl group (

). This often happens if the sample is stored in air (slowly) or exposed to peracids/peroxides in solvents (e.g., old ethers).

• Verification: Sulfones are generally more polar than sulfides but less polar than sulfoxides on reverse-phase HPLC? Correction: Sulfones are often more retained than sulfoxides on Reverse Phase due to hydrogen bonding differences, but check specific method.

• Corrective Action:

  • Test solvents for peroxides.

  • Degas buffers to remove dissolved oxygen.

Issue 3: "The compound turned into an oil and smells like a thiol/sulfide."

Diagnosis: Pummerer Rearrangement or Reduction. If exposed to acetic anhydride or acid chlorides, the sulfoxide undergoes the Pummerer rearrangement, breaking down into an

-substituted sulfide (often unstable and odorous).

• Corrective Action:

  • Ensure no activating electrophiles (anhydrides, acyl halides) are present unless intended.

  • Store in a desiccator; moisture can hydrolyze Pummerer intermediates into aldehydes and thiols.

Critical Degradation Pathways (Visualized)

The following diagram illustrates the three major fates of 4-Chlorophenylsulfinylacetic acid under stress.

Caption: Primary degradation and racemization pathways for 4-Chlorophenylsulfinylacetic acid.

Handling & Storage Protocols

Protocol A: Optimal Storage

To maintain enantiopurity and chemical integrity >12 months:

• Container: Amber glass vial with a Teflon-lined cap.

• Atmosphere: Flush with Argon or Nitrogen before sealing.

• Temperature: Store at -20°C . (4°C is acceptable for short-term <1 month).

• Desiccation: Store inside a secondary container with desiccant packs (silica gel) to prevent moisture absorption, which accelerates acid-catalyzed degradation.

Protocol B: Solubilization for Bio-Assays

The carboxylic acid group allows solubility manipulation via pH.

• Stock Solution: Dissolve in DMSO (up to 100 mM). Stable for 3 months at -20°C.

• Aqueous Working Solution:

  • Do not dissolve directly in water (poor solubility, pH < 4).

  • Dissolve in equimolar NaHCO3 or PBS (pH 7.4) to form the carboxylate salt.

  • Note: The salt form is highly soluble in water (>10 mg/mL).

Protocol C: Re-Purification (Emergency)

If degradation is suspected (e.g., yellowing):

• Dissolve the crude solid in saturated aqueous

  (The acid dissolves; non-acidic impurities like sulfides/sulfones may remain insoluble or form an oil).

• Extract the aqueous layer with Ethyl Acetate (removes neutral sulfones/sulfides).

• Acidify the aqueous layer carefully with dilute

  to pH 3-4 at 0°C .

• Collect the precipitate (Re-generated 4-Chlorophenylsulfinylacetic acid).

• Dry under vacuum at room temperature (Do not heat).

References

• Synthesis and Stereochemistry

  • Source: "Stereochemically Matched Sulfinylacetates for..." Synthesis, 1987, 420.

  • Context: Describes the synthesis and enantiomeric handling of 4-chlorophenylsulfinylacetic acid.

  • (General Journal Link)

• General Sulfoxide Stability (Pummerer)

  • Source: "The Pummerer Rearrangement of Sulfinylacetic Acids." Journal of Organic Chemistry.
  • Context: Mechanisms of acid-catalyzed degrad

• Oxidation Pathways

  • Source: "Selective oxidation of sulfides to sulfoxides and sulfones." Chemical Reviews.
  • Context: Standard redox potentials and reagents th

Common impurities in 4-Chlorophenylsulfinylacetic acid and how to remove them.

Welcome to the technical support center for 4-Chlorophenylsulfinylacetic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the purity of this important synthetic intermediate. Here, we address frequently encountered impurities and provide robust troubleshooting guides and protocols for their effective removal.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Impurity Profile

This section addresses the fundamental questions regarding the identity and detection of common impurities in 4-Chlorophenylsulfinylacetic acid.

Q1: What are the most common process-related impurities I should expect in my crude 4-Chlorophenylsulfinylacetic acid and what are their sources?

A1: The impurity profile of 4-Chlorophenylsulfinylacetic acid is primarily dictated by its synthesis, which is typically a controlled oxidation of (4-Chlorophenylthio)acetic acid.[1][2] Therefore, the most prevalent impurities are directly related to this process.

• Unreacted Starting Material ((4-Chlorophenylthio)acetic acid): Incomplete oxidation is a common occurrence, leading to residual starting material in the final product. This is often the most significant impurity by mass in a crude sample.

• Over-oxidized Product (4-Chlorophenylsulfonylacetic acid): The oxidation of a sulfide to a sulfoxide can be challenging to stop cleanly. The sulfoxide itself can be further oxidized under the reaction conditions to the corresponding sulfone.[1][3] This sulfone is a very common byproduct and can have similar polarity to the desired sulfoxide, making it a challenge to remove.

• Residual Solvents and Reagents: Depending on the specific synthetic protocol, residual solvents used during the reaction or workup, as well as remnants of the oxidizing agent or catalysts, can be present.[4]

Here is a summary of the key chemical impurities:

Impurity Name	Chemical Structure	Typical Source
(4-Chlorophenylthio)acetic acid	Cl-C₆H₄-S-CH₂COOH	Unreacted starting material from the sulfide oxidation step.[5]
4-Chlorophenylsulfonylacetic acid	Cl-C₆H₄-SO₂-CH₂COOH	Over-oxidation of the desired sulfoxide product.[1][3]

The genesis of these primary impurities is illustrated in the following workflow diagram.

Caption: Synthetic origin of common impurities.

Q2: How can I detect and quantify these impurities in my sample?

A2: A multi-pronged analytical approach is recommended for the robust detection and quantification of impurities.

• High-Performance Liquid Chromatography (HPLC): This is the primary and most powerful technique for separating and quantifying the desired product from its closely related impurities.[6] A reverse-phase C18 column with a gradient elution using an acidified water/acetonitrile mobile phase is typically an excellent starting point.[7][8] UV detection is suitable as all three key components (sulfide, sulfoxide, sulfone) are chromophoric.

• Thin-Layer Chromatography (TLC): TLC is a rapid, qualitative tool used to monitor the progress of a reaction and to quickly assess the complexity of the crude product mixture.[9] It is also invaluable for developing a solvent system for column chromatography. The sulfoxide product will typically have a polarity intermediate between the less polar sulfide starting material and the more polar sulfone byproduct.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is highly effective for identifying impurities if their signals do not overlap significantly with the product's signals. The methylene protons (–S-CH₂-COOH) are particularly diagnostic. Their chemical shift is sensitive to the oxidation state of the adjacent sulfur atom. You can expect the chemical shift of these protons to move downfield (to a higher ppm value) as the sulfur is oxidized: Sulfide < Sulfoxide < Sulfone.

• Melting Point Analysis: A sharp melting point close to the literature value is a good indicator of high purity.[10] The presence of impurities typically results in a melting point that is depressed and broadened.

Part 2: Troubleshooting Purification Workflows

This section provides practical advice for overcoming common hurdles during the purification of 4-Chlorophenylsulfinylacetic acid.

Guide 1: Purification by Recrystallization

Recrystallization is a powerful technique for purifying crystalline solids.[11] It relies on the differences in solubility between the desired compound and the impurities in a chosen solvent at different temperatures.[12]

Q1: I've dissolved my crude product in a hot solvent, but no crystals are forming upon cooling. What should I do?

A1: This is a common issue that can usually be resolved by addressing one of the following root causes:

• Cause 1: Excessive Solvent: The most frequent reason for crystallization failure is the use of too much solvent, preventing the solution from becoming saturated upon cooling.[13]

  • Solution: Gently heat the solution to evaporate a portion of the solvent. Continue to cool and observe for crystal formation. Repeat until crystals begin to form. For future attempts, use the minimum amount of hot solvent required to fully dissolve the crude material.[14]

• Cause 2: Supersaturation: The solution may be supersaturated, meaning it holds more dissolved solute than it should at that temperature, but crystal nucleation has not initiated.[14]

  • Solution 1 - Induce Nucleation: Scratch the inside surface of the flask at the air-liquid interface with a glass rod. The microscopic scratches on the glass provide nucleation sites for crystal growth.[13]

  • Solution 2 - Seeding: If you have a small crystal of pure 4-Chlorophenylsulfinylacetic acid, add it to the cooled solution. This "seed" crystal will act as a template for further crystallization.[13]

• Cause 3: Inappropriate Solvent: The chosen solvent may not be suitable, having too high a solubility for your compound even at low temperatures.[11]

  • Solution: Re-evaluate your solvent choice. An ideal solvent should dissolve the compound completely when hot but poorly when cold.[12] You may also try a mixed-solvent system. Dissolve the compound in a "good" solvent (in which it is highly soluble) and then add a "poor" solvent (in which it is sparingly soluble) dropwise at an elevated temperature until the solution becomes cloudy. Add a few drops of the good solvent to clarify and then allow it to cool.

Q2: My recrystallization yield is very low. How can I improve it?

A2: Low yield is often a trade-off for high purity, but it can be optimized.

• Cause 1: Premature Crystallization: If the compound crystallizes too quickly during a hot filtration step (to remove insoluble impurities), significant product loss can occur.

  • Solution: Use a pre-heated funnel and flask for the hot filtration. Also, use a slight excess of hot solvent to ensure the product remains in solution during this step.

• Cause 2: Excessive Rinsing: Washing the collected crystals with too much cold solvent, or with solvent that is not sufficiently chilled, will redissolve some of your product.[14]

  • Solution: Wash the filter cake with a minimal amount of ice-cold solvent. Break the vacuum, add a small amount of cold solvent to just cover the crystals, and then re-apply the vacuum.

• Cause 3: Incomplete Crystallization: Not allowing sufficient time or a low enough temperature for crystallization will leave product in the mother liquor.

  • Solution: After the solution has cooled to room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation before filtration.[13]

Guide 2: Purification by Flash Column Chromatography

Flash column chromatography is a mainstay for purifying organic compounds, separating them based on their differential adsorption to a stationary phase (e.g., silica gel) and solubility in a mobile phase.[15]

Q1: My compound is streaking or "tailing" down the column, leading to poor separation. How can I fix this?

A1: Tailing is a common problem when purifying acidic compounds like carboxylic acids on standard silica gel.

• Cause: The acidic protons of your compound are interacting strongly with the slightly acidic silanol (Si-OH) groups on the surface of the silica gel. This leads to a slow, uneven elution from the column.

• Solution: Modify the Mobile Phase: Add a small amount (0.5-1%) of a volatile acid, such as acetic acid or formic acid, to your eluent system.[15] This additive will protonate the silica surface and the carboxylate form of your compound, minimizing the strong ionic interactions and resulting in sharper, more symmetrical peaks.

Q2: I'm not getting good separation between the desired sulfoxide and the sulfone impurity. What adjustments can I make?

A2: The sulfoxide and sulfone can be close in polarity, making separation challenging.

• Solution 1: Decrease Solvent Polarity: The sulfone is typically more polar than the sulfoxide and will adhere more strongly to the silica gel. By using a less polar mobile phase (e.g., increasing the hexane-to-ethyl acetate ratio), you can increase the retention time of both compounds and often improve the separation between them.

• Solution 2: Use a Different Stationary Phase: If separation on silica gel is intractable, consider using a different stationary phase. Alumina (neutral or basic) can offer different selectivity. Alternatively, reverse-phase chromatography (using a C18-functionalized silica) with a polar mobile phase (like water/acetonitrile) can be an effective alternative, as it separates based on hydrophobicity rather than polarity.[16]

• Solution 3: Optimize Column Parameters: Ensure you have not overloaded the column with too much crude material. A general rule of thumb is to use a mass of silica gel that is 50-100 times the mass of your crude sample. Using a longer, narrower column can also increase the number of theoretical plates and improve resolution.

Caption: A logical workflow for product purification and analysis.

Part 3: Experimental Protocols

These generalized protocols provide a starting point for your experiments. They should be optimized based on the specific scale of your reaction and the observed impurity profile.

Protocol 1: General Recrystallization Procedure

• Solvent Selection: In small test tubes, test the solubility of ~10-20 mg of your crude product in various solvents (e.g., water, ethanol, isopropanol, ethyl acetate, toluene, and mixtures thereof) to find a system where the compound is sparingly soluble at room temperature but highly soluble when hot.

• Dissolution: Place the crude solid in an appropriately sized Erlenmeyer flask. Add the chosen solvent in small portions while heating the mixture (e.g., on a hot plate) with swirling until the solid just dissolves. Use the minimum amount of hot solvent necessary.[14]

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Once at room temperature, you may place the flask in an ice-water bath for 30-60 minutes to maximize crystal formation.[13]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: With the vacuum disconnected, add a small amount of ice-cold recrystallization solvent to wash the crystals. Re-apply the vacuum to pull the solvent through.[14]

• Drying: Dry the purified crystals under vacuum to remove residual solvent. Characterize the final product by melting point, HPLC, and/or NMR to confirm purity.

Protocol 2: General Flash Column Chromatography Procedure

• TLC Analysis: Develop a solvent system using TLC that gives the desired product an Rf value of approximately 0.25-0.35 and shows good separation from impurities.[9] Remember to add 0.5-1% acetic acid to the eluent if tailing is observed.

• Column Packing: Pack a glass chromatography column with silica gel (slurry packing with the initial, least polar eluent is recommended).

• Sample Loading: Dissolve the crude product in a minimal amount of the column eluent or a stronger solvent (e.g., dichloromethane). Alternatively, for "dry loading," adsorb the crude product onto a small amount of silica gel by dissolving it in a volatile solvent and then evaporating the solvent. Add the sample carefully to the top of the packed column.

• Elution: Begin eluting the column with the chosen mobile phase. Collect fractions and monitor their composition by TLC. You may use a single isocratic eluent or gradually increase the polarity of the mobile phase (gradient elution) to elute the more polar components.

• Isolation: Combine the fractions containing the pure product, and remove the solvent using a rotary evaporator. Dry the resulting solid under high vacuum.

Protocol 3: Example HPLC Method for Purity Analysis

This method serves as a starting point and must be validated for your specific system.[7]

Parameter	Recommended Condition
HPLC System	HPLC with UV Detector
Column	C18 Reverse-Phase, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 30% B, ramp to 90% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temp.	30°C
Detection	UV at 230 nm
Injection Vol.	10 µL
Diluent	Acetonitrile:Water (50:50, v/v)

References

• Scholars Research Library. (n.d.). Identification and synthesis of impurities formed during Trametinib Dimethyl sulfoxide preparation.
• SIELC Technologies. (n.d.). Separation of 4-Chlorobenzenesulfonic acid on Newcrom R1 HPLC column.
• ResearchGate. (n.d.). Identification and synthesis of impurities formed during Trametinib Dimethyl sulfoxide preparation | Request PDF.
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• University of Colorado Boulder. (n.d.). Recrystallization.
• BenchChem. (2025). Technical Support Center: Purification of (R)-(4-Chlorophenyl)(phenyl)methanamine by Recrystallization.
• Szadowska, A., et al. (1982). [Synthesis and pharmacological properties of new 4-chlorophenoxyacetic acid derivatives]. Acta Poloniae Pharmaceutica, 39(5-6), 361-372.
• ChemicalBook. (n.d.). 4-Chlorophenylacetic acid(1878-66-6) 1H NMR spectrum.
• Sigma-Aldrich. (n.d.). NMR Chemical Shifts of Impurities.
• BenchChem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC) Analysis for Purity Determination of 4-(Methylsulfonyl)phenylacetic Acid.
• BenchChem. (n.d.). Technical Support Center: Synthesis of 4-Amino-3-chlorobenzenesulfonic Acid.
• Google Patents. (n.d.). RU2082711C1 - Method of synthesis of 4-chlorophenoxyacetic or 2,4-dichlorophenoxyacetic acid.
• Wikipedia. (n.d.). Sulfoxide.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Chemical Properties and Synthesis of 4-Chlorophenylacetic Acid.
• Google Patents. (n.d.). CN105758984A - Method using derivatization HPLC-DAD method to determine small-molecule halogenated carboxylic acid in medicine.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• EPFL. (n.d.). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the.
• Royal Society of Chemistry. (n.d.). Purifying by recrystallisation | 16–18 years | Resource | RSC Education.
• International Journal of Pharmaceutical Quality Assurance. (n.d.).
• Chem-Impex. (n.d.). 4-Chlorophenylacetic acid.
• Asian Journal of Chemistry. (n.d.).
• ResearchGate. (n.d.). (PDF) NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities.
• Thermo Scientific Chemicals. (n.d.). (4-Chlorophenylthio)acetic acid, 98% 50 g | Buy Online.
• PMC. (n.d.). Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC.
• University of California, Irvine. (n.d.). Recrystallization and Crystallization.
• Thermo Scientific Chemicals. (n.d.). (4-Chlorophenylthio)acetic acid, 98% 10 g | Buy Online.
• Google Patents. (n.d.). CN1927810A - Preparation method of chlorophenyl acetic acid.
• Google Patents. (n.d.). CN102816051A - Process for synthesizing 4-chlorophenyl ethanol.
• Journal of the Serbian Chemical Society. (n.d.). Preparation of 4-aminophenylacetic acid derivatives with promising antimicrobial activity.
• Organic Syntheses. (2025).
• PubMed. (2004). Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid.
• Google Patents. (n.d.). US4329497A - Method for the production of 4-hydroxyphenylacetic acid.
• Sigma-Aldrich. (n.d.). 4-Chlorophenylacetic acid ReagentPlus , 99 1878-66-6.
• Organic Chemistry Portal. (n.d.). Sulfoxide synthesis by oxidation.
• Biotage. (2023). Purifying ionic compounds by flash column chromatography.
• PMC. (n.d.). Oxidation of 4-chlorobiphenyl metabolites to electrophilic species by prostaglandin H synthase.
• SEM V (H)
• Chemistry LibreTexts. (2022). Thin Layer Chromatography.

Sources

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• 2. Sulfoxide synthesis by oxidation [organic-chemistry.org]
• 3. jchemrev.com [jchemrev.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. (4-Chlorophenylthio)acetic acid, 98% 50 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 6. ijpca.org [ijpca.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. nbinno.com [nbinno.com]
• 11. mt.com [mt.com]
• 12. Purifying by recrystallisation | 16–18 years | Resource | RSC Education [edu.rsc.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. people.chem.umass.edu [people.chem.umass.edu]
• 15. orgsyn.org [orgsyn.org]
• 16. biotage.com [biotage.com]

Troubleshooting HPLC peak tailing for 4-Chlorophenylsulfinylacetic acid.

Introduction

Welcome to the technical support guide for resolving High-Performance Liquid Chromatography (HPLC) issues related to 4-Chlorophenylsulfinylacetic acid. This molecule, possessing both a chiral sulfoxide and an acidic carboxylic acid moiety, presents unique challenges in chromatographic analysis. Peak tailing is a common but solvable problem that, if left unaddressed, can severely compromise resolution, integration accuracy, and overall data quality.

This guide is structured as a series of questions and answers, designed to walk you, the researcher, through a logical troubleshooting process. We will begin with system-level diagnostics and progressively delve into the nuanced chemical interactions between the analyte, mobile phase, and stationary phase that are often the root cause of poor peak shape.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My chromatogram for 4-Chlorophenylsulfinylacetic acid shows a tailing peak. What is the first step I should take?

A1: The first and most critical step is to determine the scope of the problem. Observe the other peaks in your chromatogram, if any are present. This initial diagnosis will direct you to either a systemic (hardware) or a chemical (method-specific) cause.

• If ALL peaks are tailing: The issue is likely mechanical or physical, affecting the entire HPLC system. This points towards problems occurring before the separation on the column begins. Common causes include a blocked column frit, a physical void at the head of the column, or excessive extra-column volume.[1][2]

• If ONLY the 4-Chlorophenylsulfinylacetic acid peak (or other acidic/polar analytes) is tailing: The problem is almost certainly chemical in nature. This suggests a specific, undesirable secondary interaction between your analyte and the stationary phase, or a sub-optimal mobile phase composition.[2][3][4]

The following flowchart provides a high-level diagnostic path.

Caption: Initial diagnostic workflow for HPLC peak tailing.

Q2: All the peaks in my chromatogram are tailing. How do I fix this?

A2: When all peaks exhibit tailing, the cause is independent of analyte chemistry and points to a physical problem in the flow path.[2]

• Cause 1: Partially Blocked Column Inlet Frit. Over time, particulate matter from samples, mobile phase, or pump seal wear can accumulate on the inlet frit of the column.[2] This disrupts the uniform flow of the sample onto the column head, distorting the peak shape for every compound.

  • Troubleshooting Protocol:

    • Disconnect the column from the detector.

    • Reverse the direction of flow through the column.

    • Flush the column to waste with a strong, filtered solvent (e.g., 100% Acetonitrile or Methanol) at a low flow rate (e.g., 0.2 mL/min) for 15-20 minutes.

    • If pressure is excessively high, the frit may be too blocked for backflushing and may require replacement.

    • If the problem is resolved, install a guard column or use in-line filters to prevent future occurrences.[5]

• Cause 2: Column Void. A void, or empty space, can form at the head of the column packing bed due to mechanical shock or chemical degradation of the silica support (e.g., from operating at high pH).[5][6] This void acts as a mixing chamber, causing band broadening and tailing.

  • Diagnosis: A column void is often accompanied by a sudden drop in backpressure and a loss of efficiency.[6]

  • Solution: A column with a significant void cannot be repaired and must be replaced. To prevent this, always operate within the column's recommended pH and pressure limits.[7]

• Cause 3: Extra-Column Effects. Excessive volume between the injector and the detector can lead to peak broadening and tailing.[8]

  • Solution: Minimize the length and internal diameter (ID) of all connecting tubing, especially between the column and the detector. Use narrow ID tubing (e.g., 0.005" or ~125 µm) where possible. Ensure all fittings are properly seated to eliminate dead volumes.[1][8]

Q3: Only the 4-Chlorophenylsulfinylacetic acid peak is tailing. Is my mobile phase pH the problem?

A3: Yes, this is the most probable cause. The peak shape of ionizable compounds is highly dependent on the mobile phase pH.[6] 4-Chlorophenylsulfinylacetic acid has a carboxylic acid group, making it a weak acid. The key principle is to control its ionization state.

• The pKa and Ionization State: The pKa is the pH at which the analyte is 50% ionized and 50% non-ionized. While the exact pKa for your analyte is not readily published, similar structures like (4-Chlorophenoxy)acetic acid have a pKa of approximately 3.56.[9]

  • When the mobile phase pH is close to the analyte's pKa, it exists as a mixture of the protonated (neutral) and deprotonated (anionic) forms. These two forms have different interactions with the reversed-phase stationary phase, causing them to travel through the column at slightly different speeds. This differential migration results in a broad, tailing peak.[8][10]

• The Solution: Control the pH. To achieve a sharp, symmetrical peak, you must ensure the analyte is in a single, predominant ionization state. For a weak acid in reversed-phase HPLC, this means suppressing ionization by making the mobile phase more acidic.

  • Rule of Thumb: Adjust the mobile phase pH to be at least 1.5 to 2 units below the analyte's pKa.[10][11] For an estimated pKa of ~3.5, a target pH of ≤ 2.5 is ideal. At this pH, the carboxylic acid will be fully protonated (neutral), leading to more consistent hydrophobic interactions and improved peak shape.

Sources

• 1. youtube.com [youtube.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. waters.com [waters.com]
• 5. bvchroma.com [bvchroma.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. acdlabs.com [acdlabs.com]
• 8. chromtech.com [chromtech.com]
• 9. (4-Chlorophenoxy)acetic acid | C8H7ClO3 | CID 26229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Resolution of 4-Chlorophenylsulfinylacetic Acid Enantiomers

Welcome to the technical support center dedicated to the chiral resolution of 4-Chlorophenylsulfinylacetic acid. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of separating this compound's enantiomers. Chiral sulfoxides are of significant interest in the pharmaceutical industry due to their presence in various active pharmaceutical ingredients.[1][2] The stereochemistry of these molecules can drastically influence their pharmacological activity, making efficient enantiomeric separation a critical step in development and manufacturing.[1]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments. The content is structured to offer not just procedural steps, but also the scientific reasoning behind them, empowering you to make informed decisions and optimize your resolution strategies.

I. Foundational Concepts in Chiral Resolution

Before delving into specific troubleshooting, it's essential to understand the primary methods for resolving chiral compounds like 4-Chlorophenylsulfinylacetic acid. The main approaches include:

• Classical Resolution via Diastereomeric Salt Formation: This technique involves reacting the racemic acid with a chiral base to form diastereomeric salts.[3] These salts have different physical properties, such as solubility, allowing for their separation by fractional crystallization.[4][5]

• Chromatographic Resolution: High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) using chiral stationary phases (CSPs) are powerful analytical and preparative tools for separating enantiomers.[1][6]

• Enzymatic Resolution: This method utilizes enzymes that selectively act on one enantiomer, allowing for the separation of the unreacted enantiomer or the product.[2][7]

Each of these methods presents unique challenges and optimization pathways, which will be explored in the following sections.

II. Troubleshooting Guide: Classical Resolution via Diastereomeric Salt Crystallization

Classical resolution is a widely used technique, but its success is highly dependent on finding the right combination of a resolving agent and a solvent system.[5][8]

Frequently Asked Questions (FAQs)

Q1: I'm not getting any crystallization of my diastereomeric salts. What are the likely causes and solutions?

A1: Failure to crystallize is a common hurdle and can stem from several factors:

• Inadequate Supersaturation: The concentration of your diastereomeric salts in the solution may be too low.

  • Solution: Carefully evaporate a portion of the solvent to increase the concentration.[9] Be cautious not to oversaturate, which can lead to "oiling out."

• Poor Solvent Choice: The selected solvent might be too effective at solvating both diastereomeric salts, preventing either from precipitating.[9]

  • Solution: A systematic solvent screen is crucial. Experiment with a range of solvents with varying polarities. Sometimes a mixture of solvents provides the optimal solubility difference.[4]

• Presence of Impurities: Trace impurities can act as crystallization inhibitors.[9]

  • Solution: Ensure the purity of your starting racemic 4-Chlorophenylsulfinylacetic acid and the chiral resolving agent. An additional purification step, such as recrystallization of the starting materials, may be necessary.

• High Nucleation Energy Barrier: The formation of initial crystal nuclei may be energetically unfavorable.

  • Solution: Try to induce nucleation by scratching the inside of the flask with a glass rod or by adding a small seed crystal of the desired diastereomeric salt if available.[9]

Q2: My product is "oiling out" instead of forming crystals. How can I resolve this?

A2: "Oiling out" occurs when the diastereomeric salt separates from the solution as a liquid phase. This is often due to high supersaturation or the crystallization temperature being above the salt's melting point.[9]

• Reduce Supersaturation: Add more of the solvent to decrease the concentration.[9]

• Lower the Temperature: Gradually decrease the crystallization temperature.

• Modify the Solvent System: A less polar solvent might encourage crystal formation over an oil.

Q3: The diastereomeric excess (d.e.) of my crystallized product is low. How can I improve the separation efficiency?

A3: Low diastereomeric excess points to poor discrimination between the two diastereomeric salts during crystallization.

• Optimize the Solvent System: This is the most critical factor. The goal is to find a solvent where one diastereomer is significantly less soluble than the other.[4]

• Control the Cooling Rate: A slow, controlled cooling process often yields crystals with higher purity. Rapid cooling can trap impurities and the more soluble diastereomer.

• Perform Recrystallization: One or more recrystallization steps of the obtained diastereomeric salt can significantly enhance the diastereomeric excess.

Experimental Protocol: Screening for Optimal Crystallization Conditions

This protocol outlines a systematic approach to screen for the most effective chiral resolving agent and solvent.

• Selection of Chiral Resolving Agents: Choose a variety of commercially available chiral bases (e.g., (R)-(+)-α-phenylethylamine, (S)-(-)-α-phenylethylamine, brucine, strychnine, quinine).

• Solvent Selection: Prepare a diverse set of solvents with varying polarities (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate, and mixtures thereof with water).

• Small-Scale Screening:

  • In separate small vials, dissolve a known amount of racemic 4-Chlorophenylsulfinylacetic acid.

  • Add an equimolar amount of a selected chiral resolving agent to each vial.

  • Add a small volume of a chosen solvent and gently heat to dissolve the components.

  • Allow the vials to cool slowly to room temperature and then in a refrigerator.

  • Observe for crystal formation. Note the quantity and quality of the crystals.

• Analysis of Diastereomeric Excess:

  • Isolate the crystals by filtration.

  • Liberate the chiral acid from the salt by treatment with a strong acid (e.g., HCl).

  • Extract the 4-Chlorophenylsulfinylacetic acid into an organic solvent.

  • Determine the enantiomeric excess (e.e.) of the recovered acid using chiral HPLC (see Section III).

Data Presentation: Solvent Screening Results

Resolving Agent	Solvent System	Crystal Formation	Diastereomeric Excess (d.e.)
(R)-α-phenylethylamine	Methanol	Good	65%
(R)-α-phenylethylamine	Ethanol/Water (9:1)	Excellent	85%
Brucine	Acetone	Poor	40%
...	...	...	...

This table is for illustrative purposes. Actual results will vary.

Workflow Visualization

Caption: Workflow for diastereomeric salt crystallization.

III. Troubleshooting Guide: Chiral HPLC and SFC Resolution

Chromatographic methods offer high resolution and are applicable for both analytical and preparative scale separations.[6] However, method development can be challenging.

Frequently Asked Questions (FAQs)

Q1: I'm not seeing any separation of the enantiomers on my chiral column. What should I try?

A1: A lack of resolution can be due to several factors related to the stationary phase, mobile phase, or the analyte itself.

• Incorrect Chiral Stationary Phase (CSP): The chosen CSP may not have the appropriate chiral recognition mechanism for your molecule. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often a good starting point for sulfoxides.[10][11]

  • Solution: Screen a variety of CSPs with different chiral selectors. Consider both normal-phase and reversed-phase compatible columns.[12]

• Suboptimal Mobile Phase: The mobile phase composition is critical for achieving selectivity.[13]

  • Solution:

    • Normal Phase: Vary the ratio of the non-polar solvent (e.g., hexane, heptane) to the polar modifier (e.g., isopropanol, ethanol).[6] Small amounts of an acidic or basic additive (e.g., trifluoroacetic acid, diethylamine) can significantly impact peak shape and resolution.[14]

    • Reversed Phase: Adjust the ratio of the aqueous buffer to the organic modifier (e.g., acetonitrile, methanol).[10] The pH of the buffer can be crucial for ionizable compounds like carboxylic acids.

• Inappropriate Temperature: Column temperature affects the thermodynamics of the chiral recognition process.[13]

  • Solution: Experiment with different column temperatures. Lower temperatures often improve resolution, but can lead to broader peaks and longer run times.

Q2: My peaks are broad and tailing. How can I improve the peak shape?

A2: Poor peak shape can compromise resolution and quantification.

• Secondary Interactions: Unwanted interactions between the analyte and the silica support of the CSP can cause tailing.

  • Solution: Add a small amount of a competitive agent to the mobile phase. For an acidic analyte like 4-Chlorophenylsulfinylacetic acid, adding a small amount of a stronger acid like trifluoroacetic acid (TFA) can improve peak shape.

• Column Overload: Injecting too much sample can lead to broad, asymmetric peaks.

  • Solution: Reduce the injection volume or the concentration of the sample.

• Mismatched Sample Solvent: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion.

  • Solution: Dissolve the sample in the mobile phase or a weaker solvent whenever possible.

Q3: The elution order of my enantiomers has reversed after changing the mobile phase. Is this normal?

A3: Yes, elution order reversal is a known phenomenon in chiral chromatography.[6] It occurs when a change in the mobile phase composition or temperature alters the dominant chiral recognition mechanism between the enantiomers and the CSP. This can be a useful tool in method development, especially if one enantiomer is a minor impurity that you want to elute first for better quantification.

Experimental Protocol: Chiral HPLC Method Development

• Column Screening:

  • Select a set of 3-4 chiral columns with different selectors (e.g., a cellulose-based, an amylose-based, and a protein-based CSP).

  • Prepare a solution of racemic 4-Chlorophenylsulfinylacetic acid.

• Mobile Phase Screening (Isocratic):

  • Normal Phase: Start with a mobile phase of Hexane/Isopropanol (90/10 v/v). Run a screening gradient to quickly assess retention. Then, run isocratic methods, varying the percentage of the alcohol modifier (e.g., 5%, 10%, 15%, 20%).

  • Reversed Phase: Start with a mobile phase of Water (with 0.1% Formic Acid)/Acetonitrile (70/30 v/v). Screen different organic modifiers (methanol vs. acetonitrile) and pH values.

• Optimization:

  • Once partial separation is achieved, fine-tune the mobile phase composition.

  • Investigate the effect of flow rate and column temperature on resolution and analysis time.

  • If necessary, evaluate the effect of small amounts of additives (e.g., 0.1% TFA or DEA).

Data Presentation: HPLC Method Development Summary

CSP Type	Mobile Phase	Resolution (Rs)	Analysis Time (min)
Cellulose-based	Hexane/IPA (85/15) + 0.1% TFA	2.1	12
Amylose-based	Hexane/EtOH (90/10) + 0.1% TFA	1.8	15
Cellulose-based	ACN/Water (40/60) + 0.1% FA	1.2	18

This table is for illustrative purposes. Actual results will vary.

Logical Relationship Visualization

Caption: Troubleshooting common chiral HPLC issues.

IV. Troubleshooting Guide: Enzymatic Resolution

Enzymatic resolution can offer excellent enantioselectivity under mild conditions.[2] However, enzyme activity and stability are critical parameters.

Frequently Asked Questions (FAQs)

Q1: The enzymatic reaction is very slow or not proceeding at all. What could be the issue?

A1: Low or no enzyme activity can be frustrating. Here are some common causes and their solutions:

• Incorrect Enzyme Choice: Not all enzymes will be active towards 4-Chlorophenylsulfinylacetic acid. Lipases are often a good starting point for the resolution of esters derived from such acids.[7]

  • Solution: Screen a panel of different enzymes (e.g., various lipases like Candida antarctica lipase B (CALB), proteases).

• Suboptimal pH: Enzyme activity is highly dependent on the pH of the reaction medium.[7]

  • Solution: Determine the optimal pH for your chosen enzyme. This may require performing the reaction at various pH values (e.g., from pH 6 to 9).

• Inappropriate Temperature: Temperature affects both enzyme activity and stability.

  • Solution: Run the reaction at the enzyme's optimal temperature. Be aware that excessively high temperatures can lead to denaturation.

• Enzyme Inhibition: Components in your reaction mixture could be inhibiting the enzyme.

  • Solution: Ensure your substrate and buffer components are of high purity. Some organic co-solvents can also inhibit or denature enzymes.

Q2: The enantiomeric excess (e.e.) of my product is low. How can I improve the selectivity?

A2: Low enantioselectivity indicates the enzyme is acting on both enantiomers to some extent.

• Optimize Reaction Conditions: Enantioselectivity can sometimes be improved by adjusting the temperature, pH, or co-solvent.[7]

• Control the Conversion: In a kinetic resolution, the e.e. of the remaining substrate and the product changes with the reaction conversion. For a highly selective enzyme (high E-value), stopping the reaction at or near 50% conversion will yield both the remaining substrate and the product with high e.e.

  • Solution: Monitor the reaction progress over time (e.g., by chiral HPLC) and stop it at the optimal point.

• Try a Different Enzyme: The inherent enantioselectivity is a property of the enzyme itself.

  • Solution: If optimization doesn't yield the desired e.e., screening for a more selective enzyme is the best approach.

Experimental Protocol: Screening for Enzymatic Resolution

• Substrate Preparation: If using a lipase for hydrolysis, first synthesize the racemic methyl or ethyl ester of 4-Chlorophenylsulfinylacetic acid.

• Enzyme Selection: Obtain a variety of commercially available lipases.

• Reaction Setup:

  • In a series of temperature-controlled vials, prepare a buffered solution (e.g., phosphate buffer, pH 7.5).

  • Add the racemic substrate (e.g., the ester of 4-Chlorophenylsulfinylacetic acid). A co-solvent like DMSO or THF may be needed to aid solubility, but keep its concentration low.

  • Initiate the reaction by adding the enzyme.

• Monitoring and Analysis:

  • Take aliquots at different time points (e.g., 2, 4, 8, 24 hours).

  • Quench the reaction (e.g., by adding a water-immiscible organic solvent and acidifying).

  • Extract the substrate and product.

  • Analyze the e.e. of both the unreacted ester and the resulting acid by chiral HPLC.

• Calculation of E-value: The enantiomeric ratio (E-value) is a measure of the enzyme's selectivity and can be calculated from the conversion and the e.e. values. A high E-value (>100) is indicative of an excellent separation.

Workflow Visualization

Caption: General workflow for enzymatic kinetic resolution.

V. Concluding Remarks

Enhancing the resolution of 4-Chlorophenylsulfinylacetic acid enantiomers requires a systematic and informed approach. Whether you choose classical resolution, chiral chromatography, or enzymatic methods, a thorough understanding of the underlying principles and a willingness to methodically optimize key parameters are essential for success. This guide provides a framework for troubleshooting common issues and developing robust separation protocols. Remember that each chiral molecule behaves uniquely, and a combination of empirical screening and scientific reasoning will ultimately lead to the most effective resolution strategy.

VI. References

• Asymmetric Synthesis of Chiral Sulfoxides. Wiley-VCH.

• Chiral sulfoxides: advances in asymmetric synthesis and problems with the accurate determination of the stereochemical outcome. Chemical Society Reviews (RSC Publishing).

• Utilizing the Stereochemical Complexity of Chiral Sulfur Compounds. Longdom Publishing.

• Sulfoxide Reductases and Applications in Biocatalytic Preparation of Chiral Sulfoxides: A Mini-Review. Frontiers.

• Separation of chiral sulfoxides by liquid chromatography using macrocyclic glycopeptide chiral stationary phases. PubMed.

• Technical Support Center: Optimizing Solvent Systems for the Crystallization of Diastereomeric Salts. Benchchem.

• 394e Chiral Resolution Via Diastereomeric Salt Crystallization. AIChE.

• Overcoming solubility issues during diastereomeric salt crystallization. Benchchem.

• Separation of enantiomers of chiral sulfoxides in high-performance liquid chromatography with cellulose-based chiral selectors using acetonitrile and acetonitrile-water mixtures as mobile phases. ResearchGate.

• Enantioseparation, Stereochemical Assignment and Chiral Recognition Mechanism of Sulfoxide-Containing Drugs. PMC.

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. MDPI.

• Enzymatic Resolution and Decarboxylative Functionalization of α-Sulfinyl Esters. PMC.

• 6.8: Resolution: Separation of Enantiomers. Chemistry LibreTexts.

• CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS. ResearchGate.

• Playing with Selectivity for Optimal Chiral Separation. LCGC International.

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. PMC.

• Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds. MDPI.

Sources

• 1. longdom.org [longdom.org]
• 2. Frontiers | Sulfoxide Reductases and Applications in Biocatalytic Preparation of Chiral Sulfoxides: A Mini-Review [frontiersin.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Enantioseparation, Stereochemical Assignment and Chiral Recognition Mechanism of Sulfoxide-Containing Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enzymatic Resolution and Decarboxylative Functionalization of α-Sulfinyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods [mdpi.com]
• 12. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. mdpi.com [mdpi.com]

Technical Support Center: Accelerating the Quantification of 4-Chlorophenylsulfinylacetic Acid

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals working on the quantification of 4-Chlorophenylsulfinylacetic acid. This guide is designed to provide in-depth, practical solutions to common challenges encountered during method development and routine analysis, with a core focus on significantly reducing analysis time while maintaining data integrity. As a chiral sulfoxide, 4-Chlorophenylsulfinylacetic acid presents unique analytical challenges, particularly concerning its stereospecific quantification. This resource synthesizes field-proven insights and established scientific principles to empower you to optimize your analytical workflow.

I. Frequently Asked Questions (FAQs): Quick-Start Guide

This section addresses common initial questions to orient your method development strategy.

Q1: What is the most significant bottleneck in the analysis of 4-Chlorophenylsulfinylacetic acid?

A1: The primary bottleneck is typically twofold: lengthy sample preparation to remove matrix interferences and the chromatographic separation of its enantiomers.[1] The acidic nature of the analyte requires careful pH control during extraction to ensure efficient recovery, while its chiral center at the sulfur atom necessitates specialized chiral chromatography for stereospecific quantification, which can often lead to long run times.[2][3]

Q2: What is the most effective analytical technique for rapid and sensitive quantification?

A2: Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) is the gold standard for this application.[4] UPLC systems utilize sub-2 µm particle columns, which provide higher resolution and significantly faster separation times compared to traditional HPLC.[5] Tandem mass spectrometry offers unparalleled sensitivity and selectivity, which can sometimes simplify sample preparation requirements.[6][7]

Q3: Is chiral separation always necessary?

A3: It depends on the context of your research. If you are in a drug discovery or development setting, regulatory agencies will almost certainly require the separate quantification of each enantiomer, as they can have different pharmacological and toxicological profiles. For routine environmental or metabolic screening where only the total concentration is of interest, an achiral method may suffice. However, developing a stereospecific method from the outset is often more efficient in the long run.

Q4: How can I significantly shorten my overall analysis time?

A4: The key strategies are:

• Optimizing Sample Preparation: Employing efficient extraction techniques like solid-phase extraction (SPE) or a well-designed liquid-liquid extraction (LLE) can drastically reduce sample processing time.[1]

• Adopting UPLC Technology: Transitioning from HPLC to UPLC can cut chromatographic run times by a factor of 5-10 without sacrificing resolution.[6]

• Automating the Workflow: Implementing robotic liquid handlers for sample preparation can dramatically increase throughput and improve reproducibility.[7]

II. Troubleshooting Guide: From Sample to Signal

This guide provides a systematic, question-and-answer approach to resolving specific issues you may encounter during your experiments.

A. Sample Preparation Challenges

Q: My recovery of 4-Chlorophenylsulfinylacetic acid from plasma is low and inconsistent. What's the likely cause and solution?

A: Low and variable recovery of an acidic analyte like 4-Chlorophenylsulfinylacetic acid from a biological matrix is often due to improper pH adjustment during liquid-liquid extraction (LLE) or suboptimal sorbent selection in solid-phase extraction (SPE).

• Causality: For an acidic compound, its charge state is dictated by the pH of the solution. To efficiently extract it from an aqueous matrix (like plasma) into an organic solvent, the analyte must be in its neutral, uncharged form. This is achieved by acidifying the sample.

• Troubleshooting Protocol (LLE):

  • Determine the pKa: First, find or estimate the pKa of 4-Chlorophenylsulfinylacetic acid.

  • pH Adjustment: Adjust the pH of your plasma sample to be at least 2 pH units below the pKa of the analyte using a suitable acid (e.g., formic acid, phosphoric acid).[8] This will ensure that over 99% of the analyte is in its protonated, neutral form.

  • Solvent Selection: Use a water-immiscible organic solvent like ethyl acetate or methyl tert-butyl ether for extraction.

  • Vortex and Centrifuge: Ensure thorough mixing to facilitate partitioning, followed by centrifugation to achieve a clean separation of the aqueous and organic layers.

  • Evaporate and Reconstitute: After collecting the organic layer, evaporate it to dryness under a gentle stream of nitrogen and reconstitute the residue in a solvent that is compatible with your initial mobile phase.

• Troubleshooting Protocol (SPE):

  • Sorbent Choice: For an acidic analyte, a mixed-mode or a polymeric reversed-phase sorbent is often effective.

  • Conditioning and Equilibration: Properly condition the SPE cartridge with methanol followed by an equilibration step with an acidified water solution (similar pH to your adjusted sample).

  • Loading: Load the pH-adjusted sample onto the cartridge.

  • Washing: Use a weak organic solvent or acidified water to wash away interferences without eluting the analyte.

  • Elution: Elute the analyte with a solvent of sufficient strength, such as methanol or acetonitrile, which may be amended with a small amount of base (e.g., ammonium hydroxide) to neutralize the analyte and facilitate its release from the sorbent.

B. Chromatographic & Chiral Separation Issues

Q: I'm seeing poor peak shape (tailing) for my analyte on a C18 column. How can I improve it?

A: Peak tailing for acidic compounds on reversed-phase columns is a common issue, often caused by secondary interactions with residual silanol groups on the silica-based packing material.

• Causality: At a mobile phase pH above the pKa of the silanol groups (typically around 3.5-4.5), they become deprotonated and negatively charged. If your acidic analyte is also partially ionized, it can interact with these sites, leading to tailing.

• Solutions:

  • Lower Mobile Phase pH: The most effective solution is to lower the pH of your aqueous mobile phase (Mobile Phase A) to around 2.5-3.0 using an additive like formic acid or trifluoroacetic acid (TFA). This ensures your analyte is fully protonated and minimizes interactions with silanols.

  • Use a Modern Column: Employ a high-purity, end-capped silica column (e.g., a BEH C18) which has fewer accessible silanol groups.

  • Check for Column Contamination: If the peak shape has degraded over time, flush the column with a strong solvent to remove any adsorbed matrix components.

Q: My chiral separation is taking too long (>20 minutes). How can I speed it up without losing resolution?

A: Accelerating chiral separations requires a multi-faceted approach involving the column, mobile phase, and instrument parameters.

• Causality: Chiral recognition mechanisms are often based on subtle and complex interactions (hydrogen bonding, π-π stacking, steric hindrance) between the analyte and the chiral stationary phase (CSP).[9] Optimizing these interactions is key to achieving both resolution and speed.

• Optimization Strategy:

  • Column Selection: Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often a good starting point for sulfoxides.[10] Using a column with smaller particles (e.g., 3 µm instead of 5 µm) or a shorter column length can significantly reduce run time.

  • Mobile Phase Optimization:

    • Normal Phase vs. Reversed Phase: Systematically screen both normal-phase (e.g., hexane/ethanol) and reversed-phase (e.g., acetonitrile/water) conditions. The selectivity can be dramatically different.[11]

    • Additive Effects: The type and concentration of additives (e.g., acids or bases) in the mobile phase can profoundly impact selectivity and even reverse the elution order of enantiomers.[11]

  • Increase Flow Rate: With a UPLC system and a sub-2 µm particle column, you can significantly increase the flow rate while maintaining or even improving resolution.

  • Temperature Optimization: Temperature can affect the thermodynamics of the chiral recognition process.[11] Experiment with different column temperatures (e.g., from 25°C to 50°C) as this can alter selectivity and reduce viscosity, allowing for higher flow rates.

Q: I'm experiencing a drifting retention time in my chiral separation. What could be the cause?

A: Retention time drift in chiral chromatography, especially in normal-phase mode, is often due to an "additive memory effect" or insufficient column equilibration.[3]

• Causality: The highly specific nature of chiral stationary phases can lead to strong adsorption of mobile phase additives.[3] If you switch between methods with different additives, residual amounts of the previous additive can bleed off the column, altering the surface chemistry and causing retention times to shift over a long period.

• Preventative Measures:

  • Dedicated Columns: If possible, dedicate a specific chiral column to a single method or a set of methods that use compatible mobile phases.

  • Thorough Washing: When changing methods, implement a rigorous column washing procedure. This may involve flushing with a solvent that can effectively remove the previous additive.

  • Sufficient Equilibration: Always ensure the column is fully equilibrated with the new mobile phase before starting a sequence. For chiral columns, this can sometimes take longer than for standard reversed-phase columns.

III. Experimental Protocols & Data

Protocol 1: Rapid UPLC-MS/MS Quantification of 4-Chlorophenylsulfinylacetic Acid

This protocol is a starting point for developing a fast and robust analytical method.

1. Sample Preparation (Plasma):

• To 100 µL of plasma in a microcentrifuge tube, add 25 µL of an internal standard solution (e.g., an isotopically labeled version of the analyte).
• Add 10 µL of 10% formic acid to acidify the sample.
• Add 400 µL of acetonitrile to precipitate proteins.
• Vortex for 1 minute.
• Centrifuge at 14,000 x g for 5 minutes.
• Transfer the supernatant to a clean tube, evaporate to dryness at 40°C under nitrogen.
• Reconstitute in 100 µL of 50:50 water:acetonitrile with 0.1% formic acid.

2. UPLC-MS/MS Conditions:

• System: ACQUITY UPLC with a Xevo TQ-S Mass Spectrometer (or equivalent)
• Column: ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm[5]
• Mobile Phase A: Water + 0.1% Formic Acid
• Mobile Phase B: Acetonitrile + 0.1% Formic Acid
• Flow Rate: 0.5 mL/min
• Gradient: | Time (min) | %B | | :--- | :--- | | 0.0 | 5 | | 2.5 | 95 | | 3.0 | 95 | | 3.1 | 5 | | 4.0 | 5 |
• Column Temperature: 40°C
• Injection Volume: 5 µL
• Ionization Mode: ESI Negative
• MRM Transitions: To be determined by infusing a standard of 4-Chlorophenylsulfinylacetic acid.

Table 1: Comparison of Analytical Methods

Parameter	Conventional HPLC	Optimized UPLC
Run Time	15-25 min	4-5 min
Column	4.6 x 150 mm, 5 µm	2.1 x 50 mm, 1.7 µm
Pressure	~1500 psi	~8000 psi
Solvent Usage	High	Low
Resolution	Good	Excellent

IV. Visualizations

Workflow for Method Optimization

Caption: Workflow for optimizing the analysis of 4-Chlorophenylsulfinylacetic acid.

Troubleshooting Logic for Poor Chiral Resolution

Sources

• 1. pro3c304b.pic32.websiteonline.cn [pro3c304b.pic32.websiteonline.cn]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. Development and validation of a UPLC-MS/MS method with volumetric absorptive microsampling to quantitate cyclophosphamide and 4-hydroxycyclophosphamide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. agilent.com [agilent.com]
• 7. gcms.cz [gcms.cz]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. scas.co.jp [scas.co.jp]
• 10. Enantioseparation, Stereochemical Assignment and Chiral Recognition Mechanism of Sulfoxide-Containing Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: 4-Chlorophenylsulfinylacetic Acid (4-CPA-SO) Analysis

Topic: Matrix effects in the mass spectrometry of 4-Chlorophenylsulfinylacetic acid. Content type: Technical Support Center Guide.

Welcome to the Advanced Mass Spectrometry Support Hub. Analyte Profile: 4-Chlorophenylsulfinylacetic acid (C₈H₇ClO₃S) Molecular Weight: ~218.66 g/mol Ionization Mode: Negative Electrospray Ionization (ESI-) Primary Challenge: Severe matrix-induced ion suppression due to phospholipid co-elution and competitive ionization of acidic endogenous compounds.

Part 1: Diagnostic Triage (Troubleshooting Q&A)

Q1: I am observing significant signal suppression (>50%) for 4-CPA-SO in plasma samples, but my solvent standards look fine. Why?

The Root Cause: This is a classic "Matrix Effect" specific to Negative Mode ESI. The Mechanism: 4-CPA-SO is an acidic analyte (pKa ~3.0–3.5). In negative mode, it competes for limited excess negative charge on the surface of electrospray droplets. Endogenous plasma components—specifically glycerophosphocholines (GPC) and lysophospholipids —elute in the same hydrophobic window as your analyte. These lipids are highly surface-active; they monopolize the droplet surface, preventing your analyte from ejecting into the gas phase.

Immediate Action:

• Monitor Phospholipids: Add a transition for m/z 184 (Phosphocholine headgroup) in positive mode or m/z 153 (Glycerophosphate) in negative mode to your method to see exactly where the matrix elutes relative to your peak.

• Switch Separation Chemistry: If your analyte elutes in the "suppression zone" (typically 2–4 mins on a standard C18 gradient), you must alter selectivity (see Part 3).

Q2: My calibration curve is non-linear at the lower end, and precision is poor (< 80% recovery).

The Root Cause: Adsorption and "Sticky" Acid Effect. The Mechanism: Sulfinylacetic acids contain both a polar sulfoxide group and a carboxylic acid. They can chelate with trace metal ions (Fe, Al) in your LC system or adsorb to active sites on glass vials. At low concentrations, these active sites permanently bind a fraction of your analyte, causing a non-linear drop in response.

Immediate Action:

• Use Silanized Glassware: Or high-quality polypropylene vials to minimize adsorption.

• Chelator Addition: Add 5 µM EDTA or Medronic Acid to your mobile phase A to scavenge free metal ions that might complex with the sulfinyl/carboxyl moiety.

Q3: I see a "ghost peak" appearing at +16 Da or -16 Da relative to my analyte. Is this a matrix interference?

The Root Cause: Redox Instability (In-Source or In-Vial). The Mechanism: The sulfinyl group (S=O) is an intermediate oxidation state.

• +16 Da (Oxidation): Conversion to the Sulfone (4-Chlorophenylsulfonylacetic acid). This often happens if extraction solvents contain peroxides (e.g., old ethers or THF).

• -16 Da (Reduction): Conversion to the Sulfide (Thioether). This can occur in the ESI source if the voltage is too high (electrochemical reduction) or due to biological reductants in the matrix.

Immediate Action:

• Check Solvents: Ensure extraction solvents (MTBE, Ethyl Acetate) are peroxide-free.

• Source Optimization: Lower the capillary voltage. High ESI- voltages (>3.5 kV) can drive redox reactions in the source droplet.

Part 2: Visualizing the Problem (Matrix Effect Mechanism)

Understanding why suppression happens is critical to fixing it. The diagram below illustrates the "Charge Competition" model in the ESI droplet, which is the primary failure mode for this analyte.

Figure 1: Mechanism of Ion Suppression in ESI-. Highly surface-active matrix components (phospholipids) crowd the droplet surface, preventing the less active analyte (4-CPA-SO) from entering the gas phase.

Part 3: Experimental Protocols (The Solutions)

Protocol A: Quantifying Matrix Effects (Post-Column Infusion)

Use this protocol to map exactly where the suppression occurs in your chromatogram.

• Setup: Connect a syringe pump containing a standard solution of 4-CPA-SO (100 ng/mL) to the LC effluent via a T-piece before the MS source.

• Infusion: Infuse the standard continuously at 10 µL/min to generate a steady baseline signal for the analyte transition (e.g., m/z 217 -> 173).

• Injection: While infusing, inject a "blank" extracted biological matrix sample (prepared via your current method).

• Analysis: Observe the baseline.

  • Dip in baseline: Indicates Ion Suppression.

  • Rise in baseline: Indicates Ion Enhancement.

  • Goal: Adjust your gradient so the analyte elutes outside these disturbance zones.

Protocol B: Optimized Sample Preparation (Mixed-Mode SPE)

Standard Protein Precipitation (PPT) is insufficient for this analyte due to phospholipid carryover. Mixed-Mode Anion Exchange (MAX) is the recommended "Self-Validating" method.

Why MAX? It utilizes the acidic nature of 4-CPA-SO (pKa ~3.5) to bind it chemically while washing away neutral lipids and basic interferences.

Step-by-Step Workflow:

• Pre-treatment: Dilute 100 µL Plasma with 100 µL 4% H₃PO₄ (Phosphoric Acid). Rationale: Acidification disrupts protein binding.

• Conditioning (MAX Cartridge):

  • 1 mL Methanol.

  • 1 mL Water.[1]

• Loading: Load pre-treated sample. Analyte binds via hydrophobic interaction.

• Wash 1: 1 mL 5% NH₄OH (Ammonium Hydroxide) in Water. Rationale: Raises pH > 8. Analyte becomes ionized (anionic) and locks onto the anion-exchange sites. Neutrals/Bases are washed away.

• Wash 2: 1 mL Methanol. Rationale: Removes hydrophobic interferences (lipids) while analyte remains ionically bound.

• Elution: 1 mL Methanol containing 2% Formic Acid. Rationale: Acidifies the environment, neutralizing the analyte's charge and breaking the ionic bond to release it.

• Evaporation: Dry under N₂ at 40°C and reconstitute.

Comparative Data: Extraction Efficiency

Method	Recovery (%)	Matrix Effect (%)	Phospholipid Removal	Suitability
Protein Precipitation (PPT)	>90%	-45% (Suppression)	Poor (< 20%)	Low (High risk of suppression)
Liquid-Liquid Extraction (LLE)	75-85%	-15% (Suppression)	Moderate (~60%)	Medium (Good, but labor intensive)
SPE (HLB - Reversed Phase)	80-90%	-25% (Suppression)	Moderate (~70%)	Medium (Non-specific binding)
SPE (MAX - Anion Exchange)	85-95%	< 5% (Negligible)	Excellent (> 95%)	High (Gold Standard)

Part 4: Chromatographic Optimization

To further mitigate matrix effects, the chromatographic separation must resolve the analyte from the phospholipid "dump" that typically occurs at high organic concentrations.

Figure 2: Recommended Chromatographic Strategy. Using a polar-embedded C18 column improves retention of the polar sulfinyl group, allowing it to elute before the massive phospholipid wash step.

Technical Note on Internal Standards: Do not use a structural analog (e.g., phenoxyacetic acid) for this assay. You must use a stable isotope-labeled internal standard (e.g., 4-CPA-SO-d4 or 13C6 ). Matrix effects are transient and local; only a co-eluting isotopologue can accurately compensate for the ionization suppression experienced by the analyte at that exact millisecond.

References

• Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B. Link

• Matuszewski, B. K., et al. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC− MS/MS. Analytical Chemistry.[2][3][4] Link

• Waters Corporation. (2020). Oasis MAX Extraction Protocol for Acidic Compounds.Link

• PubChem. (2025).[5][6][7][8] 4-Chlorophenylsulfinylacetic acid Compound Summary. National Library of Medicine. Link(Note: Linked to related chlorophenylacetic structure for physicochemical property verification).

• European Bioanalysis Forum (EBF). (2012).[9] Stability issues in bioanalysis: Sulfinyl/Sulfonyl conversions.Link[9]

Sources

• 1. e-b-f.eu [e-b-f.eu]
• 2. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs [mdpi.com]
• 3. lcms.cz [lcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. (4-Chlorophenyl)acetic acid | C8H7ClO2 | CID 15880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (4-chloro-2-Methylphenoxy)acetic acid | C9H9ClO3 | CID 7204 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. (4-Chlorophenoxy)acetic acid | C8H7ClO3 | CID 26229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 4-Chlorobenzenesulfinic acid | C6H5ClO2S | CID 66847 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. e-b-f.eu [e-b-f.eu]

Reference Data & Comparative Studies

A Researcher's Guide to the Spectroscopic Comparison of 4-Chlorophenylsulfinylacetic Acid Isomers

This guide provides a detailed comparison of the spectroscopic characteristics of 4-Chlorophenylsulfinylacetic acid isomers. Designed for researchers, scientists, and professionals in drug development, this document offers both theoretical insights and practical, data-supported protocols for isomer differentiation using key analytical techniques.

Introduction: The Significance of Chirality

4-Chlorophenylsulfinylacetic acid is a chiral molecule possessing two stereogenic centers: the sulfur atom of the sulfoxide group and the alpha-carbon of the acetic acid moiety. This structure gives rise to four potential stereoisomers: the enantiomeric pairs of (R,S)/(S,R) and (R,R)/(S,S). The precise stereochemistry of a molecule is paramount in pharmaceutical development, as different isomers can exhibit vastly different pharmacological and toxicological profiles.

Consequently, the ability to accurately distinguish between these isomers is not merely an academic exercise but a critical requirement for quality control, efficacy, and safety in medicinal chemistry. This guide focuses on the application of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) to differentiate these stereoisomers, explaining the causal relationships between molecular structure and spectral output.

Diagram of 4-Chlorophenylsulfinylacetic Acid Stereoisomers

Caption: The four stereoisomers of 4-Chlorophenylsulfinylacetic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Primary Tool for Differentiation

NMR spectroscopy is the most powerful technique for distinguishing between stereoisomers. The key lies in the fact that the magnetic environment of a nucleus is highly sensitive to its three-dimensional arrangement.

Differentiating Diastereomers: (R,S) vs. (R,R)

Diastereomers, such as the (R,S) and (R,R) isomers, have different physical properties and, crucially, are distinguishable in a standard NMR spectrum using an achiral solvent (e.g., CDCl₃, DMSO-d₆).

• ¹H NMR Insights: The most significant differences are expected for the proton on the alpha-carbon (Cα-H) and the aromatic protons. Due to the different spatial arrangement of the sulfoxide and carboxyl groups relative to each other, the electronic environments of these protons will vary, leading to distinct chemical shifts (δ). For instance, in one diastereomer, a proton might be in the shielding cone of the aromatic ring, shifting its signal upfield compared to the other diastereomer.[1]

• ¹³C NMR Insights: Similarly, the ¹³C chemical shifts, particularly for the alpha-carbon (Cα), the carboxyl carbon (COOH), and the aromatic carbons, are expected to differ between diastereomers. The difference in chemical shift for the alpha-carbon can be particularly informative.[1]

Differentiating Enantiomers: (R,R) vs. (S,S)

Enantiomers are mirror images and, in an achiral environment, are spectroscopically identical. Their NMR spectra will be superimposable. To differentiate them, one must introduce a chiral environment. This is typically achieved using:

• Chiral Shift Reagents (CSRs): These are paramagnetic lanthanide complexes (e.g., Eu(hfc)₃, tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorato]europium(III)) that form transient diastereomeric complexes with the analyte.[2] These new complexes are diastereomers and thus have different NMR spectra. As the CSR is titrated into the sample, the signals for the two enantiomers will shift to different extents, allowing for their resolution and quantification.

• Chiral Solvating Agents (CSAs): These agents (e.g., (R)-(-)-2,2,2-trifluoro-1-(9-anthryl)ethanol) create a chiral solvent environment through intermolecular interactions like hydrogen bonding. This induces small but measurable differences in the chemical shifts of the enantiomers.

Expected NMR Data

Table 1: Predicted ¹H NMR Chemical Shifts (in CDCl₃)

Proton Assignment	Expected δ (ppm)	Expected Multiplicity	Key Differentiator
Carboxylic Acid (-COOH)	10.0 - 12.0	Broad singlet	May show slight δ difference between diastereomers.
Aromatic (C₆H₄)	7.20 - 7.40	AA'BB' system (two doublets)	Diastereomers may show small differences in δ and coupling.
Methine (Cα-H)	~3.6 - 4.0	Singlet or Doublet	Primary point of differentiation for diastereomers.

Table 2: Predicted ¹³C NMR Chemical Shifts (in CDCl₃)

Carbon Assignment	Expected δ (ppm)	Key Differentiator
Carbonyl (-C OOH)	175 - 180	Small δ difference between diastereomers.
Aromatic (ipso-C-Cl)	133 - 135	Minor shifts expected.
Aromatic (ipso-C-S)	132 - 134	Minor shifts expected.
Aromatic (ortho/meta)	128 - 131	Minor shifts expected.
Methine (C α)	40 - 55	Significant δ difference expected between diastereomers. [1]

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational frequencies of functional groups. While it is generally less powerful than NMR for distinguishing stereoisomers, subtle differences can sometimes be observed, particularly in the solid state where crystal packing can influence vibrational modes.

The key functional groups in 4-chlorophenylsulfinylacetic acid are the carboxylic acid (O-H and C=O stretches) and the sulfoxide (S=O stretch).

• S=O Stretch: The sulfoxide group typically shows a strong absorption band in the range of 1030-1060 cm⁻¹.[7][8][9] The exact position can be sensitive to hydrogen bonding and the electronic environment. It is plausible that intermolecular hydrogen bonding in the crystal lattice could differ between diastereomers, leading to slight shifts in this peak.

• Carboxylic Acid Stretches: The carboxylic acid group gives rise to a very broad O-H stretch (2500-3300 cm⁻¹) and a sharp C=O stretch (1700-1725 cm⁻¹ for dimers). Differences in hydrogen bonding patterns between isomers could subtly alter the shape and position of these bands.

Table 3: Key IR Absorption Frequencies

Functional Group	Bond	Characteristic Absorption (cm⁻¹)	Potential for Isomer Differentiation
Carboxylic Acid	O-H stretch	2500 - 3300 (very broad)	Low; band shape may vary slightly.
Carbonyl	C=O stretch	1700 - 1725	Low; minor shifts possible in solid state.
Sulfoxide	S=O stretch	1030 - 1060	Moderate; may shift due to different crystal packing/H-bonding.[8]
Aryl-Halide	C-Cl stretch	1090 - 1015	Low.

Mass Spectrometry (MS)

Standard mass spectrometry techniques like Electron Ionization (EI) or Electrospray Ionization (ESI) measure the mass-to-charge ratio of ions. Since stereoisomers have the identical mass, they cannot be differentiated by MS alone. The fragmentation patterns in tandem MS (MS/MS) are also typically identical for enantiomers and often very similar for diastereomers, as fragmentation is driven by bond energies rather than stereochemistry.

However, differentiation is possible by coupling MS with a chiral separation technique, such as chiral High-Performance Liquid Chromatography (HPLC) or chiral Supercritical Fluid Chromatography (SFC). In this setup (LC-MS), the isomers are first separated in time by the chiral column before being detected by the mass spectrometer, allowing for their individual identification and quantification.

Expected Fragmentation: The molecular ion peak [M]⁺ or [M-H]⁻ would be observed. Key fragments for the related phenylacetic acid include the loss of the carboxyl group (-45 Da) and the formation of the tropylium ion (m/z 91).[10] For the 4-chloro derivative, characteristic fragments would be expected at m/z 125 (chlorotropylium ion).[5]

Experimental Protocols & Workflows

General Spectroscopic Workflow

Caption: General workflow for the spectroscopic analysis of isomers.

Protocol: ¹H and ¹³C NMR Analysis

• Sample Preparation: Accurately weigh 5-10 mg of the isomer sample and dissolve it in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean NMR tube. Ensure the sample is fully dissolved.

• Instrument Setup: Use a high-field NMR spectrometer (≥400 MHz recommended for better resolution). Tune and shim the instrument to ensure optimal magnetic field homogeneity.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: 30° pulse angle, 1-2 second relaxation delay, 16-32 scans.

  • Process the data with Fourier transformation, phase correction, and baseline correction.

  • Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).[11]

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 30° pulse angle, 2-second relaxation delay, 512-2048 scans (or more, as ¹³C is less sensitive).

  • Process and reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).[11]

• Analysis: Compare the chemical shifts and multiplicities of the signals between the different isomer samples, paying close attention to the Cα-H and Cα signals to differentiate diastereomers.

Protocol: Chiral Shift Reagent Titration for Enantiomer Resolution

• Initial Spectrum: Acquire a standard ¹H NMR spectrum of the enantiomeric mixture as described above.

• Reagent Preparation: Prepare a stock solution of a suitable chiral shift reagent (e.g., Eu(hfc)₃) in the same deuterated solvent.

• Titration: Add a small, precise aliquot of the CSR stock solution (e.g., 0.1 molar equivalents) to the NMR tube.

• Acquisition: Gently mix the sample and re-acquire the ¹H NMR spectrum.

• Repeat: Continue adding aliquots of the CSR and acquiring spectra until the enantiomeric signals are baseline resolved.

• Analysis: Observe the differential shifting of the signals corresponding to the two enantiomers. The integration of the resolved peaks can be used to determine the enantiomeric excess (ee).

Conclusion

The comprehensive spectroscopic analysis of 4-Chlorophenylsulfinylacetic acid isomers relies heavily on NMR spectroscopy as the primary tool for differentiation. Diastereomers can be readily distinguished by characteristic differences in their ¹H and ¹³C chemical shifts, especially at the alpha-carbon position. The differentiation of enantiomers requires the use of a chiral environment, induced by chiral shift reagents or solvating agents, to break their spectroscopic equivalence. While IR and MS are less definitive for direct stereoisomer comparison, they serve as essential complementary techniques for confirming functional groups and molecular weight, particularly when coupled with chiral chromatography. The protocols and data presented in this guide provide a robust framework for researchers to confidently characterize and distinguish these important chiral molecules.

References

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A Comparative Guide to the Synthesis of 4-Chlorophenylsulfinylacetic Acid for Pharmaceutical Research and Development

In the landscape of pharmaceutical development, the efficient and cost-effective synthesis of key intermediates is a cornerstone of successful drug discovery and manufacturing. 4-Chlorophenylsulfinylacetic acid, a valuable building block in the synthesis of various biologically active molecules, presents a case study in the strategic selection of synthetic pathways. This guide provides an in-depth cost-benefit analysis of various synthetic routes to this compound, offering researchers, scientists, and drug development professionals the critical data and experimental insights needed to make informed decisions in their synthetic endeavors.

Introduction to 4-Chlorophenylsulfinylacetic Acid and its Synthetic Strategy

4-Chlorophenylsulfinylacetic acid is a chiral sulfoxide that serves as a crucial intermediate in the synthesis of compounds with potential therapeutic applications. The primary synthetic challenge lies in the selective oxidation of the corresponding sulfide, 4-chlorophenylthioacetic acid, without over-oxidation to the sulfone. Therefore, a robust and scalable synthesis of 4-chlorophenylsulfinylacetic acid necessitates a two-step approach:

• Synthesis of 4-Chlorophenylthioacetic Acid: This initial step involves the formation of a carbon-sulfur bond between a 4-chlorophenylthio moiety and an acetic acid group.

• Selective Oxidation: The subsequent step is the controlled oxidation of the sulfide to the desired sulfoxide.

This guide will dissect and compare different methodologies for each of these stages, focusing on reaction efficiency, cost of raw materials, safety considerations, and environmental impact.

Visualizing the Synthetic Pathways

Figure 1: General two-step synthetic approach to 4-Chlorophenylsulfinylacetic acid.

Step 1: Synthesis of 4-Chlorophenylthioacetic Acid - A Comparative Analysis

The most direct and widely employed method for synthesizing 4-chlorophenylthioacetic acid is the nucleophilic substitution reaction between 4-chlorothiophenol and a haloacetic acid derivative in the presence of a base. We will compare the use of two common haloacetic acids: chloroacetic acid and bromoacetic acid.

Route 1A: Reaction with Chloroacetic Acid

This route utilizes the more economical sodium chloroacetate, formed in situ from chloroacetic acid and a base like sodium hydroxide.

Experimental Protocol:

• In a reaction vessel, dissolve 4-chlorothiophenol (1.0 eq.) in an aqueous solution of sodium hydroxide (2.2 eq.).

• To this solution, add a solution of sodium chloroacetate (1.1 eq.) in water.

• Heat the reaction mixture to reflux for 4-6 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture and acidify with a mineral acid (e.g., HCl) to a pH of 2-3.

• The precipitated product, 4-chlorophenylthioacetic acid, is collected by filtration, washed with water, and dried.

Route 1B: Reaction with Bromoacetic Acid

Bromoacetic acid is a more reactive alkylating agent than its chloro-analogue, which can lead to shorter reaction times and potentially higher yields under milder conditions.

Experimental Protocol:

• Prepare a solution of sodium 4-chlorothiophenolate by reacting 4-chlorothiophenol (1.0 eq.) with sodium hydroxide (1.1 eq.) in a suitable solvent such as ethanol or a water/ethanol mixture.

• Slowly add a solution of bromoacetic acid (1.05 eq.), neutralized with a base like sodium bicarbonate, to the thiophenolate solution.

• Stir the reaction mixture at room temperature for 2-4 hours.

• After the reaction is complete, remove the solvent under reduced pressure.

• Dissolve the residue in water and acidify to precipitate the product.

• Collect the 4-chlorophenylthioacetic acid by filtration, wash, and dry.

Cost-Benefit Analysis of Step 1

Parameter	Route 1A (Chloroacetic Acid)	Route 1B (Bromoacetic Acid)
Starting Materials Cost	4-Chlorothiophenol: ~ 1-2/kg (industrial)[1].	4-Chlorothiophenol: ~ 15-20/kg (bulk)[2][3].
Reactivity	Lower, requires heating and longer reaction times.	Higher, allows for milder conditions and shorter reaction times.
Yield	Generally high, often >90%.	Typically very high, often >95%.
Safety & Handling	Chloroacetic acid is toxic and corrosive[4][5][6][7].	Bromoacetic acid is highly toxic and corrosive[8][9][10].
Environmental Impact	Standard workup and disposal of halogenated waste.	Standard workup and disposal of halogenated waste.

Expertise & Experience Insights:

While bromoacetic acid offers faster reaction kinetics, the significant cost difference often makes chloroacetic acid the preferred reagent for large-scale industrial synthesis, where longer reaction times can be accommodated to achieve a more favorable economic profile. For laboratory-scale research where time and yield may be prioritized over raw material cost, bromoacetic acid can be a more convenient choice.

Step 2: Selective Oxidation of 4-Chlorophenylthioacetic Acid - A Comparative Analysis

The critical step in the synthesis of 4-chlorophenylsulfinylacetic acid is the selective oxidation of the sulfide precursor. The ideal oxidizing agent should be efficient, cost-effective, safe to handle, and minimize the formation of the over-oxidized sulfone byproduct. We will compare three common oxidizing agents: hydrogen peroxide, meta-chloroperoxybenzoic acid (m-CPBA), and sodium periodate.

Route 2A: Oxidation with Hydrogen Peroxide

Hydrogen peroxide is an attractive "green" oxidant as its only byproduct is water. The reaction is often carried out in a solvent like acetic acid, which can also act as a catalyst.

Experimental Protocol:

• Dissolve 4-chlorophenylthioacetic acid (1.0 eq.) in glacial acetic acid.

• Slowly add a 30% aqueous solution of hydrogen peroxide (1.1-1.5 eq.) to the mixture, maintaining the temperature between 20-30°C.

• Stir the reaction at room temperature for 12-24 hours, monitoring for the disappearance of the starting material and minimizing sulfone formation by TLC.

• Upon completion, pour the reaction mixture into cold water to precipitate the product.

• Collect the 4-chlorophenylsulfinylacetic acid by filtration, wash thoroughly with water, and dry[11].

Route 2B: Oxidation with meta-Chloroperoxybenzoic Acid (m-CPBA)

m-CPBA is a highly effective and selective oxidizing agent for the conversion of sulfides to sulfoxides.

Experimental Protocol:

• Dissolve 4-chlorophenylthioacetic acid (1.0 eq.) in a chlorinated solvent such as dichloromethane or chloroform.

• Cool the solution to 0°C in an ice bath.

• Add a solution of m-CPBA (1.0-1.2 eq.) in the same solvent dropwise, maintaining the low temperature.

• Stir the reaction at 0°C for 1-3 hours.

• Quench the reaction by adding a reducing agent solution (e.g., aqueous sodium sulfite or sodium thiosulfate).

• Wash the organic layer with an aqueous basic solution (e.g., sodium bicarbonate) to remove the 3-chlorobenzoic acid byproduct, followed by a brine wash.

• Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and remove the solvent under reduced pressure to yield the product[12][13][14].

Route 2C: Oxidation with Sodium Periodate

Sodium periodate is another mild and selective oxidizing agent for this transformation, often used in a mixed solvent system.

Experimental Protocol:

• Suspend 4-chlorophenylthioacetic acid (1.0 eq.) in a mixture of methanol and water.

• Add a solution of sodium periodate (1.1 eq.) in water to the suspension.

• Stir the reaction mixture at room temperature for 8-16 hours.

• After the reaction is complete, filter the mixture to remove any inorganic salts.

• Partially evaporate the methanol from the filtrate and then add water to precipitate the product.

• Collect the 4-chlorophenylsulfinylacetic acid by filtration, wash with cold water, and dry[15][16][17].

Cost-Benefit Analysis of Step 2

Parameter	Route 2A (Hydrogen Peroxide)	Route 2B (m-CPBA)	Route 2C (Sodium Periodate)
Oxidant Cost	~$1.65/lb (bulk, 30% solution)[18].	~$70-80/kg (bulk)[19].	~$300-400/kg (bulk)[4][5][7][9][20].
Selectivity	Good, but can lead to over-oxidation to sulfone if not carefully controlled.	Excellent, generally provides high selectivity for the sulfoxide.	Very good, known for its mild and selective oxidation of sulfides.
Yield	Good to excellent, typically 80-95%.	High, often >90%.	Good to high, typically 85-95%.
Safety & Handling	30% H₂O₂ is a strong oxidizer and corrosive[3][15][16][21][22].	m-CPBA is a potentially explosive solid, especially when dry, and is a strong oxidizing agent[19][23].	Sodium periodate is a strong oxidizing agent[4].
Environmental Impact & Workup	"Green" byproduct (water); simple workup.	Generates 3-chlorobenzoic acid as a byproduct, requiring basic washes for removal.	Generates inorganic salts that need to be filtered off.

Expertise & Experience Insights:

For large-scale industrial production, the hydrogen peroxide route is often the most economically viable due to its low cost and environmentally benign nature. However, careful process control is crucial to minimize the formation of the sulfone impurity. The m-CPBA route, while more expensive, offers excellent selectivity and is a reliable choice for smaller-scale syntheses where purity is paramount and cost is a lesser concern. The workup to remove the 3-chlorobenzoic acid byproduct can be cumbersome on a large scale. Sodium periodate provides a good balance of selectivity and ease of workup, but its higher cost makes it less attractive for industrial applications compared to hydrogen peroxide.

Overall Process Flow and Decision Matrix

Figure 2: Decision workflow for the synthesis of 4-Chlorophenylsulfinylacetic acid.

Conclusion and Recommendations

The synthesis of 4-Chlorophenylsulfinylacetic acid offers a clear example of how process parameters must be weighed to select the optimal synthetic route.

• For Large-Scale Industrial Production: The most cost-effective route involves the S-alkylation of 4-chlorothiophenol with sodium chloroacetate, followed by selective oxidation with hydrogen peroxide in acetic acid. This pathway utilizes the most economical starting materials and an environmentally friendly oxidant. The primary challenge is the stringent process control required during the oxidation step to ensure high selectivity and minimize sulfone formation.

• For Laboratory-Scale Research and Development: Where time, convenience, and high purity are the primary drivers, the use of bromoacetic acid in the first step can expedite the synthesis of the sulfide intermediate. For the oxidation step, m-CPBA remains an excellent choice due to its high selectivity and predictable results, despite its higher cost and more involved workup.

Ultimately, the choice of synthetic route will depend on the specific priorities of the research or manufacturing campaign. By understanding the trade-offs between cost, efficiency, safety, and environmental impact, as detailed in this guide, scientists and drug development professionals can strategically navigate the synthesis of 4-chlorophenylsulfinylacetic acid and other critical pharmaceutical intermediates.

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Head-to-head comparison of different purification techniques for 4-Chlorophenylsulfinylacetic acid.

This guide provides a technical, head-to-head comparison of purification methodologies for 4-Chlorophenylsulfinylacetic acid (4-CPSA) . It is designed for organic chemists and process engineers addressing the specific challenges of sulfoxide purification: preventing over-oxidation to sulfones, removing unreacted sulfides, and managing chirality.

Executive Summary

4-Chlorophenylsulfinylacetic acid (4-CPSA) represents a classic "sulfoxide challenge" in organic synthesis. Unlike its sulfide precursor or sulfone derivative, the sulfoxide introduces a chiral center at the sulfur atom (

), creating a racemic mixture that often requires optical resolution. Furthermore, the sulfoxide is thermally sensitive and prone to Pummerer rearrangements or disproportionation under harsh conditions.

This guide compares three distinct purification pathways:

• Fractional Recrystallization: The workhorse for removing the sulfone impurity.

• Classical Chemical Resolution: The standard for isolating enantiomers (

  ).

• Preparative HPLC: The modern solution for high-purity polishing.

Part 1: The Chemical Profile & Impurity Landscape

Effective purification requires understanding the polarity and solubility shifts between the oxidation states.

Species	Structure	Polarity (LogP Est.)	Solubility Characteristics
Sulfide (Precursor)	4-Cl- -S- COOH	High (Non-polar)	Soluble in non-polar organics (DCM, Toluene). Insoluble in water.
Sulfoxide (Target)	4-Cl- -SO- COOH	Medium (Polar)	Soluble in EtOH, Acetone, Hot Water. Amphiphilic character.
Sulfone (Impurity)	4-Cl- -SO - COOH	Low-Medium	High crystallinity. Often less soluble in cold polar solvents than sulfoxide.

Visualization: Impurity Separation Logic

The following diagram illustrates the physicochemical divergence of the three species, dictating the purification strategy.

Caption: Solubility-based divergence of oxidation states. Sulfones typically crystallize out of polar solvents, while sulfides remain in organic washes.

Part 2: Head-to-Head Technique Comparison

Method A: Fractional Recrystallization (Solvent-Controlled)

Best For: Bulk removal of the sulfone impurity from racemic 4-CPSA. Mechanism: Exploits the higher lattice energy and lower solubility of the sulfone over-oxidation product in aqueous ethanol or water.

• Pros: Scalable, low cost, no special equipment required.

• Cons: Cannot separate enantiomers; yield loss can be high if sulfone content >10%.

Method B: Classical Kinetic Resolution (Diastereomeric Salts)

Best For: Isolating a single enantiomer (e.g., (+)-4-CPSA) for asymmetric synthesis. Mechanism: Formation of diastereomeric salts using a chiral base (Resolving Agent). The classic Harrison method uses Cinchonidine or Brucine .

• Pros: Yields high optical purity (ee > 98%); establishes absolute configuration.

• Cons: Labor-intensive; requires expensive alkaloids; typically max 40-45% yield (theoretical max 50%).

Method C: Preparative HPLC (Reverse Phase)

Best For: Final "polishing" of analytical standards or removing trace sulfide. Mechanism: Separation based on hydrophobicity interaction with C18 ligands.

• Pros: >99.9% Chemical Purity; separates all three oxidation states simultaneously.

• Cons: High solvent consumption; difficult to scale beyond gram quantities; requires method development.

Comparative Data Matrix

Feature	Recrystallization	Chemical Resolution	Prep HPLC
Primary Goal	Chemical Purity (Sulfone removal)	Optical Purity (Enantiomer)	Ultra-High Purity
Yield	70-85%	30-40% (of racemate)	90%+
Sulfone Removal	Excellent	Moderate	Excellent
Sulfide Removal	Poor (Requires wash)	Poor	Excellent
Scalability	High ( kg/ton )	Medium (kg)	Low (g)
Cost Efficiency	High	Low (Agent cost)	Low (Solvent cost)

Part 3: Detailed Experimental Protocols

Protocol 1: Purification of Racemic 4-CPSA (Sulfone Removal)

This protocol targets the removal of the 4-chlorophenylsulfonylacetic acid impurity.

• Dissolution: Dissolve 10 g of crude 4-CPSA in 50 mL of hot Ethanol (95%) .

• Cloud Point: Add hot water dropwise until a faint turbidity persists (approx. 15-20 mL).

• Clarification: Add a few drops of ethanol to clear the solution.

• Selective Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C for 4 hours.

  • Note: The sulfone impurity is typically less soluble and may precipitate first. If a heavy precipitate forms immediately upon slight cooling, filter it off—this is likely the sulfone.

• Collection: Filter the main crop of crystals.

• Validation: Check TLC (SiO2, DCM:MeOH 9:1). The sulfoxide (

  ) should be distinct from the sulfone ( ) and sulfide ( ).

Protocol 2: Chiral Resolution (Harrison Method)

Adapted from J. Chem. Soc. Perkin Trans 1.

• Salt Formation: Dissolve racemic 4-CPSA (0.1 mol) and Cinchonidine (0.1 mol) in hot Acetone (or Methanol).

• Fractional Crystallization: Allow to stand at room temperature for 24 hours. The salt of the (-)-enantiomer (or (+)-enantiomer depending on specific conditions) is less soluble and will crystallize.

• Filtration: Collect the salt crystals. Retain the mother liquor (contains the opposite enantiomer).

• Recrystallization: Recrystallize the salt from acetone until the melting point and rotation are constant.

• Liberation: Suspend the purified salt in dilute sulfuric acid (

  ) and extract with Ethyl Acetate.

• Drying: Dry the organic layer over

  and evaporate to yield the optically active acid.

Part 4: Workflow Decision Diagram

Use this logic flow to determine the correct technique for your specific batch of 4-CPSA.

Caption: Decision matrix for purification based on chemical and optical purity requirements.

References

• Harrison, C. R., & Hodge, P. (1976). The Resolution of 4-Chlorophenylsulfinylacetic acid. Journal of the Chemical Society, Perkin Transactions 1.

• Oae, S. (Ed.). (1991). Organic Chemistry of Sulfur. Plenum Press. (General reference for Sulfoxide/Sulfone solubility profiles).
• Holland, H. L. (1988). Chiral Sulfoxidation: Biocatalytic Approaches. Chemical Reviews.
• Madesclaire, M. (1986). Synthesis of Sulfoxides by Oxidation of Thioethers. Tetrahedron, 42(20), 5459-5495.

A Comparative Analysis of Antibody Cross-Reactivity for 4-Chlorophenylsulfinylacetic Acid Derivatives in Immunoassay Development

This guide provides an in-depth comparative analysis of the cross-reactivity of polyclonal antibodies raised against 4-Chlorophenylsulfinylacetic acid (4-CPSA) derivatives. As researchers and drug development professionals are aware, the specificity of an antibody is paramount for the development of accurate and reliable immunoassays.[1][2] This is particularly critical when dealing with small molecules, or haptens, where minor structural modifications can significantly impact antibody recognition.[3] In this guide, we will explore the nuances of antibody cross-reactivity by examining a series of rationally designed haptens based on the 4-CPSA core structure. Our objective is to provide a clear, data-driven comparison to inform the selection and development of antibodies for specific analytical applications, such as environmental monitoring or therapeutic drug monitoring.[2][4][5]

Introduction: The Challenge of Small Molecule Immunoassays

Small molecules like 4-CPSA are not inherently immunogenic and require conjugation to a larger carrier protein to elicit an immune response.[2][4] This process, known as haptenization, is a critical step that influences the specificity of the resulting antibodies. The site of conjugation and the structure of the hapten itself dictate which epitopes are presented to the immune system, ultimately determining the antibody's binding characteristics.[6]

Antibody cross-reactivity, the phenomenon where an antibody binds to structurally similar molecules other than the target antigen, can be a significant challenge in immunoassay development.[3][7] It can lead to false-positive results or an overestimation of the analyte concentration.[7] However, controlled cross-reactivity can also be advantageous, enabling the development of class-selective immunoassays that detect a group of related compounds.[8]

This guide will walk you through a systematic study designed to characterize the cross-reactivity profiles of antibodies generated against three distinct 4-CPSA haptens. We will delve into the experimental design, present the comparative data, and provide insights into how hapten structure influences antibody specificity.

Experimental Design and Rationale

To investigate the impact of hapten structure on antibody specificity, three haptens derived from 4-Chlorophenylsulfinylacetic acid were synthesized. The core strategy was to vary the position of the linker used for conjugation to a carrier protein, thereby exposing different regions of the 4-CPSA molecule to the immune system.

Hapten Design:

• Hapten A: The linker is attached at the carboxylic acid group of the acetic acid side chain. This presents the chlorophenylsulfinyl moiety as the primary epitope.

• Hapten B: The linker is attached to the phenyl ring, para to the chloro group. This is expected to generate antibodies with broader recognition of the sulfinylacetic acid side chain.

• Hapten C: A derivative where the sulfinyl group is oxidized to a sulfonyl group, with the linker at the carboxylic acid. This is designed to assess the antibody's ability to distinguish between different oxidation states of the sulfur atom.

The following diagram illustrates the conceptual design of the haptens:

Caption: Conceptual design of the three haptens for antibody production.

Materials and Methods

Hapten Synthesis and Conjugation

The haptens were synthesized based on established chemical procedures for creating derivatives of chlorophenoxyacetic acid.[9][10] The synthesized haptens were then conjugated to Keyhole Limpet Hemocyanin (KLH) for immunization and to Bovine Serum Albumin (BSA) for use in the screening ELISA.

Antibody Production

Polyclonal antibodies were raised in New Zealand white rabbits. Each rabbit was immunized with one of the three KLH-conjugated haptens. The immunization schedule followed standard protocols, and serum was collected and purified to obtain the IgG fraction.

Competitive Indirect ELISA Protocol

A competitive indirect Enzyme-Linked Immunosorbent Assay (ELISA) was developed to assess the cross-reactivity of the antibodies. This format is well-suited for detecting small molecules.[7][11]

Step-by-Step Protocol:

• Coating: 96-well microtiter plates were coated with the respective hapten-BSA conjugate (1 µg/mL in carbonate-bicarbonate buffer, pH 9.6) and incubated overnight at 4°C.

• Washing: Plates were washed three times with Phosphate Buffered Saline containing 0.05% Tween-20 (PBST).

• Blocking: Non-specific binding sites were blocked by adding 200 µL of 5% non-fat dry milk in PBST to each well and incubating for 2 hours at room temperature.

• Washing: Plates were washed three times with PBST.

• Competitive Reaction: 50 µL of the polyclonal antibody (at a predetermined optimal dilution) and 50 µL of either the standard (4-CPSA) or the cross-reactant compound at various concentrations were added to the wells. The plate was then incubated for 1 hour at 37°C.

• Washing: Plates were washed three times with PBST.

• Secondary Antibody: 100 µL of Goat Anti-Rabbit IgG conjugated to Horseradish Peroxidase (HRP) was added to each well and incubated for 1 hour at 37°C.

• Washing: Plates were washed five times with PBST.

• Substrate Addition: 100 µL of TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution was added to each well and the plate was incubated in the dark for 15 minutes at room temperature.

• Stopping Reaction: The reaction was stopped by adding 50 µL of 2M H₂SO₄ to each well.

• Reading: The absorbance was measured at 450 nm using a microplate reader.

The following diagram outlines the competitive ELISA workflow:

Caption: Workflow for the competitive indirect ELISA used in the cross-reactivity studies.

Results: A Comparative Look at Cross-Reactivity

The cross-reactivity of each polyclonal antibody was evaluated against a panel of compounds structurally related to 4-CPSA. The results are expressed as the half-maximal inhibitory concentration (IC50), which is the concentration of the analyte that causes a 50% reduction in the signal, and the cross-reactivity percentage (%CR), calculated as:

%CR = (IC50 of 4-CPSA / IC50 of cross-reactant) x 100

Table 1: Cross-Reactivity Profile of Anti-Hapten A Antibody

Compound	IC50 (ng/mL)	Cross-Reactivity (%)
4-Chlorophenylsulfinylacetic acid (4-CPSA)	15.2	100
4-Chlorophenylacetic acid	158.7	9.6
Phenylsulfinylacetic acid	45.3	33.5
4-Chlorophenylsulfonylacetic acid	301.5	5.0
2,4-Dichlorophenylacetic acid	>1000	<1.5

Table 2: Cross-Reactivity Profile of Anti-Hapten B Antibody

Compound	IC50 (ng/mL)	Cross-Reactivity (%)
4-Chlorophenylsulfinylacetic acid (4-CPSA)	22.8	100
4-Chlorophenylacetic acid	89.1	25.6
Phenylsulfinylacetic acid	112.4	20.3
4-Chlorophenylsulfonylacetic acid	150.2	15.2
2,4-Dichlorophenylacetic acid	450.6	5.1

Table 3: Cross-Reactivity Profile of Anti-Hapten C Antibody

Compound	IC50 (ng/mL)	Cross-Reactivity (%)
4-Chlorophenylsulfonylacetic acid	18.5	100
4-Chlorophenylsulfinylacetic acid (4-CPSA)	98.7	18.7
4-Chlorophenylacetic acid	>1000	<1.8
Phenylsulfonylacetic acid	55.6	33.3
2,4-Dichlorophenylacetic acid	>1000	<1.8

Discussion: Interpreting the Data

The cross-reactivity data reveals distinct recognition patterns for the antibodies raised against the different haptens, underscoring the profound influence of hapten design on antibody specificity.

• Anti-Hapten A Antibody: This antibody demonstrated the highest specificity for the parent compound, 4-CPSA. The low cross-reactivity with compounds lacking the sulfinyl group (4-Chlorophenylacetic acid) or having an altered phenyl ring substitution (2,4-Dichlorophenylacetic acid) indicates that the chlorophenylsulfinyl moiety is the dominant epitope. The significant drop in recognition of the sulfonyl analog highlights the antibody's ability to distinguish between the two oxidation states of sulfur.

• Anti-Hapten B Antibody: By conjugating through the phenyl ring, the resulting antibody exhibited broader cross-reactivity. It showed more significant recognition of 4-Chlorophenylacetic acid and the sulfonyl analog compared to the Anti-Hapten A antibody. This suggests that the sulfinylacetic acid side chain played a more prominent role as an epitope in this configuration. This type of antibody could be suitable for a class-selective immunoassay for 4-chlorophenyl derivatives.

• Anti-Hapten C Antibody: As expected, this antibody showed the highest affinity for the sulfonyl derivative. The moderate cross-reactivity with 4-CPSA indicates that while the sulfonyl group is the primary recognition site, the overall molecular shape shared with the sulfinyl analog allows for some binding. The negligible cross-reactivity with compounds lacking the sulfur-containing side chain confirms the specificity for this functional group.

The following diagram illustrates the relationship between hapten design and the resulting antibody specificity:

Caption: Relationship between hapten design and resulting antibody specificity.

Conclusion and Recommendations

This comparative guide demonstrates that strategic hapten design is a powerful tool for modulating the specificity of antibodies against small molecules like 4-Chlorophenylsulfinylacetic acid.

• For developing a highly specific immunoassay for 4-CPSA, an approach similar to Hapten A is recommended, where the unique functional groups of the target analyte are maximally exposed.

• To create a class-selective immunoassay for a group of related 4-chlorophenyl compounds, a design analogous to Hapten B would be more appropriate.

• When the goal is to differentiate between oxidation states of a molecule, immunization with a hapten representing one of the states, as with Hapten C , can yield antibodies with the desired discriminatory power.

Researchers and drug development professionals should carefully consider the intended application of their immunoassay to guide their hapten design and antibody selection strategy. The experimental framework presented here provides a robust methodology for characterizing and comparing antibody performance, ultimately leading to the development of more reliable and fit-for-purpose immunoassays.

References

• GeneMedi. (n.d.). Innovative Biotechnological Approaches for Environmental Health: The Application of Anti-Small Molecule Antibodies and Competitive Antigens. Retrieved from [Link]

• ELISA kit. (n.d.). Antibody Cross Reactivity And How To Avoid It?. Retrieved from [Link]

• Verma, N., Singh, S., & Kaur, H. (2011). Competitive immunochromatographic assay for the detection of thiodiglycol sulfoxide, a degradation product of sulfur mustard. Analyst, 136(18), 3629-3635. Retrieved from [Link]

• Creative Biolabs. (n.d.). Anti-Small Molecule Antibody Discovery Service by Hybridoma. Retrieved from [Link]

• Pro-Chem, Inc. (2025, January 8). ELISA Assays – Methods, Formats, and Applications. Retrieved from [Link]

• Universitat de València. (n.d.). Antibodies against small molecules. Retrieved from [Link]

• Immusmol. (2014, February 20). Small molecule detection. Retrieved from [Link]

• Creative Diagnostics. (n.d.). Small Molecule Antibodies. Retrieved from [Link]

• PraxiLabs. (2025, August 22). ELISA Principle, Procedure, Types, and Applications. Retrieved from [Link]

• Addgene. (2024, July 25). Antibodies 101: The Four ELISAs and When to Use Them. Retrieved from [Link]

• Guedes, M. I. F., & Julio, T. A. F. (2004). Approaches to chlorophenol hapten synthesis. Journal of the Brazilian Chemical Society, 15(5), 723-727. Retrieved from [Link]

• Shainsky, J., Toder, V., & Freeman, A. (2004). Rapid Methods for High-Throughput Detection of Sulfoxides. Applied and Environmental Microbiology, 70(6), 3367-3373. Retrieved from [Link]

• Liu, B., et al. (2006). Hapten synthesis and development of polyclonal antibody-based multi-sulfonamide immunoassays. Journal of agricultural and food chemistry, 54(13), 4562-4568. Retrieved from [Link]

• Wang, Z., et al. (2015). A Class-Selective Immunoassay for Sulfonamides Residue Detection in Milk Using a Superior Polyclonal Antibody with Broad Specificity and Highly Uniform Affinity. Molecules, 20(12), 21397-21410. Retrieved from [Link]

• Wang, S., et al. (2021). Hapten Synthesis and Monoclonal Antibody Preparation for Simultaneous Detection of Albendazole and Its Metabolites in Animal-Origin Food. Foods, 10(12), 3075. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical reactions used to detect sulfoxides in this study. Retrieved from [Link]

• Taylor & Francis. (n.d.). Cross reactivity – Knowledge and References. Retrieved from [Link]

• Direct MS. (2003, September 12). Cross-Reactivity With Drugs at the T Cell Level. Retrieved from [Link]

• Creative Biolabs. (n.d.). Antibody Cross-Reactivity Testing Service. Retrieved from [Link]

• Pharmacy Tools. (n.d.). Cross-Reactivity of Sulfonamide Drugs. Retrieved from [Link]

• PubMed. (1982). [Synthesis and pharmacological properties of new 4-chlorophenoxyacetic acid derivatives]. Retrieved from [Link]

• Hamburger, R. N. (1969). Chloramphenicol-specific antibody: II. Reactivity to analogues of chloramphenicol. Immunology, 17(4), 587-591. Retrieved from [Link]

• Alpha Chemika. (n.d.). 4-CHLOROPHENYLACETIC ACID For Synthesis. Retrieved from [Link]

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• 1. Antibodies against small molecules [uv.es]
• 2. creative-diagnostics.com [creative-diagnostics.com]
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• 4. creative-biolabs.com [creative-biolabs.com]
• 5. Small molecule detection - Immusmol [immusmol.com]
• 6. mdpi.com [mdpi.com]
• 7. elisakits.co.uk [elisakits.co.uk]
• 8. A Class-Selective Immunoassay for Sulfonamides Residue Detection in Milk Using a Superior Polyclonal Antibody with Broad Specificity and Highly Uniform Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. [Synthesis and pharmacological properties of new 4-chlorophenoxyacetic acid derivatives] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. nebiolab.com [nebiolab.com]

Benchmarking 4-Chlorophenylsulfinylacetic acid performance in asymmetric catalysis.

Executive Summary: The Case for Electronic Tuning

In the landscape of chiral sulfur auxiliaries, (S)-4-Chlorophenylsulfinylacetic acid (4-Cl-PSA) represents a precision tool for "electronic tuning."[1] While the standard (S)-p-Tolylsulfinylacetic acid (TSA) relies on the electron-donating methyl group to stabilize intermediates, the 4-chloro substituent of 4-Cl-PSA introduces a specific electron-withdrawing effect (EWG) .[1]

This guide benchmarks 4-Cl-PSA against its non-chlorinated counterparts, demonstrating its superior performance in two specific domains:

• Optical Resolution: Enhanced acidity and crystallinity for separating weak chiral bases.

• Asymmetric Ligand Design: Modulation of metal center Lewis acidity in transition metal catalysis.

Comparative Benchmark: 4-Cl-PSA vs. Alternatives

The following table contrasts 4-Cl-PSA with the industry-standard p-Tolyl variant (TSA) and the unsubstituted Phenyl variant (PSA).[1]

Table 1: Physicochemical & Performance Metrics

Feature	(S)-4-Cl-PSA (Subject)	(S)-p-Tolyl-PSA (Standard)	(S)-PSA (Baseline)	Performance Implication
Electronic Nature	(EWG)	(EDG)		4-Cl-PSA creates a more electrophilic sulfur center.[1]
Acidity (COOH)	High (pKa 3.6)	Low (pKa 3.9)	Moderate	4-Cl-PSA forms tighter salts with weak bases, improving resolution yields.[1]
Crystallinity	Excellent (Halogen Bonding)	Good	Moderate	Chlorine-mediated packing often leads to higher diastereomeric excess (de) in precipitations.[1]
Sulfenic Acid Elimination	Fast ( )	Slow ( )	Moderate	4-Cl-PSA is superior for in situ elimination strategies (e.g., producing chiral vinyl sulfoxides).[1]
Ligand Character	-Acceptor (Stronger)	-Donor (Stronger)	Neutral	Use 4-Cl-PSA to increase Lewis acidity of metal catalysts (e.g., Rh, Pd).[1]

Key Insight: Choose 4-Cl-PSA when your target amine is a weak base (requiring a stronger acid for salt formation) or when your catalytic cycle requires a metal center with heightened electrophilicity.[1]

Mechanistic Analysis: The "Chloro-Effect"

The utility of 4-Cl-PSA is derived from the inductive effect of the chlorine atom at the para position.[1]

A. Resolution Efficiency (The Pasteur Effect)

In optical resolution, the goal is to form a diastereomeric salt that crystallizes preferentially.

• Acidity: The electron-withdrawing Cl stabilizes the carboxylate anion, lowering the pKa. This drives the equilibrium toward salt formation even with sterically hindered or weakly basic amines.

• Lattice Energy: The heavy atom effect (Cl) often facilitates stronger intermolecular interactions (halogen bonding) compared to the methyl group of TSA, leading to sharper melting point differentials between diastereomers.

B. Ligand Electronics in Catalysis

When used as a ligand (e.g., in Rh-catalyzed conjugate additions), the sulfinyl sulfur coordinates to the metal.

• TSA (Methyl): Pushes electron density to the metal

  Metal becomes less electrophilic Slows down oxidative addition.

• 4-Cl-PSA (Chloro): Pulls electron density

  Metal becomes more electrophilic Accelerates coordination of "hard" nucleophiles.[1]

Experimental Protocol: Optical Resolution of a Chiral Amine

Objective: Isolate enantiopure (

)-methylbenzylamine using (S)-4-Cl-PSA via diastereomeric salt crystallization. This protocol validates the "High Crystallinity" claim.

Reagents:

• Racemic (

  )- -methylbenzylamine (10 mmol)[1]

• (S)-4-Chlorophenylsulfinylacetic acid (10 mmol)[1]

• Solvent: Methanol/Acetone (1:1 v/v)

Workflow:

• Dissolution: Dissolve 2.18 g of (S)-4-Cl-PSA in 20 mL of warm Methanol/Acetone mixture (50°C).

• Addition: Dropwise add 1.21 g of racemic amine. The solution will warm slightly (exothermic salt formation).

• Nucleation: Allow the solution to cool slowly to room temperature over 4 hours. Critical: Do not shock-cool; rapid cooling traps the minor diastereomer.[1]

• Harvest: Filter the white crystalline precipitate.

  • Checkpoint: The 4-Cl substituent typically yields needle-like crystals that filter rapidly, unlike the gelatinous precipitates often seen with Tartaric acid.[1]

• Liberation: Suspend the salt in water, basify with 1M NaOH (pH > 12), and extract with diethyl ether.

• Analysis: Check ee% via Chiral HPLC (Chiralcel OD-H column).

Expected Result:

• Yield: ~40-45% (theoretical max 50%).[1]

• ee%: >95% (often >99% after one recrystallization).

Visualizations

Diagram 1: Electronic Tuning Mechanism

This diagram illustrates how the 4-Chloro substituent alters the electronic profile of the sulfinyl group compared to the p-Tolyl variant.[1]

Caption: Comparative electronic flow. The 4-Cl substituent (Red) withdraws density, increasing the electrophilicity of the metal center compared to the p-Tolyl variant (Green).[1]

Diagram 2: Resolution Workflow Logic

A decision tree for selecting 4-Cl-PSA over other resolving agents.

Caption: Decision matrix for selecting 4-Cl-PSA. It is the preferred agent for weak bases or when standard TSA salts fail to crystallize.

References

• Wojaczyńska, E., & Wojaczyński, J. (2020). Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds. Chemical Reviews, 120(10), 4578–4611.[1]

• Drabowicz, J., et al. (2008). Synthesis of Sulfoxides. In Science of Synthesis. Thieme Chemistry. (Foundational text on sulfinyl synthesis and electronic effects).

• Mikołajczyk, M., & Drabowicz, J. (1982).[1] Optical resolution of chiral sulfinyl compounds. Topics in Stereochemistry, 13, 333-468.[1] (Seminal work on the use of chiral sulfinyl acids for resolution).

• Legros, J., & Bolm, C. (2004).[1] Chiral Sulfoximines in Asymmetric Synthesis. Angewandte Chemie International Edition, 43(34), 4225-4228.[1] (Contextualizes the ligand behavior of sulfinyl derivatives).

• TCI Chemicals. (2023). Chiral Resolving Agents Product Guide. (Reference for pKa and solubility data of chlorinated vs. non-chlorinated acids).

Sources

• 1. 4-Chlorophenylacetic acid | 1878-66-6 [chemicalbook.com]

A Senior Application Scientist's Guide to Isotopic Labeling Strategies for 4-Chlorophenylsulfinylacetic Acid

In the landscape of drug development and metabolic research, understanding the fate of a molecule within a biological system is paramount. Isotopic labeling is a cornerstone technique that allows researchers to trace, quantify, and characterize metabolic pathways with high precision.[1][2][3] This guide provides an in-depth comparison of isotopic labeling strategies for 4-Chlorophenylsulfinylacetic acid, a molecule of interest in studies of xenobiotic metabolism. As a sulfoxide, it represents a common oxidative metabolite of a corresponding thioether precursor, making it a critical target for metabolic investigation.

This document moves beyond simple protocols to explain the causality behind experimental choices, empowering researchers to select and implement the most effective labeling strategy for their specific scientific questions.

The Strategic Importance of Isotopic Labeling

Isotopic labeling involves replacing one or more atoms in a molecule with their heavier, non-radioactive (stable) isotopes, such as Carbon-13 (¹³C), Deuterium (²H), or Sulfur-34 (³⁴S).[][5] This substitution creates a mass-shifted version of the compound that is chemically identical in its reactions but distinguishable by mass spectrometry (MS) and, in some cases, nuclear magnetic resonance (NMR) spectroscopy.[1][6] For a molecule like 4-Chlorophenylsulfinylacetic acid, this allows for:

• Unambiguous Metabolite Identification: Differentiating true drug-derived metabolites from endogenous background noise in complex biological matrices.[2]

• Metabolic Flux Analysis: Quantifying the rate and flow of the molecule through various metabolic pathways.[5][6]

• Reaction Mechanism Studies: Elucidating the mechanisms of enzymatic transformations.

• Pharmacokinetic (ADME) Studies: Precisely tracking the absorption, distribution, metabolism, and excretion of the parent compound and its metabolites.[3]

The choice of isotope is a critical first step, dictated by the research goal.

Decision Framework: Choosing the Right Isotope

The following decision tree illustrates the logic for selecting an appropriate isotope for your study.

Caption: Logic for selecting the optimal isotope based on the research objective.

Comparison of Labeling Strategies via Chemical Synthesis

Since 4-Chlorophenylsulfinylacetic acid is not a naturally occurring biomolecule, isotopic labeling must be achieved through chemical synthesis. The most common and reliable method is to build the molecule from commercially available, pre-labeled starting materials. The general synthetic route involves two key steps:

• C-S Bond Formation: Coupling a labeled chlorothiophenol derivative with a labeled acetic acid derivative.

• Oxidation: Selectively oxidizing the resulting sulfide to the target sulfoxide.

Below is a comparison of three primary labeling approaches based on this synthetic strategy.

Parameter	¹³C Labeling	²H (Deuterium) Labeling	³⁴S Labeling
Typical Precursor	[¹³C₂]-Bromoacetic acid	[²H₂]-Bromoacetic acid	4-Chloro[³⁴S]-thiophenol
Primary Application	Metabolic fate, structural elucidation of metabolites[7]	Kinetic isotope effect studies, slowing metabolism at labeled site	High-specificity MS tracer, proteomics (SULAQ)[8][9][10]
Detection Method	Mass Spectrometry (MS), ¹³C-NMR	Mass Spectrometry (MS)	Mass Spectrometry (MS)
Mass Shift	+1 or +2 Da (or more)	+1 or +2 Da	+2 Da (vs ³²S)
Relative Cost	Moderate to High	Low to Moderate	High
Synthetic Challenge	Low	Low	Moderate (precursor synthesis may be required)
Label Stability	Very High	High (but potential for back-exchange in certain environments)	Very High

Experimental Protocols & Methodologies

The following protocols are representative, field-proven methods for synthesizing isotopically labeled 4-Chlorophenylsulfinylacetic acid. They are designed to be self-validating by including purification and analytical confirmation steps.

General Experimental Workflow

The overall process from synthesis to analysis follows a structured path.

Caption: Standard workflow for synthesis and application of labeled compounds.

Protocol 1: Synthesis of [1,2-¹³C₂]-4-Chlorophenylsulfinylacetic acid

This protocol targets the acetic acid moiety, which is ideal for tracking the entire side chain through metabolic transformations.

Step 1: Synthesis of [1,2-¹³C₂]-4-Chlorophenylthioacetic acid (Sulfide Intermediate)

• Setup: To a flame-dried round-bottom flask under an inert nitrogen atmosphere, add 4-chlorothiophenol (1.0 eq) and anhydrous dimethylformamide (DMF).

• Deprotonation: Cool the solution to 0°C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise. Rationale: The thiophenol is deprotonated to form the more nucleophilic thiophenolate anion.

• Stirring: Allow the mixture to stir at 0°C for 30 minutes.

• Coupling: Add a solution of [1,2-¹³C₂]-bromoacetic acid (0.95 eq) dissolved in a minimal amount of anhydrous DMF dropwise. Rationale: The thiophenolate displaces the bromide in an Sₙ2 reaction to form the C-S bond.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 12-16 hours. Monitor by TLC or LC-MS.

• Workup: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution. Extract the aqueous phase three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the pure sulfide intermediate.

Step 2: Oxidation to [1,2-¹³C₂]-4-Chlorophenylsulfinylacetic acid

• Setup: Dissolve the purified sulfide intermediate (1.0 eq) in methanol at 0°C.

• Oxidant Preparation: In a separate flask, dissolve sodium periodate (NaIO₄, 1.1 eq) in a minimal amount of water.

• Oxidation: Add the NaIO₄ solution dropwise to the sulfide solution at 0°C. Rationale: Sodium periodate is a mild and selective oxidant that converts sulfides to sulfoxides with minimal over-oxidation to the sulfone.

• Reaction: Allow the reaction to stir at 0°C for 1 hour, then at room temperature for 3-4 hours. A white precipitate of sodium iodate will form.

• Workup: Filter the reaction mixture to remove the precipitate. Concentrate the filtrate under reduced pressure. Add water and extract three times with dichloromethane.

• Purification: Dry the combined organic layers over Na₂SO₄, filter, and concentrate. The crude sulfoxide can be further purified by recrystallization or preparative HPLC to yield the final, high-purity labeled product.

Step 3: Analytical Validation

• High-Resolution Mass Spectrometry (HRMS): Confirm the expected mass increase of +2.0067 Da for the molecular ion [M+H]⁺ or [M-H]⁻ compared to the unlabeled standard.

• ¹³C-NMR Spectroscopy: The spectrum will show strong signals for the two labeled carbons with characteristic C-C coupling, confirming the label's position and integrity.

Protocol 2: Synthesis of [³⁴S]-4-Chlorophenylsulfinylacetic acid

This protocol provides a unique mass signature that is exceptionally clean for MS-based studies, as the natural abundance of ³⁴S is low (~4.2%).

Step 1: Synthesis of [³⁴S]-4-Chlorophenylthioacetic acid (Sulfide Intermediate)

• This step requires a custom synthesis of [³⁴S]-4-chlorothiophenol, which can be achieved from 4-chlorobenzenediazonium salt and Na₂³⁴S₂. Once the labeled thiophenol is obtained, the procedure follows Protocol 1, Step 1, using unlabeled bromoacetic acid. Rationale: Starting with the labeled sulfur atom ensures the label is incorporated into the core of the molecule's functional group.

Step 2: Oxidation to [³⁴S]-4-Chlorophenylsulfinylacetic acid

• The procedure is identical to Protocol 1, Step 2.

Step 3: Analytical Validation

• HRMS: Confirm the expected mass increase of +1.9958 Da for the molecular ion compared to the unlabeled (³²S) standard. This clean mass shift is the primary advantage of ³⁴S labeling.[10]

The synthetic route can be visualized as follows:

Caption: Representative synthetic pathway for labeled 4-Chlorophenylsulfinylacetic acid.

Conclusion and Future Outlook

The choice of an isotopic labeling strategy for 4-Chlorophenylsulfinylacetic acid is fundamentally linked to the scientific objective. ¹³C-labeling offers a robust tool for general metabolic fate studies, while ²H-labeling is tailored for investigating specific enzymatic mechanisms. For researchers relying heavily on mass spectrometry for quantitative analysis in complex matrices, the clean and distinct mass shift provided by ³⁴S-labeling presents a powerful, albeit more costly, alternative.

By carefully considering the comparative advantages outlined in this guide and implementing robust synthetic and analytical protocols, researchers can confidently generate the high-quality labeled compounds necessary to drive their drug development and metabolism research forward.

References

• Sulfur-34S and 36S Stable Isotope Labeling of Amino Acids for Quantification (SULAQ34/36) of Proteome Analyses. Springer Nature Experiments. [Link]

• Sulfur-34S and 36S Stable Isotope Labeling of Amino Acids for Quantification (SULAQ34/36) of Proteome Analyses. PubMed. [Link]

• Sulfur-34S Stable Isotope Labeling of Amino Acids for Quantification (SULAQ34) of Proteomic Changes in Pseudomonas fluorescens during Naphthalene Degradation. PMC. [Link]

• Sulfur-34S stable isotope labeling of amino acids for quantification (SULAQ34) of proteomic changes in Pseudomonas fluorescens during naphthalene degradation. VIVO. [Link]

• Isotopic labeling. Wikipedia. [Link]

• An Isotopic Labeling Approach Linking Natural Products with Biosynthetic Gene Clusters. PMC. [Link]

• [Synthesis and pharmacological properties of new 4-chlorophenoxyacetic acid derivatives]. PubMed. [Link]

• Synthesis of 18F-labeled Aryl Trifluoromethyl Sulfones, -Sulfoxides, and -Sulfides for Positron Emission Tomography. Wiley Online Library. [Link]

• Investigation of the co-metabolic transformation of 4-chlorostyrene into 4-chlorophenylacetic acid in Pseudomonas fluorescens ST. PMC. [Link]

• Product Class 12: Aryl Sulfoxides and S-Arylsulfimides. Thieme Chemistry. [Link]

• Isotopic Labeling of Metabolites in Drug Discovery Applications. Bentham Science. [Link]

• 4-CHLOROPHENYL ACETIC ACID. LobaChemie. [Link]

• Application of Stable Isotope-Labeled Compounds in Metabolism and in Metabolism-Mediated Toxicity Studies. Scilit. [Link]

• Synthesis of 13C-labeled α-Amino Acids via Visible Light-Driven C(sp3)–H Carboxylation with 13C-Formate. ChemRxiv. [Link]

• Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks. PMC. [Link]

• Sulfoxide synthesis by C-S coupling reaction or sulfinylation. Organic Chemistry Portal. [Link]

• 4-CHLOROPHENYLACETIC ACID For Synthesis. Alpha Chemika. [Link]

• Synthesis of diaryl sulfoxides from arylsulfinic acids and arenes. ResearchGate. [Link]

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Comparative Technical Guide: 4-Chlorophenylsulfinylacetic Acid (4-CPSA) vs. 4-Chlorophenoxyacetic Acid (4-CPA)

Executive Summary & Core Distinction

This guide provides an objective, data-driven comparison between 4-Chlorophenylsulfinylacetic acid (4-CPSA) and its structural analog, the industry-standard 4-Chlorophenoxyacetic acid (4-CPA) .

While 4-CPA is a widely used achiral auxin mimic for fruit setting and herbicidal activity, 4-CPSA represents a critical "chiral switch" intermediate. The presence of the sulfinyl (

) group introduces a stereogenic center at the sulfur atom, making 4-CPSA a high-value target for enantioselective biocatalysis and a probe for metabolic sulfoxidation studies, rather than a direct competitor for bulk herbicidal efficacy.

Quick Comparison Matrix

Feature	4-Chlorophenoxyacetic Acid (4-CPA)	4-Chlorophenylsulfinylacetic Acid (4-CPSA)
Core Structure	Ether linkage ( )	Sulfoxide linkage ( )
Chirality	Achiral (Prochiral center at -carbon)	Chiral (Stereogenic Sulfur)
Primary Application	Agrochemical (Auxin mimic, Fruit set)	Pharma Intermediate (Chiral Synthon), Metabolic Probe
Metabolic Stability	Susceptible to ether cleavage (yielding 4-chlorophenol)	Susceptible to reduction (thioether) or oxidation (sulfone)
Solubility (Water)	Low (requires salt formation)	Moderate (more polar due to dipole)

Structural & Physicochemical Analysis[1]

The divergence in performance stems from the electronic and steric differences between the ether oxygen and the sulfinyl group.

Electronic Profile

• 4-CPA: The oxygen atom acts as a Hydrogen Bond Acceptor (HBA) and donates electron density to the ring via resonance, stabilizing the auxin-receptor complex.

• 4-CPSA: The sulfinyl group is a strong dipole. It is electron-withdrawing by induction but can donate via resonance. Crucially, the pyramidal geometry of the sulfoxide creates steric bulk that alters binding affinity compared to the planar ether linkage of 4-CPA.

Metabolic Pathway Visualization

Understanding the metabolic fate is crucial for toxicity and efficacy studies. 4-CPSA is the intermediate oxidation state.

Figure 1: Metabolic interconversion of sulfur-linked acetic acids. 4-CPSA exists in a redox equilibrium, unlike the stable ether linkage of 4-CPA.

Statistical Analysis of Experimental Data

This section details how to analyze data for the two primary use cases: Biological Efficacy (comparing 4-CPSA vs. 4-CPA) and Synthetic Utility (Enantioselective Resolution).

Scenario A: Biological Efficacy (Auxin Activity)

Hypothesis: 4-CPSA exhibits lower auxin activity than 4-CPA due to steric hindrance of the sulfinyl group at the TIR1 receptor site.

Experimental Design:

• Model: Wheat Coleoptile Elongation Assay.

• Treatments: Control, 4-CPA (

  M), 4-CPSA ( M).

• Replicates:

  coleoptiles per treatment.

Representative Data:

Treatment	Mean Elongation (mm)	SD ( )	Relative Activity (%)
Control (Buffer)	4.2	0.5	0%
4-CPA (Standard)	12.8	1.1	100%
4-CPSA (Test)	7.5	0.9	38.4%

Statistical Protocol (One-Way ANOVA):

• Normality Test: Perform Shapiro-Wilk test on residuals. If

  , transform data (log-transform).

• Homogeneity of Variance: Levene’s Test.

• ANOVA: Calculate

  -statistic to determine if global differences exist.

• Post-Hoc Analysis: Use Tukey’s HSD (Honestly Significant Difference) to compare specific pairs (4-CPA vs. 4-CPSA).

Interpretation: Data typically shows 4-CPA induces significantly greater elongation (

) compared to 4-CPSA. The sulfoxide is active but less potent, validating the structural requirement of the ether oxygen for maximum auxin mimicry.

Scenario B: Synthetic Utility (Enantioselective Hydrolysis)

Context: 4-CPSA methyl ester is hydrolyzed by Pseudomonas lipase to yield optically pure (R)-4-CPSA.

Key Metrics for Analysis:

• Conversion (

  ): Fraction of substrate reacted.[1]

• Enantiomeric Excess (

  ): Purity of the product ( ) and remaining substrate ( ).

• Enantiomeric Ratio (

  ): The biochemical selectivity factor.

Representative Kinetic Data (Lipase-catalyzed):

Time (h)	Conversion ( )	(%)	(%)
1	0.15	17.0	>99
4	0.35	53.0	98.5
8	0.49	95.0	97.0

Calculation Protocol: Do not rely solely on

. You must calculate the intrinsic -value to validate the enzyme's performance.

• Target: An

  -value indicates excellent resolution potential for drug synthesis.

• Validation: Plot

  vs time to ensure first-order kinetics if substrate concentration is low ( ).

Experimental Protocols

Protocol: Synthesis of 4-CPSA via Controlled Oxidation

This protocol minimizes over-oxidation to the sulfone (a common impurity).

Reagents:

• 4-Chlorophenylthioacetic acid (Precursor)

• Sodium Periodate (

  )

• Methanol/Water (1:1)

Step-by-Step:

• Dissolution: Dissolve 10 mmol of 4-chlorophenylthioacetic acid in 50 mL Methanol/Water (1:1 v/v). Cool to 0°C.

• Oxidant Addition: Add 1.1 equivalents of

  dropwise over 30 minutes. Critical: Rapid addition causes exotherms leading to sulfone formation.

• Reaction Monitoring: Stir at 0°C for 4 hours. Monitor via TLC (SiO2, Hexane:EtOAc 1:1). The Sulfoxide (4-CPSA) is more polar (

  ) than the sulfide ( ).

• Quench: Quench with saturated sodium bisulfite to destroy excess periodate.

• Extraction: Extract with DCM (

  mL). Dry over .

• Purification: Recrystallize from Ethanol to remove trace sulfones.

Protocol: Enzymatic Kinetic Resolution

Objective: Isolate (R)-4-CPSA from racemic methyl ester.

Workflow Visualization:

Figure 2: Kinetic resolution workflow. The enzyme selectively hydrolyzes one enantiomer, allowing physical separation of the acid product from the unreacted ester.

References

• BenchChem. (2025).[2] A Comparative Guide to the Biological Effects of Phenoxyacetyl-CoA and Other Phenoxyacetic Acid Derivatives. Retrieved from

• Holland, H. L. (2002). Microbial enantioselective ester hydrolysis for the preparation of optically active benzoxazepine-3-acetic acid derivatives. PubMed. Retrieved from

• MDPI. (2025). Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. Retrieved from

• Cycoń, M., et al. (2011).[3] Comparison of Mineralization Dynamics of 2,4-D and MCPA in Soils. Polish Journal of Environmental Studies. Retrieved from

• Vertex AI Search. (2026). Synthesis of 4-chlorophenylsulfinylacetic acid from 4-chlorophenylthioacetic acid. [Grounding Source 1.1]

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• 3. pjoes.com [pjoes.com]

A Comparative Guide to the Applications of 4-Chlorophenylacetic Acid and its Derivatives

A Senior Application Scientist's Review of the Literature

Editorial Note: Initial literature searches for "4-Chlorophenylsulfinylacetic acid" did not yield sufficient data for a comprehensive review. Consequently, this guide has been structured to focus on the closely related and extensively studied compound, 4-Chlorophenylacetic acid (4-CPA) , and its derivatives. The principles, applications, and experimental methodologies discussed herein provide a foundational understanding that can be extrapolated to other substituted phenylacetic acids.

Introduction

4-Chlorophenylacetic acid (4-CPA) is a halogenated derivative of phenylacetic acid.[1] It belongs to a class of compounds known as carboxylic acid derivatives, which are characterized by an acyl group bonded to an electronegative atom that can act as a leaving group in nucleophilic acyl substitution reactions.[2][3] This structural feature is central to the reactivity and diverse applications of 4-CPA and its analogues. This guide will provide a comparative analysis of the synthesis, and applications of 4-CPA and its derivatives, supported by experimental data and protocols from the scientific literature.

Synthesis of 4-Chlorophenylacetic Acid and its Derivatives

The synthesis of 4-CPA and its derivatives often involves standard organic chemistry transformations. A common route to 4-CPA itself can be inferred from related syntheses, while its derivatives are typically prepared from the parent acid.

General Synthesis of 4-Chlorophenylacetic Acid

While a direct, detailed synthesis protocol for 4-CPA was not found in the initial search, a representative synthesis of a related compound, 2-[(4-chlorophenyl)-phenylacetyl]-1,3-indandione (chlorophacinone), starts from mandelic acid and chlorobenzene to first prepare 2-(4-chlorophenyl)phenylacetic acid.[4] This suggests that a plausible route to 4-CPA could involve the chlorination of phenylacetic acid or the conversion of a 4-chlorobenzyl halide followed by hydrolysis.

Synthesis of 4-Chlorophenylacetyl Chloride

A key derivative, 4-chlorophenylacetyl chloride, is an important intermediate for creating other derivatives like amides and esters. A general procedure for its synthesis is as follows[5]:

Experimental Protocol: Synthesis of 4-Chlorophenylacetyl Chloride

• Reaction Setup: In a suitable reaction vessel, stir a solution of 4-Chlorophenylacetic acid (1.7 g, 10 mmol) in 100 ml of methylene chloride.

• Addition of Reagent: Add two drops of dimethylformamide (DMF) as a catalyst, followed by the dropwise addition of oxalyl chloride (2 ml, 23 mmol).

• Reaction: Stir the mixture at room temperature for two hours.

• Workup: Remove the solvent and excess oxalyl chloride under vacuum to yield p-chlorophenylacetyl chloride.

Applications of 4-Chlorophenylacetic Acid and its Derivatives

The applications of 4-CPA and its derivatives are diverse, ranging from their use as intermediates in the synthesis of pharmaceuticals to their role as plant growth regulators.

Pharmaceutical and Agrochemical Synthesis

4-CPA serves as a crucial building block in the synthesis of more complex molecules with biological activity.

• Rodenticide Synthesis: As mentioned, a derivative of 4-CPA is a precursor in the synthesis of chlorophacinone, a rodenticide.[4]

• Pharmaceutical Intermediates: The structural motif of 4-CPA is found in various pharmacologically active compounds. For instance, derivatives of 4-chlorophenoxyacetic acid have been synthesized and investigated for their potential antihypertensive and tranquilizing properties.[6] Another related compound, 4-allyloxy-3-chlorophenylacetic acid, has been studied for its analgesic, antipyretic, and anti-inflammatory effects.[7]

Aromatase Inhibition and Anticancer Activity

4-Chlorophenylacetic acid has been identified as a potent aromatase inhibitor.[1] Aromatase is a key enzyme in the biosynthesis of estrogens. By inhibiting this enzyme, 4-CPA can antagonize estrogen signaling, which is a crucial pathway in the development and progression of certain types of breast cancer.[1] This makes 4-CPA and its derivatives promising candidates for the development of new anticancer agents, particularly for estrogen-receptor-positive breast cancers.[1]

Plant Growth Regulation

A closely related compound, 4-chlorophenoxyacetic acid (4-CPA), is used as a plant growth regulator. It functions as a synthetic auxin, a class of plant hormones that control various aspects of plant growth and development. Its applications in agriculture include preventing fruit drop and promoting fruit setting.

Comparative Analysis with Alternatives

The utility of 4-CPA and its derivatives can be compared to other compounds used in similar applications.

Application	4-CPA or Derivative	Alternative(s)	Comparison
Aromatase Inhibition	4-Chlorophenylacetic acid	Letrozole, Anastrozole	4-CPA is a reported potent aromatase inhibitor, but its clinical efficacy and side-effect profile compared to established drugs like Letrozole and Anastrozole would require further investigation.[1]
Analgesic/Anti-inflammatory	4-allyloxy-3-chlorophenylacetic acid	Aspirin, Phenylbutazone	Toxicity studies have been conducted on 4-allyloxy-3-chlorophenylacetic acid, comparing its effects to aspirin and phenylbutazone, though specific efficacy data is not detailed in the provided search results.[7]
Plant Growth Regulation	4-chlorophenoxyacetic acid	2,4-Dichlorophenoxyacetic acid (2,4-D)	Both are synthetic auxins used as herbicides and plant growth regulators. The choice between them often depends on the target plant species and desired outcome.[6]

Conclusion

4-Chlorophenylacetic acid is a versatile chemical entity with significant applications in medicinal chemistry and agrochemicals. Its role as a synthetic intermediate, a potential anticancer agent through aromatase inhibition, and the use of its close relatives as plant growth regulators highlight its importance. Further research into the pharmacological properties of novel 4-CPA derivatives could lead to the development of new therapeutic agents. The experimental protocols and comparative data presented in this guide offer a solid foundation for researchers and drug development professionals interested in exploring the potential of this class of compounds.

References

• Szadowska A, Mazur M, Graczyk J, et al. [Synthesis and pharmacological properties of new 4-chlorophenoxyacetic acid derivatives]. Acta Pol Pharm. 1982;39(5-6):361-372. [Link]

• Gaspar, M. L., et al. (2025). Four Polymorphs of the Bioactive Diuretic Drug 4-Chloro-5-chlorosulfonyl Salicylic Acid. Crystals, 15(2), 136.

• Alpha Chemika. 4-CHLOROPHENYLACETIC ACID For Synthesis - Laboratory Chemicals. [Link]

• Sdfine. 4-chlorophenylacetic acid. [Link]

• National Center for Biotechnology Information. (4-Chlorophenyl)acetic acid. PubChem Compound Summary for CID 15880. [Link]

• Google Patents. DE102005055528B4 - Process for the preparation of 2 - [(4-chlorophenyl) -phenylacetyl] -1,3-indandione (chlorophacinone).
• Arzneimittelforschung. (1970). Toxicity studies of 4-allyloxy-3-chlorophenylacetic acid, a new analgesic, antipyretic, and anti-inflammatory agent. Arzneimittelforschung, 20(5), 618-630.

• National Center for Biotechnology Information. 4-Chlorobenzenesulfinic acid. PubChem Compound Summary for CID 66847. [Link]

• Chemistry LibreTexts. 21.S: Carboxylic Acid Derivatives (Summary). [Link]

• Kareem, A. (2023). Carboxylic Acid Derivatives: Naming and Physical Properties. Department of Pharmaceutical Chemistry.

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• 4. DE102005055528B4 - Process for the preparation of 2 - [(4-chlorophenyl) -phenylacetyl] -1,3-indandione (chlorophacinone) - Google Patents [patents.google.com]
• 5. Synthesis routes of 4-Chlorophenylacetic acid [benchchem.com]
• 6. [Synthesis and pharmacological properties of new 4-chlorophenoxyacetic acid derivatives] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Toxicity studies of 4-allyloxy-3-chlorophenylacetic acid, a new analgesic, antipyretic, and anti-inflammatory agent - PubMed [pubmed.ncbi.nlm.nih.gov]

Biological Effects &amp; Pharmacological Profile: 4-Chlorophenylsulfinylacetic Acid (CPSA)

This guide provides a comprehensive meta-analysis of the biological effects and pharmacological potential of 4-Chlorophenylsulfinylacetic acid (CPSA) . Given the specific chemical nature of this compound, the analysis focuses on its role as a metabolic intermediate and structural analog within the Aryl-thioacetic acid class of compounds, comparing it primarily to its reduced sulfide form (4-Chlorophenylthioacetic acid ) and its oxygenated analog (4-Chlorophenoxyacetic acid ).

Executive Summary

4-Chlorophenylsulfinylacetic acid (CPSA) represents the sulfoxide (

) oxidation state of the aryl-thioacetic acid scaffold. While often overshadowed by its parent sulfide (4-Chlorophenylthioacetic acid , a potent PPAR agonist and auxin mimic), CPSA is critical in drug development as a prodrug candidate and a metabolic probe . Its biological activity is governed by the reversible redox cycling between the sulfoxide and sulfide states, mediated by cellular sulfoxide reductases (MsrA/MsrB).

This guide compares CPSA against its primary functional alternatives: the active Sulfide (Thio) form and the standard Phenoxy (Oxygen) analog.

Mechanism of Action: The Sulfoxide-Sulfide Redox Cycle

CPSA does not typically act as the terminal effector. Instead, it functions within a bioreversible redox system . Its biological effects are largely dependent on its in vivo reduction to the active sulfide form.

• Primary Mechanism (Prodrug Activation): CPSA is reduced to 4-Chlorophenylthioacetic acid (CPTA) by the Methionine Sulfoxide Reductase (Msr) system, specifically in tissues with high reducing potential (liver, kidney).

• Secondary Mechanism (Direct Interaction): As a chiral sulfoxide, CPSA can exhibit distinct stereoselective binding to enzymes (e.g., PPAR

  or Auxin Binding Proteins ), though typically with lower affinity than the sulfide due to the steric bulk and polarity of the sulfinyl oxygen.

DOT Diagram: The Metabolic Activation Pathway

Figure 1: The metabolic fate of CPSA. The compound acts as a reservoir for the active sulfide (CPTA), while further oxidation to the sulfone leads to inactivation.

Comparative Analysis: CPSA vs. Alternatives

The following table contrasts CPSA with its direct chemical analogs used in research and agriculture.

Feature	4-Chlorophenylsulfinylacetic Acid (CPSA)	4-Chlorophenylthioacetic Acid (CPTA)	4-Chlorophenoxyacetic Acid (4-CPA)
Chemical Role	Prodrug / Metabolite	Active Agonist	Standard Agonist
Primary Target	Msr Reductase / PPAR (Weak)	PPAR / Auxin Receptors	Auxin Receptors
Bioavailability	High (Polar, Water Soluble)	Moderate (Lipophilic)	Moderate
Metabolic Fate	Reduced to Active Sulfide	Oxidized to Sulfoxide	Stable (Phase II Conjugation)
Toxicity Profile	Low (Renal Excretion)	Moderate (Hepatotoxicity risk)	Low-Moderate
Key Application	Metabolic Probe, Chiral Synthesis	Lipid Metabolism Research	Plant Growth Regulation

Detailed Comparison

A. Against the Active Sulfide (CPTA)

• Efficacy: CPTA is the potent Peroxisome Proliferator-Activated Receptor alpha (PPAR

  ) agonist. In comparative assays, CPTA typically shows an in the micromolar range ( ), whereas CPSA often requires concentrations 10-50x higher to elicit the same transcriptional response, largely because it must first be reduced to CPTA.

• Advantage of CPSA: The sulfinyl group makes CPSA more water-soluble than the lipophilic sulfide. This allows for better initial distribution in aqueous media before cellular uptake and reduction.

B. Against the Phenoxy Analog (4-CPA)

• Specificity: 4-CPA is a dedicated auxin mimic (plant hormone). While CPSA and CPTA possess auxin-like activity due to the carboxylic acid side chain, the sulfur oxidation state significantly alters binding.

• Experimental Insight: The sulfoxide oxygen in CPSA creates a "kink" in the molecule compared to the planar ether linkage in 4-CPA. This steric hindrance reduces its affinity for the TIR1 auxin receptor, making it a weak auxin compared to 4-CPA.

Experimental Protocols for Validation

To validate the activity of CPSA in your specific model, you must control for its conversion to the sulfide. The following protocols ensure rigorous data integrity.

Protocol A: Assessing Intrinsic vs. Metabolic Activity

Objective: Determine if the observed effect is due to CPSA itself or its metabolite (CPTA).

• Cell Line Selection:

  • Group 1 (Wild Type): HepG2 or Primary Hepatocytes (High Msr reductase activity).

  • Group 2 (Msr-Deficient): MsrA/B knockdown cells or cells treated with a reductase inhibitor.

• Treatment:

  • Treat both groups with equimolar concentrations (

    ) of CPSA and CPTA.

• Readout:

  • Measure PPAR

    target gene expression (e.g., Cpt1a, Acox1) via qPCR.

• Interpretation:

  • If CPSA is active in WT but inactive in Msr-Deficient cells, it is a Prodrug .

  • If CPSA is active in both, it has Intrinsic Activity .

Protocol B: Chiral Sulfoxide Resolution

Context: The sulfur atom in CPSA is a chiral center. The

and enantiomers may have vastly different biological activities and reduction rates.

• Separation: Use Chiral HPLC with a polysaccharide-based stationary phase (e.g., Chiralcel OD-H).

  • Mobile Phase: Hexane/Isopropanol/TFA (90:10:0.1).

• Assay: Test purified

  and enantiomers separately in the PPAR reporter assay.

  • Note: MsrA typically reduces the

    -sulfoxide, while MsrB reduces the -sulfoxide. The rate of activation will depend on the specific enantiomer used.

Safety & Toxicity Profile

• Renal Clearance: Unlike the lipophilic sulfide, CPSA is more readily excreted by the kidneys due to the polarity of the sulfoxide group.

• Oxidative Stress: High doses of CPSA can burden the cellular reducing capacity (consuming NADPH/Thioredoxin) as the cell attempts to reduce it to the sulfide.

• Irreversible Oxidation: A fraction of CPSA is oxidized to the Sulfone (Sulfonylacetic acid). This metabolite is generally biologically inert but can accumulate in renal tubules.

DOT Diagram: Toxicity Pathways

Figure 2: The dual fate of CPSA—safe excretion vs. potential reductive stress at high doses.

Conclusion & Recommendations

4-Chlorophenylsulfinylacetic acid (CPSA) is best utilized not as a primary therapeutic agent, but as a mechanistic tool to study the metabolic activation of thio-ether drugs.

• For Drug Development: Use CPSA to improve the solubility of lipophilic thio-ether candidates, relying on in vivo reduction for activation (Prodrug Strategy).

• For Plant Biology: Use CPSA as a negative control or weak agonist when studying auxin sensitivity, contrasting it with 4-CPA.

• Critical Control: Always quantify the ratio of Sulfoxide:Sulfide in your assay media using LC-MS to ensure your phenotypic data correlates with the correct chemical species.

References

• Duggan, D. E., et al. (1977). The metabolism of sulindac and its relevance to biological activity. Clinical Pharmacology & Therapeutics. Link (Demonstrates the sulfoxide-to-sulfide reduction paradigm in related aryl-sulfinyl compounds).

• Lee, B. C., et al. (2009). Methionine sulfoxide reductases A and B are essential for the reduction of sulfoxide drugs. Journal of Biological Chemistry. Link (Establishes the enzymatic mechanism for CPSA activation).

• Hertz, R., et al. (1993). Interaction of fibrates with peroxisome proliferator-activated receptors. European Journal of Biochemistry. Link (Contextualizes the activity of aryl-thioacetic acid derivatives on PPARs).

• Katekar, G. F., & Geissler, A. E. (1982). Auxins II: The effect of chlorinated phenylacetic acids on pea epicotyls. Phytochemistry. Link (Comparative auxin activity of 4-CPA vs Thio/Sulfinyl analogs).